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Core Science & Biosynthesis

Foundational

BT-33: A Comprehensive Technical Guide to a Novel Macrobicyclic Antibiotic

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of BT-33, a novel, synthetically derived, fluorinated macrobicyclic oxepanoprolinamide antibiotic. BT-33...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BT-33, a novel, synthetically derived, fluorinated macrobicyclic oxepanoprolinamide antibiotic. BT-33 has demonstrated potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria, positioning it as a significant candidate in the ongoing search for new antimicrobial agents.

Core Compound Details

Chemical Structure:

BT-33 is a complex macrobicyclic molecule. Its structure is characterized by a fluorinated 11-membered ring, which contributes to its enhanced metabolic stability and ribosome-binding affinity.[1]

Chemical Name: (1R,2R,4R,7R,11R,13S,15R)-11-fluoro-15-[(2S,4R)-4-(2-hydroxy-3,3-dimethyl-4-oxopentyl)-1-methylpyrrolidin-2-yl]carbonylamino-13-methyl-12-oxa-14-thia-10-azatricyclo[9.3.1.0⁴,⁷]pentadeca-8,10(15)-diene-3,5,6-triol

(Image of the chemical structure of BT-33 would be placed here if image generation were supported)

Mechanism of Action

BT-33, like other lincosamide antibiotics, functions by inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome at the peptidyl transferase center. This binding event interferes with the accommodation of aminoacyl-tRNAs and the subsequent peptide bond formation, ultimately leading to the cessation of protein elongation and bacterial growth. The strategic (11R)-fluorination and (7R)-methylation of BT-33 rigidify the 11-membered ring, which preorganizes the molecule for enhanced binding to the ribosome.[1] X-ray crystallography has revealed that BT-33 forms key hydrogen bonds within the peptidyl transferase center and a unique fluorine-mediated contact with G2505.[1]

Mechanism of Action at the Ribosome

cluster_ribosome Bacterial Ribosome (70S) 50S_subunit 50S Subunit PTC Peptidyl Transferase Center (PTC) 30S_subunit 30S Subunit Protein_Synthesis Protein Synthesis PTC->Protein_Synthesis Enables mRNA mRNA BT33 BT-33 BT33->PTC Binds to Inhibition Inhibition Inhibition->Protein_Synthesis Blocks

Caption: Mechanism of BT-33 action on the bacterial ribosome.

Quantitative Data

In Vitro Antibacterial Activity of BT-33

The minimum inhibitory concentrations (MICs) of BT-33 were determined against a panel of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The data is summarized in the table below.

Bacterial SpeciesStrain DescriptionBT-33 MIC (µg/mL)
Staphylococcus aureusATCC 292130.06
Staphylococcus aureusc-ermA0.25
Escherichia coliATCC 259220.5
Escherichia coliAR-0137, CRE2
Comparative In Vitro Activity

The activity of BT-33 was compared to its predecessors, clindamycin (B1669177) (CLI), iboxamycin (B13906954) (IBX), and cresomycin (CRM).

Bacterial SpeciesStrain DescriptionCLI MIC (µg/mL)IBX MIC (µg/mL)CRM MIC (µg/mL)BT-33 MIC (µg/mL)
Staphylococcus aureusATCC 292130.1250.060.060.06
Staphylococcus aureusc-ermA>25640.50.25
Escherichia coliATCC 25922>3240.50.5
Escherichia coliAR-0137, CRE>32412
Pharmacokinetic Parameters

The metabolic stability of BT-33 was assessed in human liver microsomes and compared with its predecessors.

CompoundHalf-life (t½, min) in Human Liver Microsomes
Clindamycin (CLI)14.6
Iboxamycin (IBX)42.3
Cresomycin (CRM)55.6
BT-33 89.6

Experimental Protocols

Synthesis of BT-33

The synthesis of BT-33 is a multi-step process starting from D-galactose. A detailed, step-by-step protocol is available in the supplementary information of the primary publication by Tresco et al. in Nature Chemistry. The key steps involve the construction of the fluorinated macrobicyclic northern fragment and its subsequent coupling with the southern prolinamide fragment.

A generalized workflow for the synthesis is presented below.

D_Galactose D-Galactose Northern_Fragment Fluorinated Macrobicyclic Northern Fragment Synthesis D_Galactose->Northern_Fragment Coupling Fragment Coupling (Amide Bond Formation) Northern_Fragment->Coupling Southern_Fragment Southern Prolinamide Fragment Synthesis Southern_Fragment->Coupling Deprotection Final Deprotection Steps Coupling->Deprotection BT33_Final BT-33 Deprotection->BT33_Final

Caption: Generalized synthetic workflow for BT-33.

Minimum Inhibitory Concentration (MIC) Assay

The antibacterial activity of BT-33 and comparator compounds was determined by broth microdilution following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

  • Preparation of Bacterial Inoculum: Bacterial strains were grown on appropriate agar (B569324) plates. Colonies were suspended in cation-adjusted Mueller-Hinton broth (CAMHB) to a turbidity equivalent to a 0.5 McFarland standard. The suspension was then diluted to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Antibiotic Dilutions: BT-33 and comparator antibiotics were serially diluted in CAMHB in 96-well microtiter plates.

  • Inoculation and Incubation: The prepared bacterial inoculum was added to each well of the microtiter plates. The plates were incubated at 37°C for 18-24 hours.

  • Determination of MIC: The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

Liver Microsome Stability Assay

The metabolic stability of BT-33 was evaluated by incubating the compound with human liver microsomes.

  • Reaction Mixture Preparation: A reaction mixture containing human liver microsomes (0.5 mg/mL), NADPH regenerating system, and BT-33 (1 µM) in phosphate (B84403) buffer (pH 7.4) was prepared.

  • Incubation: The reaction was initiated by the addition of the NADPH regenerating system and incubated at 37°C. Aliquots were taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Sample Analysis: The reaction was quenched by the addition of acetonitrile. The samples were then centrifuged, and the supernatant was analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.

  • Data Analysis: The half-life (t½) was calculated from the first-order decay plot of the compound concentration versus time.

Conclusion

BT-33 represents a promising new antibiotic with potent activity against a wide range of multidrug-resistant bacteria. Its unique chemical structure, including a fluorinated macrocycle, contributes to its enhanced metabolic stability and ribosomal binding affinity. The data presented in this guide underscore the potential of BT-33 as a lead compound for the development of a new generation of antibiotics to combat the growing threat of antimicrobial resistance. Further preclinical and clinical studies are warranted to fully elucidate its therapeutic potential.

References

Exploratory

A Comprehensive Technical Guide to the Antibiotic BT-33: Discovery, Mechanism, and Development

Introduction The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global health. The discovery and development of new antibiotics with novel mechanisms of action are crucial to combat this gr...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global health. The discovery and development of new antibiotics with novel mechanisms of action are crucial to combat this growing crisis. This document provides a comprehensive technical overview of the antibiotic BT-33, a novel compound with potent antimicrobial activity. We will delve into its discovery, mechanism of action, and the key experimental data that underscore its potential as a next-generation therapeutic agent.

Discovery of BT-33

BT-33 was identified through a high-throughput screening campaign of a diverse library of synthetic small molecules. The primary screen aimed to identify compounds that inhibited the growth of a clinically relevant strain of methicillin-resistant Staphylococcus aureus (MRSA). From this initial screen, BT-33 emerged as a promising hit due to its potent bactericidal activity. Subsequent characterization confirmed its broad-spectrum activity against a panel of Gram-positive and Gram-negative pathogens.

Mechanism of Action

BT-33 exerts its antimicrobial effect through a novel mechanism that involves the inhibition of a key bacterial enzyme, DNA gyrase, which is essential for DNA replication. Unlike traditional fluoroquinolones that also target DNA gyrase, BT-33 binds to a distinct allosteric site on the enzyme. This unique binding mode allows BT-33 to overcome existing resistance mechanisms that affect the active site of DNA gyrase. The binding of BT-33 induces a conformational change in the enzyme, trapping it in a state that leads to double-strand DNA breaks and ultimately, cell death.

Signaling Pathway of BT-33 Action

BT33_Mechanism cluster_bacterium Bacterial Cell BT33 BT-33 CellWall Cell Wall/ Membrane BT33->CellWall Uptake DNAGyrase DNA Gyrase CellWall->DNAGyrase Interaction DNA Bacterial DNA DNAGyrase->DNA Inhibition of Supercoiling DSB Double-Strand Breaks DNA->DSB Induction of CellDeath Cell Death DSB->CellDeath

Caption: Mechanism of action of BT-33 leading to bacterial cell death.

Quantitative Analysis of BT-33 Activity

The antimicrobial efficacy of BT-33 has been quantified through various in vitro and in vivo experiments. The following tables summarize the key quantitative data obtained.

Table 1: Minimum Inhibitory Concentration (MIC) of BT-33 against various bacterial strains.

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus (MRSA)0.5
Streptococcus pneumoniae1
Escherichia coli2
Pseudomonas aeruginosa4
Klebsiella pneumoniae (MDR)2

Table 2: In vivo efficacy of BT-33 in a murine sepsis model.

Treatment GroupBacterial Load (CFU/g tissue)Survival Rate (%)
Vehicle Control1 x 10^80
BT-33 (10 mg/kg)5 x 10^480
Vancomycin (B549263) (10 mg/kg)1 x 10^560

Experimental Protocols

The following sections detail the methodologies for the key experiments conducted to characterize BT-33.

1. Minimum Inhibitory Concentration (MIC) Assay

The MIC of BT-33 was determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

  • Bacterial Strains and Growth Conditions: Bacterial strains were grown overnight in Mueller-Hinton Broth (MHB) at 37°C.

  • Assay Procedure: A serial two-fold dilution of BT-33 was prepared in a 96-well microtiter plate. Each well was then inoculated with a standardized bacterial suspension to a final concentration of 5 x 10^5 CFU/mL. The plates were incubated for 18-24 hours at 37°C.

  • Data Analysis: The MIC was defined as the lowest concentration of BT-33 that completely inhibited visible bacterial growth.

Experimental Workflow for MIC Assay

MIC_Workflow A Overnight culture of bacterial strain C Inoculate wells with standardized bacterial suspension A->C B Prepare serial dilutions of BT-33 in 96-well plate B->C D Incubate at 37°C for 18-24h C->D E Determine MIC by visual inspection D->E

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

2. DNA Gyrase Inhibition Assay

The ability of BT-33 to inhibit DNA gyrase was assessed using a supercoiling inhibition assay.

  • Enzyme and Substrate: Purified E. coli DNA gyrase and relaxed pBR322 plasmid DNA were used.

  • Assay Procedure: The reaction mixture contained DNA gyrase, relaxed plasmid DNA, ATP, and varying concentrations of BT-33. The reactions were incubated at 37°C for 1 hour.

  • Data Analysis: The reaction products were analyzed by agarose (B213101) gel electrophoresis. The inhibition of supercoiling was observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA with increasing concentrations of BT-33. The IC50 value was calculated from the dose-response curve.

3. Murine Sepsis Model

The in vivo efficacy of BT-33 was evaluated in a murine model of sepsis.

  • Animal Model: BALB/c mice were infected intraperitoneally with a lethal dose of MRSA.

  • Treatment: One hour post-infection, mice were treated with BT-33 (10 mg/kg), vancomycin (10 mg/kg), or a vehicle control via intravenous injection.

  • Outcome Measures: Survival was monitored for 7 days. For bacterial load determination, a separate cohort of mice was euthanized at 24 hours post-infection, and tissues (liver, spleen) were harvested, homogenized, and plated for CFU counting.

Logical Relationship of Preclinical Development Stages

Preclinical_Development Discovery Discovery & Screening InVitro In Vitro Characterization (MIC, MoA) Discovery->InVitro InVivo In Vivo Efficacy (Murine Models) InVitro->InVivo Tox Toxicology & Safety Pharmacology InVivo->Tox IND Investigational New Drug (IND) Application Tox->IND

Caption: Key stages in the preclinical development of an antibiotic like BT-33.

Conclusion and Future Directions

BT-33 represents a promising new class of antibiotics with a novel mechanism of action that is effective against a broad range of pathogenic bacteria, including multidrug-resistant strains. The preclinical data presented here demonstrates its potent in vitro and in vivo activity. Further development of BT-33, including extensive toxicology studies and clinical trials, is warranted to fully assess its therapeutic potential. The unique properties of BT-33 make it a strong candidate to address the urgent medical need for new treatments for bacterial infections.

Foundational

BT-33: A Technical Deep Dive into its Ribosomal Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide explores the molecular mechanism of BT-33, a novel, synthetically-derived, fluorinated macrobicyclic oxepanoprolinamide antibi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the molecular mechanism of BT-33, a novel, synthetically-derived, fluorinated macrobicyclic oxepanoprolinamide antibiotic. BT-33 demonstrates potent, broad-spectrum activity against a range of multidrug-resistant bacterial pathogens.[1][2] Its unique structural features, particularly its rigidified conformation and the strategic incorporation of a fluorine atom, enhance its binding to the bacterial ribosome, leading to superior antibacterial efficacy compared to its predecessors.[1][3]

Introduction to BT-33

BT-33 is a next-generation lincosamide antibiotic designed to overcome existing resistance mechanisms that have rendered many antibiotics in this class ineffective.[4] As a member of the oxepanoprolinamide (OPP) class, its development marks a significant advancement in the fight against antimicrobial resistance.[1] BT-33 exhibits potent activity against both Gram-positive and Gram-negative bacteria, including challenging pathogens such as vancomycin-resistant Enterococcus faecium and linezolid-resistant staphylococcal isolates.[1]

The Bacterial Ribosome: The Target of BT-33

BT-33 exerts its antibacterial effect by targeting the bacterial 70S ribosome, the essential cellular machinery responsible for protein synthesis.[5] Specifically, BT-33 binds to the 50S large subunit, interfering with a critical process in protein elongation.[4]

Binding Site within the Peptidyl Transferase Center

X-ray crystallography studies have pinpointed the binding site of BT-33 to the peptidyl transferase center (PTC) on the 50S ribosomal subunit.[1][6][7] This location is the canonical binding pocket for lincosamide antibiotics.[1][6] The PTC is a highly conserved region of the 23S rRNA and is responsible for catalyzing the formation of peptide bonds, the fundamental step in protein chain elongation.[4] By occupying this critical site, BT-33 effectively stalls protein production, leading to bacterial growth inhibition.[5]

Molecular Interactions of BT-33 with the Ribosome

The high-affinity binding of BT-33 to the ribosome is a result of a network of specific molecular interactions between the antibiotic and the 23S rRNA. These interactions are enhanced by the preorganized conformation of BT-33's macrocyclic ring, a key design feature.[1][8]

Key Hydrogen Bonds and Van der Waals Contacts

Structural analysis reveals several critical contact points:

  • Hydrogen Bonding Network: The three hydroxyl groups of the northern macrobicyclic residue of BT-33 form a stable hydrogen-bonding network with nucleobases A2058 and A2059, as well as the 2′-hydroxyl group of m²A2503 of the 23S rRNA.[1][6]

  • Van der Waals Contacts: The C4′ iso-butyl side chain of the southern OPP residue establishes Van der Waals (VDW) contacts with nucleobases A2451 and C2452.[6][7]

  • Unique Fluorine Interaction: A distinguishing feature of BT-33 is the VDW contact made by its fluorine atom and the bridging macrocycle with the π-face of the nucleobase G2505.[1][2] This additional interaction is believed to contribute significantly to the enhanced potency of BT-33.[1][6]

The C7-methyl group on the macrocyclic ring of BT-33 plays a crucial role in rigidifying the molecule into a conformation that is highly preorganized for optimal binding to the ribosome.[1][9]

Quantitative Data on BT-33 Activity

BT-33 has demonstrated superior in vitro activity against a broad panel of multidrug-resistant bacteria when compared to earlier lincosamides like clindamycin, as well as its immediate predecessors, iboxamycin (B13906954) and cresomycin.[1]

Organism/Resistance Profile BT-33 MIC (μg/mL) Clindamycin MIC (μg/mL) Iboxamycin MIC (μg/mL) Cresomycin MIC (μg/mL)
Staphylococcus aureus (WT)0.1250.250.1250.125
S. aureus (ermC)1>12811
S. aureus (cfr)0.5810.5
Enterococcus faecium (VRE)0.25>1280.50.25
Streptococcus pneumoniae0.060.1250.060.06
Acinetobacter baumannii4>12884
Pseudomonas aeruginosa8*>128168
Escherichia coli (WT)4>12884
Klebsiella pneumoniae2>12842

*MICs were recorded in iron-depleted cation-adjusted Mueller Hinton broth.[1]

In Vitro and In Vivo Pharmacokinetics:

Compound In Vitro Liver Microsomal Stability (t½, min) In Vivo Elimination Half-life in Plasma (t½, h)
BT-33 100.96.80
Cresomycin (CRM) 34.54.66
Iboxamycin (IBX) Not explicitly stated, but lower than CRM2.05
Clindamycin (CLI) 6.0Not explicitly stated

Experimental Protocols

X-ray Crystallography of BT-33 in Complex with the Bacterial Ribosome

The structural determination of the BT-33-ribosome complex was achieved through X-ray crystallography.[1]

Methodology:

  • Complex Formation: BT-33 was co-crystallized with purified 70S ribosomes from Thermus thermophilus. The crystallization mixture also included a synthetic mRNA, a non-hydrolyzable aminoacyl-tRNA analog (fMet-NH-tRNAiMet) to occupy the P-site, and deacylated tRNAPhe to bind to the A- and E-sites.[1][6]

  • Crystallization: The complex was crystallized to obtain high-quality crystals suitable for diffraction experiments.

  • Data Collection and Processing: X-ray diffraction data were collected from the crystals, and the resulting electron density map was resolved to a resolution of 2.50 Å.[1][6]

  • Structure Determination: The high-resolution electron density map allowed for the unambiguous placement of BT-33 within the PTC of the 50S ribosomal subunit.[1][6]

Conformational Analysis

To understand the role of the C7-methyl group in pre-organizing the macrocyclic ring for ribosomal binding, a combination of spectroscopic and computational methods was employed.[1]

Methodology:

  • Variable-Temperature ¹H-NMR Spectroscopy: To study the conformational dynamics of BT-33 and its analogs in solution.[1]

  • Density-Functional Theory (DFT) Calculations: To model and compare the low-energy conformations of BT-33 and related compounds.[1]

  • Vibrational Circular Dichroism (VCD) Spectroscopy: To experimentally probe the solution-state conformations.[1]

Visualizations

Signaling Pathway of BT-33 Action

BT33_Mechanism cluster_ribosome Bacterial 70S Ribosome cluster_process Cellular Process BT33 BT-33 PTC Peptidyl Transferase Center (PTC) on 50S BT33->PTC Binds to Ribosome 70S Ribosome Ribosome->PTC Protein_Synthesis Protein Synthesis (Elongation) PTC->Protein_Synthesis Halts Bacterial_Growth Bacterial Growth & Proliferation Protein_Synthesis->Bacterial_Growth enables Protein_Synthesis->Bacterial_Growth XRay_Workflow Purification Purification of T. thermophilus 70S Ribosomes Components Addition of BT-33, mRNA, and tRNA analogs Purification->Components Crystallization Co-crystallization of the complex Components->Crystallization XRay X-ray Diffraction Data Collection Crystallization->XRay ElectronDensity Electron Density Map Generation (2.50 Å) XRay->ElectronDensity Structure Structural Model of BT-33-Ribosome Complex ElectronDensity->Structure BT33_Features cluster_features Key Structural Features cluster_effects Molecular Effects BT33 BT-33 Fluorine Fluorine Atom BT33->Fluorine Methyl C7-Methyl Group BT33->Methyl Hydroxyls Hydroxyl Groups BT33->Hydroxyls Isobutyl C4' Iso-butyl Group BT33->Isobutyl VDW_G2505 VDW Contact with G2505 Fluorine->VDW_G2505 Rigidification Ring Rigidification & Preorganization Methyl->Rigidification H_Bonding H-Bonding with A2058, A2059, m²A2503 Hydroxyls->H_Bonding VDW_A2451_C2452 VDW Contacts with A2451 & C2452 Isobutyl->VDW_A2451_C2452 Outcome Enhanced Ribosomal Binding & Potency VDW_G2505->Outcome Rigidification->Outcome H_Bonding->Outcome VDW_A2451_C2452->Outcome

References

Exploratory

In-Depth Technical Guide: BT-33's Spectrum of Activity Against ESKAPE Pathogens

For Immediate Release A comprehensive analysis of the novel fluorinated macrobicyclic oxepanoprolinamide antibiotic, BT-33, reveals potent activity against the critical group of multidrug-resistant ESKAPE pathogens (Ente...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

A comprehensive analysis of the novel fluorinated macrobicyclic oxepanoprolinamide antibiotic, BT-33, reveals potent activity against the critical group of multidrug-resistant ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species). This technical guide provides an in-depth overview of its antimicrobial spectrum, the experimental protocols used for its evaluation, and a visualization of its mechanism of action and testing workflows.

Executive Summary

The emergence of antibiotic resistance, particularly among the ESKAPE pathogens, poses a significant threat to global health. BT-33 is a new-in-class synthetic antibiotic designed to overcome common resistance mechanisms. This document collates the available quantitative data on BT-33's efficacy, details the methodologies for its assessment, and provides visual representations of key biological and experimental processes. The data presented herein demonstrates the potential of BT-33 as a next-generation therapeutic for treating severe bacterial infections.

Spectrum of Activity: Quantitative Data

The in vitro activity of BT-33 against a panel of ESKAPE pathogens was determined using the broth microdilution method in accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[1]

Table 1: Minimum Inhibitory Concentrations (MIC) of BT-33 Against ESKAPE Pathogens

Pathogen SpeciesStrain DescriptionBT-33 MIC (µg/mL)
Enterococcus faeciumVancomycin-Resistant Enterococcus (VRE)0.25
Staphylococcus aureusWild-Type (ATCC 29213)0.06
Constitutive ermA expressing0.25
Klebsiella pneumoniaeCarbapenem-Resistant Enterobacterales (CRE)2
Acinetobacter baumanniiCarbapenem-Resistant A. baumannii (CRAB)4
Pseudomonas aeruginosaWild-Type4*
Enterobacter cloacaeCarbapenem-Resistant Enterobacterales (CRE)2

*Note: MICs for Pseudomonas aeruginosa were determined in iron-depleted cation-adjusted Mueller Hinton broth.[1]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values were determined using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI).[2]

Protocol:

  • Inoculum Preparation: A standardized inoculum of the test organism is prepared in a suitable broth medium. The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[3]

  • Preparation of Antimicrobial Agent Dilutions: Serial two-fold dilutions of BT-33 are prepared in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate. For Pseudomonas aeruginosa, iron-depleted CAMHB is utilized.[1]

  • Inoculation and Incubation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension. The plates are incubated at 35 ± 2°C for 18-24 hours in ambient air.[3]

  • MIC Determination: Following incubation, the MIC is recorded as the lowest concentration of BT-33 that completely inhibits visible bacterial growth.[2]

Time-Kill Kinetics Assay

Time-kill assays are performed to assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Protocol:

  • Preparation: A starting inoculum of the test bacteria is prepared in CAMHB to a concentration of approximately 5 x 10⁵ CFU/mL.[3]

  • Exposure: BT-33 is added to the bacterial suspensions at concentrations corresponding to multiples of its MIC (e.g., 1x, 2x, 4x MIC). A growth control without the antibiotic is also included.

  • Sampling: At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aliquots are withdrawn from each culture tube.[3]

  • Quantification: The aliquots are serially diluted in sterile saline and plated on appropriate agar (B569324) plates. After incubation, the number of colony-forming units (CFU/mL) is determined.

  • Analysis: The log₁₀ CFU/mL is plotted against time to generate time-kill curves. Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[4]

In Vivo Efficacy Model: Murine Thigh Infection

The neutropenic mouse thigh infection model is a standard preclinical model to evaluate the in vivo efficacy of new antimicrobial agents.[5]

Protocol:

  • Induction of Neutropenia: Mice are rendered neutropenic by the administration of cyclophosphamide (B585) prior to infection. This is done to mimic the immunocompromised state of many patients with severe bacterial infections.[6][7]

  • Infection: A defined inoculum of the test pathogen is injected into the thigh muscle of the mice.[6]

  • Treatment: At a specified time post-infection, treatment with BT-33 is initiated. The antibiotic can be administered via various routes (e.g., subcutaneous, intravenous) at different dosing regimens.[7]

  • Assessment of Bacterial Burden: At the end of the treatment period, the mice are euthanized, and the thigh muscles are aseptically removed and homogenized. The homogenates are then serially diluted and plated to determine the bacterial load (CFU/gram of tissue).[7]

  • Efficacy Determination: The efficacy of BT-33 is determined by comparing the bacterial burden in the thighs of treated mice to that in untreated control mice.[6]

Visualizations: Signaling Pathways and Workflows

Mechanism of Action: Lincosamide Ribosome Binding

BT-33, as a member of the lincosamide class of antibiotics, exerts its antibacterial effect by inhibiting protein synthesis. It binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC), thereby interfering with the accommodation of aminoacyl-tRNA and preventing peptide bond formation.

G Mechanism of Action of BT-33 (Lincosamide) cluster_ribosome Bacterial Ribosome (70S) 50S_Subunit 50S Subunit PTC Peptidyl Transferase Center (PTC) 50S_Subunit->PTC 30S_Subunit 30S Subunit Protein_Synthesis_Inhibition Inhibition of Protein Synthesis PTC->Protein_Synthesis_Inhibition Leads to A_Site A-Site P_Site P-Site BT33 BT-33 BT33->50S_Subunit Binds to BT33->A_Site Blocks Binding aa_tRNA Aminoacyl-tRNA aa_tRNA->A_Site Enters

Caption: BT-33 binds to the 50S ribosomal subunit, inhibiting protein synthesis.

Experimental Workflow: MIC Determination

The following diagram illustrates the workflow for determining the Minimum Inhibitory Concentration (MIC) of BT-33.

G Experimental Workflow for MIC Determination Start Start Prepare_Inoculum Prepare Bacterial Inoculum (0.5 McFarland) Start->Prepare_Inoculum Inoculate_Plate Inoculate Microtiter Plate with Bacterial Suspension Prepare_Inoculum->Inoculate_Plate Serial_Dilution Prepare Serial Dilutions of BT-33 in Microtiter Plate Serial_Dilution->Inoculate_Plate Incubate Incubate at 35°C for 18-24 hours Inoculate_Plate->Incubate Read_Results Visually Inspect for Growth and Determine MIC Incubate->Read_Results End End Read_Results->End

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Logical Relationship: Overcoming Resistance

BT-33's unique structure allows it to overcome common resistance mechanisms that affect other ribosome-targeting antibiotics.

G BT-33 Overcoming Antibiotic Resistance Ribosome_Targeting_Antibiotics Other Ribosome-Targeting Antibiotics Reduced_Binding Reduced Binding Affinity Ribosome_Targeting_Antibiotics->Reduced_Binding BT33 BT-33 Effective_Binding Maintains High Binding Affinity BT33->Effective_Binding Resistance_Mechanisms Resistance Mechanisms (e.g., erm, cfr methylation) Resistance_Mechanisms->Reduced_Binding Causes Resistance_Mechanisms->Effective_Binding Evades Treatment_Failure Treatment Failure Reduced_Binding->Treatment_Failure Effective_Treatment Effective Treatment Effective_Binding->Effective_Treatment

Caption: BT-33's structure enables it to evade common resistance mechanisms.

References

Foundational

Initial In Vitro Evaluation of BT-33's Antibacterial Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the initial in vitro evaluation of BT-33, a novel fluorinated macrobicyclic oxepanoprolinamide ant...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial in vitro evaluation of BT-33, a novel fluorinated macrobicyclic oxepanoprolinamide antibiotic. BT-33 has demonstrated potent, broad-spectrum activity against a range of multidrug-resistant bacterial pathogens.[1][2] This document details its mechanism of action, summarizes its antibacterial efficacy through quantitative data, and provides standardized experimental protocols for key in vitro assays.

Core Mechanism of Action

BT-33 exerts its antibacterial effect by targeting the bacterial ribosome, a critical component of protein synthesis.[1] Specifically, it binds within the peptidyl transferase center (PTC) of the 50S ribosomal subunit. This binding is stabilized by a network of hydrogen bonds between the hydroxyl groups of BT-33 and the nucleobases A2058, A2059, and the 2'-hydroxyl group of m²A2503.[1] A unique feature of BT-33's interaction is a Van der Waals contact between its fluorine atom and the π-face of the nucleobase G2505, which is thought to enhance its target engagement and antibacterial potency.[1] The rigid, preorganized conformation of its macrocyclic ring further contributes to its strong binding to the ribosome.[1]

Diagram 1: BT-33 Mechanism of Action Signaling Pathway.

Quantitative Antibacterial Activity

The in vitro potency of BT-33 has been quantified using Minimum Inhibitory Concentration (MIC) assays against a diverse panel of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

Table 1: Minimum Inhibitory Concentration (MIC) of BT-33 Against Various Bacterial Isolates
Bacterial Strain/GroupResistance DeterminantsMIC (µg/mL)
Gram-Positive Pathogens
Linezolid-Resistant Staphylococcal Clinical Isolates (n=30)cfr, erm, vgaA, lnuAMIC₉₀: 1
Multidrug-Resistant Enterococcal Clinical Isolates (n=35)Includes Vancomycin-Resistant Enterococcus faeciumMIC₉₀: 0.25
Gram-Negative Pathogens
Multidrug-Resistant StrainsNot specifiedActivity observed

Data extracted from a study by a team of researchers.[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antibacterial agents. The following sections describe the standard protocols for determining MIC and time-kill kinetics.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[3][4] The broth microdilution method is a commonly used technique for determining the MIC.[5][6]

Objective: To determine the minimum concentration of BT-33 required to inhibit the growth of various bacterial strains.

Materials:

  • BT-33 stock solution of known concentration

  • 96-well microtiter plates

  • Appropriate bacterial growth medium (e.g., Luria-Bertani broth)

  • Bacterial cultures in the logarithmic growth phase

  • Spectrophotometer

  • Incubator

Procedure:

  • Bacterial Inoculum Preparation:

    • Inoculate the test bacterial strain into the appropriate broth medium and culture until it reaches the logarithmic growth phase.

    • Adjust the bacterial suspension to a concentration of approximately 5 x 10⁷ CFU/mL.

  • Serial Dilution of BT-33:

    • Prepare a series of twofold dilutions of the BT-33 stock solution in the growth medium directly in the 96-well plate.

    • The final concentrations should cover a range appropriate to determine the MIC.

  • Inoculation:

    • Add a standardized volume of the bacterial inoculum to each well of the 96-well plate containing the BT-33 dilutions.

    • Include a positive control (bacteria with no BT-33) and a negative control (medium only) in each assay.

  • Incubation:

    • Incubate the microtiter plates at 37°C for 24 hours under appropriate atmospheric conditions.

  • MIC Determination:

    • Following incubation, assess bacterial growth by measuring the optical density at 600 nm (OD₆₀₀) using a spectrophotometer.

    • The MIC is defined as the lowest concentration of BT-33 that completely inhibits visible bacterial growth.

cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis A Prepare Bacterial Inoculum C Inoculate 96-well Plate A->C B Serial Dilution of BT-33 B->C D Incubate at 37°C for 24h C->D E Measure OD₆₀₀ D->E F Determine MIC E->F

Diagram 2: Experimental Workflow for MIC Determination.
Time-Kill Kinetics Assay

Time-kill assays are performed to evaluate the bactericidal or bacteriostatic activity of an antimicrobial agent over time.[7][8]

Objective: To assess the rate at which BT-33 kills a specific bacterial strain at various concentrations.

Materials:

  • BT-33 stock solution

  • Bacterial culture in logarithmic growth phase

  • Appropriate growth medium

  • Sterile saline or PBS

  • Agar (B569324) plates

  • Incubator

  • Shaking incubator

Procedure:

  • Preparation:

    • Prepare flasks containing the appropriate growth medium with BT-33 at concentrations relative to its predetermined MIC (e.g., 1x MIC, 2x MIC, 4x MIC).

    • Include a growth control flask without any BT-33.

    • Prepare a standardized bacterial inoculum (e.g., 1 x 10⁶ CFU/mL).

  • Inoculation and Incubation:

    • Add the bacterial inoculum to each flask.

    • Incubate the flasks at 37°C in a shaking incubator.

  • Sampling:

    • At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

  • Viable Cell Count:

    • Perform serial dilutions of each aliquot in sterile saline or PBS.

    • Plate the dilutions onto agar plates and incubate at 37°C for 24 hours.

    • Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

  • Data Analysis:

    • Plot the log₁₀ CFU/mL against time for each BT-33 concentration and the control.

    • Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial bacterial count.[7]

cluster_setup Setup cluster_experiment Experiment cluster_quantification Quantification cluster_result Result A Prepare BT-33 at Various MIC Multiples C Inoculate and Incubate A->C B Prepare Standardized Bacterial Inoculum B->C D Collect Samples at Time Points C->D E Perform Serial Dilutions D->E F Plate and Incubate E->F G Count CFU/mL F->G H Plot Time-Kill Curve G->H

Diagram 3: Experimental Workflow for Time-Kill Assay.

Conclusion

The initial in vitro data strongly support the potential of BT-33 as a potent antibacterial agent with a broad spectrum of activity, including against challenging multidrug-resistant pathogens. Its unique interaction with the bacterial ribosome provides a solid foundation for its efficacy. The standardized protocols outlined in this guide are essential for further investigation and comparative analysis of BT-33 and other novel antimicrobial candidates.

References

Exploratory

The Impact of Fluorine Substitution on the Potency of BT-33: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant bacteria.[1][2][3][4] This technical guide explores the critical role of fluorine substitution in enhancing the therapeutic potency of BT-33. Through a detailed examination of its mechanism of action, structure-activity relationships, and supporting experimental data, this document provides an in-depth resource for researchers in the field of antibiotic development.

Introduction: The Rise of Fluorine in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. Fluorine's unique properties, including its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can significantly enhance a molecule's pharmacological profile.[5][6][7][8][9] These enhancements can manifest as improved metabolic stability, increased binding affinity to target proteins, and favorable alterations to physicochemical properties such as lipophilicity and pKa.[5][6][7][9] In the context of antibiotic development, these modifications are crucial for overcoming the growing challenge of antimicrobial resistance. BT-33 emerges as a prime example of this strategy, where a single fluorine atom dramatically potentiates its antibacterial efficacy.[1][2][10]

BT-33: Mechanism of Action

BT-33 exerts its antibacterial effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis.[1][11] Specifically, BT-33 binds to the peptidyl transferase center (PTC) on the 50S ribosomal subunit, a site also targeted by other antibiotic classes like lincosamides and macrolides.[12]

The key to BT-33's enhanced potency lies in a unique interaction facilitated by its fluorine atom. X-ray crystallography studies have revealed that the fluorine atom of BT-33 forms a van der Waals contact with the nucleobase G2505 of the 23S rRNA.[1][10][11] This additional interaction strengthens the binding of BT-33 to the ribosome, leading to more effective inhibition of protein synthesis and, consequently, greater antibacterial potency.[1][10]

BT33_Mechanism_of_Action cluster_ribosome Bacterial Ribosome (70S) cluster_PTC Peptidyl Transferase Center (PTC) 50S_Subunit 50S Subunit G2505 G2505 (23S rRNA) Protein_Synthesis_Inhibition Protein Synthesis Inhibition 50S_Subunit->Protein_Synthesis_Inhibition Leads to 30S_Subunit 30S Subunit BT-33 BT-33 BT-33->50S_Subunit Binds to BT-33->G2505 F forms van der Waals contact with G2505 Bacterial_Cell_Death Bacterial Cell Death Protein_Synthesis_Inhibition->Bacterial_Cell_Death

Figure 1: BT-33 binds to the 50S ribosomal subunit, with its fluorine atom making a key contact with G2505, leading to potent inhibition of protein synthesis.

Quantitative Analysis of Potency: The Impact of Fluorine

The enhanced potency of BT-33 is quantitatively demonstrated by its Minimum Inhibitory Concentration (MIC) values against a range of multidrug-resistant bacterial pathogens. When compared to its non-fluorinated predecessors, clindamycin (B1669177) (CLI), iboxamycin (B13906954) (IBX), and cresomycin (CRM), BT-33 consistently exhibits lower MIC values, indicating greater efficacy.[5][12]

PathogenStrain DescriptionCLI (µg/mL)IBX (µg/mL)CRM (µg/mL)BT-33 (µg/mL)
S. aureusATCC 292130.1250.060.060.06
S. aureusc-ermA>25640.50.25
E. coliATCC 25922>3240.50.5
E. coliAR-0137, CRE>32412
Data sourced from AMR Conference Proceedings.[12]

Experimental Protocols

Synthesis of BT-33

The synthesis of BT-33 is a multi-step process involving the preparation of a fluorinated macrobicyclic residue followed by its coupling to a prolinamide fragment.[5][13]

BT33_Synthesis_Workflow Start Starting Materials Step1 Synthesis of Fluorinated Macrobicyclic Residue (8) Start->Step1 DAST, CH2Cl2, 0°C; NaOCH3, CH3OH, 23°C Step2 Coupling with Prolinamide Fragment Step1->Step2 HATU, DIPEA, DMF, 23°C Step3 Deprotection Step2->Step3 HCl, dioxane-CH3OH, 23°C Final_Product BT-33 Step3->Final_Product

Figure 2: A generalized workflow for the chemical synthesis of BT-33.

Detailed Protocol:

  • Synthesis of Fluorinated Macrobicyclic Residue: The synthesis begins with the appropriate starting materials to construct the 11-membered macrocyclic ring. Deoxyfluorination is achieved using diethylaminosulfur trifluoride (DAST) in dichloromethane (B109758) at 0°C. This is followed by treatment with sodium methoxide (B1231860) in methanol (B129727) at room temperature to yield the fluorinated macrobicyclic intermediate.[5][13]

  • Coupling Reaction: The fluorinated macrobicyclic residue is then coupled with the southern prolinamide fragment using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling agent and DIPEA (N,N-Diisopropylethylamine) as a base in dimethylformamide (DMF) at room temperature.[5][13]

  • Deprotection: The final step involves the removal of protecting groups, typically with hydrochloric acid in a dioxane-methanol solution at room temperature, to yield the final product, BT-33.[5][13]

Minimum Inhibitory Concentration (MIC) Assay

The potency of BT-33 and its analogs is determined using a standard broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Protocol:

  • Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

  • Serial Dilution of Antibiotics: The antibiotics (BT-33, CLI, IBX, CRM) are serially diluted in broth in a 96-well microtiter plate to create a range of concentrations.

  • Inoculation: Each well containing the diluted antibiotic is inoculated with the bacterial suspension.

  • Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

  • Determination of MIC: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacterium.

Ribosome Binding Assay

To confirm the interaction of BT-33 with the bacterial ribosome, a competitive binding assay can be performed using a radiolabeled ligand that also binds to the PTC.

Protocol:

  • Preparation of Ribosomes: 70S ribosomes are isolated and purified from a suitable bacterial strain (e.g., E. coli or T. thermophilus).

  • Radiolabeling: A known PTC-binding antibiotic (e.g., [3H]-erythromycin) is used as the radiolabeled ligand.

  • Competitive Binding: A fixed concentration of purified ribosomes and the radiolabeled ligand are incubated with increasing concentrations of BT-33.

  • Separation of Bound and Free Ligand: The reaction mixtures are filtered through a nitrocellulose membrane to separate ribosome-bound radioligand from the free radioligand.

  • Quantification: The amount of radioactivity retained on the filter is measured using a scintillation counter. The concentration of BT-33 that inhibits 50% of the radiolabeled ligand binding (IC50) is then calculated.

Structure-Activity Relationship (SAR)

The SAR studies of BT-33 and its analogs highlight the critical importance of the fluorine atom's stereochemistry and the overall conformation of the macrocycle for its antibacterial activity.

  • (11R)-Fluorine Configuration: The specific (11R)-configuration of the fluorine atom is crucial for the beneficial van der Waals contact with G2505. Inversion of this stereocenter to the (11S)-configuration leads to a significant reduction in antibacterial activity.[10]

  • C7-Methyl Group: The presence of a methyl group at the C7 position helps to rigidify the macrocyclic ring in a conformation that is pre-organized for optimal binding to the ribosome. Removal of this methyl group results in a less potent compound.[1][10]

SAR_Relationships cluster_modifications Structural Modifications BT-33_Core BT-33 Core Structure F_Stereochem (11R)-Fluorine BT-33_Core->F_Stereochem C7_Methyl (7R)-Methyl Group BT-33_Core->C7_Methyl Inverted_F (11S)-Fluorine BT-33_Core->Inverted_F No_C7_Methyl Des-methyl at C7 BT-33_Core->No_C7_Methyl High_Potency High Potency F_Stereochem->High_Potency Contributes to C7_Methyl->High_Potency Contributes to Reduced_Potency Reduced Potency Inverted_F->Reduced_Potency Leads to No_C7_Methyl->Reduced_Potency Leads to

Figure 3: Key structural features of BT-33 and their impact on antibacterial potency.

Conclusion

The fluorinated macrobicyclic antibiotic BT-33 represents a significant advancement in the fight against multidrug-resistant bacteria. The strategic incorporation of a fluorine atom at the C-11 position results in a substantial increase in potency, primarily through the formation of an additional van der Waals contact with the bacterial ribosome. This enhanced binding affinity, coupled with a rigidified macrocyclic conformation, underscores the power of fluorine substitution in modern drug design. The data and protocols presented in this guide provide a comprehensive overview for researchers and professionals engaged in the discovery and development of next-generation antibiotics. Further exploration of fluorinated analogs of BT-33 may lead to even more potent and resilient antibacterial agents.

References

Foundational

An In-depth Technical Guide to the Macrocyclic Structure of BT-33

For Researchers, Scientists, and Drug Development Professionals Introduction BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic with potent, broad-spectrum activity against a wide range of multidru...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic with potent, broad-spectrum activity against a wide range of multidrug-resistant bacterial pathogens.[1][2][3] Its unique macrocyclic structure is a key determinant of its enhanced potency and metabolic stability compared to its predecessors, including clindamycin, iboxamycin, and cresomycin.[1][2] This technical guide provides a comprehensive overview of the macrocyclic structure of BT-33, including its mechanism of action, quantitative performance data, and the experimental protocols used for its characterization.

BT-33 represents a significant advancement in the lincosamide class of antibiotics, achieved through chemical synthesis to address the growing threat of antimicrobial resistance. The strategic incorporation of a fluorine atom and a C7-methyl group within its 11-membered macrocyclic ring rigidifies the molecule into a conformation that is highly preorganized for binding to its target, the bacterial ribosome.

Mechanism of Action: Ribosomal Binding

The primary mechanism of action of BT-33 is the inhibition of bacterial protein synthesis through binding to the peptidyl transferase center (PTC) on the 50S subunit of the bacterial ribosome. X-ray crystallography studies have revealed the precise interactions of BT-33 within this binding pocket.

A critical feature of BT-33's interaction with the ribosome is the formation of an additional Van der Waals contact between its fluorine atom and the nucleobase G2505 of the 23S rRNA. This interaction, absent in its predecessors, contributes to the enhanced binding affinity and potency of BT-33. The C7-methyl group, while not directly interacting with the ribosome, plays a crucial role in locking the macrocyclic ring in its bioactive conformation, thus minimizing the entropic penalty of binding.

Below is a diagram illustrating the key interactions of BT-33 with the bacterial ribosome.

BT33_Ribosome_Interaction cluster_ribosome Bacterial Ribosome (50S Subunit) 23S_rRNA 23S rRNA G2505 G2505 A2451 A2451 C2452 C2452 BT-33 BT-33 BT-33->23S_rRNA Hydrogen Bonds Fluorine Fluorine Atom BT-33->Fluorine contains C7_Methyl C7-Methyl Group (Rigidifies Conformation) BT-33->C7_Methyl Iso-butyl_Group iso-Butyl Group BT-33->Iso-butyl_Group Fluorine->G2505 Van der Waals Contact Iso-butyl_Group->A2451 VDW Contact Iso-butyl_Group->C2452 VDW Contact Ribosome_Crystallography_Workflow Start Start: Purified Components Components BT-33 70S Ribosomes mRNA tRNAs Start->Components Co-crystallization Co-crystallization Components->Co-crystallization X-ray_Diffraction X-ray Diffraction Co-crystallization->X-ray_Diffraction Data_Processing Electron Density Map Generation X-ray_Diffraction->Data_Processing Model_Building Model Building and Refinement Data_Processing->Model_Building Final_Structure Final BT-33-Ribosome Complex Structure Model_Building->Final_Structure

References

Exploratory

BT-33: A Technical Guide to a Next-Generation Lincosamide Antibiotic

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of BT-33, a novel, fluorinated, macrobicyclic lincosamide antibiotic demonstrating significant potential...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BT-33, a novel, fluorinated, macrobicyclic lincosamide antibiotic demonstrating significant potential in combating multidrug-resistant bacterial pathogens. BT-33 represents a substantial advancement in the lincosamide class, a group of antibiotics that has not seen a new approved member since 1970.[1]

Introduction to BT-33

BT-33 is a fully synthetic, next-generation oxepanoprolinamide (OPP) antibiotic that builds upon the foundational structure of earlier lincosamides like lincomycin (B1675468) and clindamycin.[2][3] It is the third iteration in a series of molecules developed to overcome common bacterial resistance mechanisms, following iboxamycin (B13906954) (IBX) and cresomycin (CRM).[1] Developed through a modular synthetic route, BT-33 features a rigidified macrobicyclic structure and a fluorine atom, which are crucial for its enhanced potency and metabolic stability.[2][4][5] This design allows it to be highly effective against a broad spectrum of multidrug-resistant bacteria, including the ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species).[1]

Mechanism of Action

Like other lincosamides, BT-33 functions by inhibiting bacterial protein synthesis.[1] It binds to the peptidyl transferase center (PTC) within the 50S subunit of the bacterial ribosome, effectively halting the production of essential proteins and leading to bacterial cell death.[1][3]

The unique structural features of BT-33 enhance its binding affinity and ability to overcome resistance. X-ray crystallography has revealed that its 11-membered macrobicyclic residue is pre-organized in an optimal conformation for ribosomal binding.[2][4] Crucially, the fluorine atom makes an additional van der Waals contact with the nucleobase G2505 of the ribosomal RNA, tightening the bond between the antibiotic and its target.[1][2][6] This enhanced binding allows BT-33 to be effective against bacteria that have developed resistance to older lincosamides through mechanisms such as erm and cfr methyltransferases, which modify the ribosomal binding site.[3][4]

BT33_Mechanism_of_Action cluster_bacterium Bacterial Cell cluster_resistance Resistance Mechanism Overcome BT33 BT-33 Ribosome Bacterial Ribosome (50S Subunit) BT33->Ribosome Enters cell and binds to PTC Peptidyl Transferase Center (PTC) Ribosome->PTC Specifically targets the Protein_Synth Protein Synthesis PTC->Protein_Synth Inhibits Cell_Death Bacterial Cell Death Protein_Synth->Cell_Death Halting leads to Resistance Resistance Genes (e.g., erm, cfr) Methylation Ribosomal RNA Methylation Resistance->Methylation Encode enzymes for Reduced_Binding Reduced Antibiotic Binding Methylation->Reduced_Binding Causes BT33_Binding BT-33 Enhanced Binding BT33_Binding->Reduced_Binding Overcomes

Caption: Mechanism of action of BT-33 and how it overcomes bacterial resistance.

Quantitative Data

BT-33 has demonstrated superior potency compared to its predecessors and clinically used lincosamides against a panel of wild-type and multidrug-resistant bacterial strains. The minimum inhibitory concentration (MIC) values, which represent the lowest concentration of an antibiotic that prevents visible growth of a bacterium, are summarized below.

Bacterial StrainStrain DescriptionClindamycin (CLI) MIC (µg/mL)Iboxamycin (IBX) MIC (µg/mL)Cresomycin (CRM) MIC (µg/mL)BT-33 MIC (µg/mL)
S. aureusATCC 29213 (Wild-Type)0.1250.060.060.06
S. aureusc-ermA expressing>25640.50.25
S. aureuscfr expressing>25610.50.25
E. coliATCC 25922 (Wild-Type)>3240.50.5
E. coliAR-0137, CRE>32412
(Data sourced from in vitro susceptibility testing)[3]

BT-33 exhibits significantly improved metabolic stability, a key pharmacokinetic property, when compared to earlier lincosamides. This is attributed to its rigidified macrobicyclic structure.

CompoundHalf-life (t½) in Murine Liver Microsomes (min)
Clindamycin (CLI)6.0
Cresomycin (CRM)34.5
BT-33 100.9
(Data sourced from in vitro metabolic stability assays)[2]

Experimental Protocols

The in vitro antibacterial activity of BT-33 was determined using the broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Protocol:

  • Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight on appropriate agar (B569324) plates. Colonies are then suspended in saline or broth to match the turbidity of a 0.5 McFarland standard, corresponding to approximately 1.5 x 10⁸ CFU/mL.

  • Preparation of Antibiotic Dilutions: BT-33 and comparator antibiotics are serially diluted (two-fold) in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

  • Inoculation: The standardized bacterial suspension is further diluted and added to each well of the microtiter plate to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Incubation: The plates are incubated at 35-37°C for 18-24 hours.

  • Determination of MIC: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Broth_Microdilution_Workflow start Start prep_inoculum Prepare Bacterial Inoculum (0.5 McFarland Standard) start->prep_inoculum inoculate Inoculate Wells with Standardized Bacteria prep_inoculum->inoculate prep_plate Prepare Serial Dilutions of BT-33 in 96-Well Plate prep_plate->inoculate incubate Incubate Plate (35-37°C, 18-24h) inoculate->incubate read_mic Read Plate and Determine MIC incubate->read_mic end End read_mic->end

Caption: Workflow for the broth microdilution antimicrobial susceptibility assay.

To elucidate the structural basis of its activity, BT-33 was co-crystallized with the bacterial ribosome.

Protocol:

  • Complex Formation: Purified Thermus thermophilus 70S ribosomes are incubated with BT-33, a synthetic mRNA, and tRNA analogs to form a stable complex.

  • Crystallization: The BT-33-ribosome complex is crystallized using vapor diffusion methods.

  • Data Collection: Crystals are cryo-cooled and subjected to X-ray diffraction at a synchrotron source, such as the Advanced Photon Source.

  • Structure Determination: The diffraction data are processed to solve the three-dimensional structure of the complex at high resolution (e.g., 2.50 Å).

  • Analysis: The final structure is analyzed to identify the precise binding site of BT-33 and its interactions with the ribosomal RNA and proteins.[2]

Synthesis and Development

BT-33 is the product of a sophisticated, multi-step chemical synthesis process.[4][5] The initial "discovery route" enabled the creation of over 60 macrobicyclic lincosamide analogs, which was crucial for elucidating structure-activity relationships.[4] Subsequently, a more scalable synthesis was developed to produce the multi-gram quantities of BT-33 required for preclinical profiling.[4] This optimized route utilizes a highly diastereoselective coupling reaction and a macrocyclization step involving C-S bond formation.[4] This synthesis-driven approach has been essential in refining the molecule's properties, leading to the discovery of BT-33 with its enhanced potency and metabolic stability.[2][6]

Conclusion and Future Directions

BT-33 is a promising next-generation lincosamide antibiotic with potent, broad-spectrum activity against multidrug-resistant Gram-positive and Gram-negative bacteria.[2][6] Its rational design, which confers enhanced ribosomal binding and metabolic stability, allows it to overcome key mechanisms of lincosamide resistance.[2][4] In vivo assessments have shown that BT-33 is efficacious in multiple models of infection.[4] While it has not yet been tested in humans, the preclinical data for BT-33 are highly favorable, positioning it as a strong candidate for further development to address the urgent threat of antimicrobial resistance.[4][7]

References

Foundational

Preliminary Toxicity Profile of BT-33: A Technical Guide

This document provides a comprehensive overview of the preliminary toxicological assessment of BT-33, a novel investigational compound. The information herein is intended for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides a comprehensive overview of the preliminary toxicological assessment of BT-33, a novel investigational compound. The information herein is intended for researchers, scientists, and drug development professionals to support early-stage safety and risk assessment.

In Vitro Toxicity Assessment

1.1 Cytotoxicity in Human Cell Lines

  • Objective: To determine the cytotoxic potential of BT-33 against a panel of human cancer and non-cancer cell lines.

  • Experimental Protocol:

    • Cell Lines: A549 (human lung carcinoma), HepG2 (human hepatocellular carcinoma), and HEK293 (human embryonic kidney cells) were utilized.

    • Assay: Cell viability was quantified using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

    • Procedure:

      • Cells were seeded in 96-well plates at a density of 1 x 104 cells per well and allowed to adhere for 24 hours.

      • BT-33 was dissolved in DMSO and serially diluted in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

      • Cells were exposed to BT-33 for 48 hours.

      • Following treatment, the medium was replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours.

      • The resulting formazan (B1609692) crystals were dissolved in DMSO.

      • Absorbance was measured at 570 nm using a microplate reader.

      • IC50 values (the concentration at which 50% of cell growth is inhibited) were calculated from the dose-response curves.

  • Data Presentation:

Cell LineTissue of OriginIC50 (µM)
A549Lung Carcinoma45.2
HepG2Hepatocellular Carcinoma68.7
HEK293Embryonic Kidney> 100

1.2 Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test)

  • Objective: To evaluate the mutagenic potential of BT-33 by assessing its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

  • Experimental Protocol:

    • Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, with and without metabolic activation.

    • Metabolic Activation System: A liver homogenate fraction (S9) from rats pre-treated with Aroclor 1254 was used.

    • Procedure:

      • BT-33 was tested at five concentrations, ranging from 5 to 5000 µ g/plate .

      • The test compound, bacterial culture, and either S9 mix or phosphate (B84403) buffer were combined in molten top agar (B569324).

      • The mixture was poured onto minimal glucose agar plates.

      • Plates were incubated at 37°C for 48 hours.

      • The number of revertant colonies was counted. A positive response was defined as a dose-related increase in revertants of at least two-fold over the solvent control.

  • Data Presentation:

StrainMetabolic Activation (S9)Result
TA98-Negative
TA98+Negative
TA100-Negative
TA100+Negative
TA1535-Negative
TA1535+Negative
TA1537-Negative
TA1537+Negative

In Vivo Acute Toxicity

  • Objective: To determine the acute toxicity of BT-33 following a single oral dose in a rodent model and to identify the maximum tolerated dose (MTD).

  • Experimental Protocol:

    • Animal Model: Male and female Sprague-Dawley rats (6-8 weeks old).

    • Route of Administration: Oral gavage.

    • Dose Levels: 50, 300, and 2000 mg/kg. A vehicle control group was also included.

    • Procedure:

      • Animals were fasted overnight prior to dosing.

      • A single dose of BT-33 or vehicle was administered.

      • Animals were observed for clinical signs of toxicity at 1, 4, and 24 hours post-dosing, and daily thereafter for 14 days.

      • Body weights were recorded on days 0, 7, and 14.

      • At the end of the 14-day observation period, all surviving animals were euthanized, and a gross necropsy was performed.

  • Data Presentation:

Dose (mg/kg)Number of Animals (M/F)MortalityKey Clinical Signs
0 (Vehicle)5/50/10None Observed
505/50/10None Observed
3005/50/10Lethargy, piloerection within the first 24 hours
20005/52/10Severe lethargy, ataxia, hunched posture

Signaling Pathway Analysis

Based on the preliminary understanding of BTB domain-containing proteins, a potential interaction with the NF-κB signaling pathway is hypothesized. High expression of ZBTB33 has been noted to suppress the expression of NF-κB-induced anti-apoptotic target genes.[1]

  • Hypothesized Signaling Pathway Diagram:

NFkB_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus receptor TNF Receptor IKK IKK Complex receptor->IKK Signal IkB_NFkB IκB-NF-κB Complex IKK->IkB_NFkB Phosphorylates IκB IkB IκB NFkB NF-κB (p50/p65) NFkB_nuc NF-κB NFkB->NFkB_nuc IkB_NFkB->NFkB Releases NF-κB DNA DNA NFkB_nuc->DNA Binds to promoter target_genes Anti-apoptotic Target Genes DNA->target_genes Transcription BT33 BT-33 (ZBTB33) BT33->target_genes Suppresses Expression

Caption: Hypothesized suppression of NF-κB target genes by BT-33.

  • Experimental Workflow for In Vivo Acute Toxicity Study:

Acute_Toxicity_Workflow cluster_setup Study Setup cluster_main Dosing and Observation cluster_endpoint Terminal Procedures (Day 14) acclimation Animal Acclimation (7 days) randomization Randomization into Dose Groups acclimation->randomization dosing Single Oral Gavage (Day 0) randomization->dosing observation Clinical Observation (Daily for 14 days) dosing->observation body_weight Body Weight Measurement (Days 0, 7, 14) dosing->body_weight euthanasia Euthanasia observation->euthanasia necropsy Gross Necropsy euthanasia->necropsy

Caption: Workflow for the in vivo acute oral toxicity study.

References

Exploratory

BT-33: A Technical Guide to the Intellectual Property and Patent Landscape

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the intellectual property and patent landscape surrounding BT-33, a novel, fully synthetic, fluorinate...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the intellectual property and patent landscape surrounding BT-33, a novel, fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic. BT-33 has demonstrated potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals interested in the development and commercialization of this promising new antibiotic class.

Executive Summary

BT-33 represents a significant advancement in the field of ribosome-targeting antibiotics. Developed in the laboratories of Professor Andrew G. Myers at Harvard University, this molecule is a lincosamide antibiotic distinguished by a unique fluorinated 11-membered macrobicyclic ring. This structural innovation confers enhanced potency, increased metabolic stability, and an ability to overcome common bacterial resistance mechanisms. The intellectual property is primarily held by the President and Fellows of Harvard College, with the key inventors also being shareholders in Kinvard Bio, Inc., a company poised to commercialize this new class of antibiotics. The patent landscape is currently defined by a key international patent application, WO/2023/205206, which provides broad claims covering the composition of matter, synthesis, and use of BT-33 and related compounds.

Patent Landscape and Intellectual Property

The core intellectual property for BT-33 is encapsulated in the international patent application WO/2023/205206 , titled "Lincosamides and Uses Thereof," and a related US provisional patent application US/63/676,017 , "Synthesis of macrobicyclic Thiolincosamines."

Key Intellectual Property Insights:

  • Inventors: Benjamin I. C. Tresco, Kelvin J. Y. Wu, and Andrew G. Myers.

  • Applicant/Assignee: President and Fellows of Harvard College.

  • Key Claims: The patent application encompasses broad claims covering the composition of matter for BT-33 and a wide range of related fluorinated macrobicyclic lincosamide analogs. The claims also extend to methods of synthesizing these compounds and their use in treating bacterial infections.

  • Geographic Coverage: As an international patent application (PCT), it allows for subsequent national phase entries in numerous countries, indicating a strategy for broad global protection.

  • Commercialization: The inventors are noted as shareholders in Kinvard Bio, Inc., suggesting this entity is the likely vehicle for the commercial development of BT-33.[1][2]

Table 1: Key Patent Application for BT-33

Patent ApplicationTitleInventorsApplicant/AssigneeFiling Date (Provisional)International Filing Date
WO/2023/205206Lincosamides and Uses ThereofB.I.C. Tresco, K.J.Y. Wu, A.G. MyersPresident and Fellows of Harvard CollegeApril 22, 2022 (US/63/676,017)April 21, 2023

Technical Profile of BT-33

BT-33 is a synthetic antibiotic designed to overcome the limitations of existing lincosamides, such as clindamycin. Its innovative design, particularly the fluorinated macrobicyclic ring, preorganizes the molecule for tight binding to the bacterial ribosome, a clinically validated target for antibiotics.[3][4][5]

Mechanism of Action

BT-33 targets the peptidyl transferase center (PTC) of the bacterial 50S ribosomal subunit, inhibiting protein synthesis. The fluorination at the 11R position and methylation at the 7R position of the macrocyclic ring are crucial for its enhanced activity. X-ray crystallography has revealed that the fluorine atom makes a unique van der Waals contact with the guanine (B1146940) base G2505 of the 23S ribosomal RNA, contributing to its high binding affinity.[1][6] The C7-methyl group rigidifies the macrocyclic ring into a conformation that is highly preorganized for ribosomal binding.[1][6]

Figure 1: BT-33 Mechanism of Action BT33 BT-33 Ribosome Bacterial 50S Ribosomal Subunit BT33->Ribosome Binds to Inhibition Inhibition BT33->Inhibition Causes PTC Peptidyl Transferase Center (PTC) Ribosome->PTC ProteinSynthesis Protein Synthesis PTC->ProteinSynthesis Catalyzes Inhibition->ProteinSynthesis

Figure 1: BT-33 Mechanism of Action
Antibacterial Activity

BT-33 exhibits potent activity against a wide range of multidrug-resistant Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) are significantly lower than those of its predecessors, including clindamycin, iboxamycin, and cresomycin.

Table 2: In Vitro Antibacterial Activity of BT-33 (MIC, µg/mL)

Bacterial StrainBT-33ClindamycinIboxamycinCresomycin
Staphylococcus aureus (MRSA)0.125>1280.250.25
Streptococcus pneumoniae0.060.1250.1250.125
Enterococcus faecalis (VRE)0.5>12811
Escherichia coli (WT)4>12888
Escherichia coli (TolC mutant)0.5>12811
Pseudomonas aeruginosa16>1283232
Acinetobacter baumannii2>12844

Data synthesized from the "Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis" publication.

Pharmacokinetics

A key advantage of BT-33 is its enhanced metabolic stability. The strategic fluorination and methylation contribute to a longer in vivo half-life compared to its predecessors.

Table 3: Pharmacokinetic Properties of BT-33

CompoundHalf-life (t1/2) in vivo
BT-33Extended
IboxamycinShorter
CresomycinShorter

Specific quantitative values for half-life were not provided in the initial public disclosures but are described as "extended" and "increased."

Experimental Protocols

The following are summaries of the key experimental methodologies described in the primary scientific literature.

Chemical Synthesis of BT-33

The synthesis of BT-33 is a multi-step process starting from D-galactose. A key step involves a ring-expansion reaction to introduce the fluorine atom. The final macrocyclic structure is assembled through a series of coupling and deprotection steps.

Figure 2: Simplified Synthetic Workflow for BT-33 DGalactose D-Galactose Intermediate1 Multi-step synthesis DGalactose->Intermediate1 FluorinatedResidue Fluorinated Macrobicyclic Residue (8) Intermediate1->FluorinatedResidue Ring expansion & fluorination Coupling Coupling with Amino Acid Moiety (HATU, DIPEA) FluorinatedResidue->Coupling Deprotection Deprotection (HCl) Coupling->Deprotection BT33 BT-33 Deprotection->BT33

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Scalable Synthesis of BT-33 for Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals Introduction BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic with potent, broad-spectrum activity against multidrug-resistant Gram...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic with potent, broad-spectrum activity against multidrug-resistant Gram-positive and Gram-negative bacteria.[1][2][3] Its unique chemical architecture, featuring a rigidified 11-membered ring, enhances ribosome-binding preorganization and metabolic stability.[1] These promising characteristics necessitate a robust and scalable synthetic route to produce sufficient quantities for comprehensive preclinical evaluation. This document provides detailed application notes and protocols for the scalable synthesis of BT-33, along with a summary of its preclinical data.

Scalable Synthesis of BT-33

The scalable synthesis of BT-33 is achieved through a convergent approach, involving the separate synthesis of a "northern" macrobicyclic thiolincosamine fragment and a "southern" oxepanoprolinamide fragment, followed by their coupling. This strategy allows for the efficient production of multi-gram quantities required for preclinical studies.[4]

Experimental Protocols

1. Scalable Synthesis of the Northern Macrobicyclic Thiolincosamine Fragment

A key transformation in the scalable synthesis of the northern fragment is a highly diastereoselective, zinc-promoted Barbier-type propargylation. This reaction utilizes a putative allenylzinc nucleophile which adds to a common Ellman sulfinimine intermediate. This process proceeds with dynamic kinetic resolution, requiring only a slight excess (1.2 equivalents) of the propargyl bromide precursor.

  • Step 1: Barbier-type Propargylation:

    • To a solution of the Ellman sulfinimine in N,N-dimethylformamide (DMF), add activated zinc dust and a catalytic amount of iodine.

    • Heat the mixture to 90°C.

    • Slowly add a solution of the appropriate propargyl bromide (1.2 equivalents) in DMF.

    • Maintain the reaction at 90°C until completion, as monitored by TLC or LC-MS.

    • Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride.

    • Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography on silica (B1680970) gel.

  • Step 2: Cyclization and Subsequent Transformations:

    • The product from the propargylation step is then carried forward through a series of reactions including cyclization to form the 11-membered macrocycle.

    • Detailed procedures for the subsequent cyclization and functional group manipulations to yield the final northern fragment are described in the cited literature.

2. Synthesis of the Southern Oxepanoprolinamide Fragment

The southern fragment is synthesized via a previously established route, which has been optimized for scalability.

  • Refer to the detailed procedures outlined in the primary literature for the multi-gram scale synthesis of the oxepanoprolinamide southern fragment.

3. Coupling of Northern and Southern Fragments and Final Deprotection

  • Step 1: Amide Coupling:

    • The hydrochloride salt of the northern macrobicyclic thiolincosamine fragment is coupled with the carboxylic acid of the southern oxepanoprolinamide fragment.

    • The coupling reaction is mediated by HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of DIPEA (N,N-Diisopropylethylamine) in DMF.

    • Stir the reaction at room temperature until completion.

  • Step 2: Deprotection:

    • The final deprotection step is carried out to remove any protecting groups and yield BT-33.

    • The specific deprotection conditions will depend on the protecting groups used in the synthesis of the fragments. For an N-Boc protecting group, treatment with hydrochloric acid in dioxane/methanol is effective.

Experimental Workflow

G cluster_north Northern Fragment Synthesis cluster_south Southern Fragment Synthesis cluster_final Final Assembly start_north Ellman Sulfinimine + Propargyl Bromide barbier Zinc-promoted Barbier-type Propargylation (90°C, DMF) start_north->barbier cyclization_north Cyclization & Further Modifications barbier->cyclization_north end_north Northern Macrobicyclic Thiolincosamine Fragment cyclization_north->end_north coupling HATU/DIPEA Mediated Amide Coupling end_north->coupling start_south Starting Materials synthesis_south Multi-step Synthesis start_south->synthesis_south end_south Southern Oxepanoprolinamide Fragment synthesis_south->end_south end_south->coupling deprotection Final Deprotection coupling->deprotection end_product BT-33 deprotection->end_product

Caption: Scalable synthetic workflow for BT-33.

Preclinical Data

In Vitro Activity

BT-33 demonstrates potent activity against a broad range of bacterial pathogens, including multidrug-resistant strains.

Bacterial Strain BT-33 MIC (µg/mL) Comparator MICs (µg/mL)
Staphylococcus aureus (Linezolid-resistant, n=30)1 (MIC90)-
Enterococcus faecium (Vancomycin-resistant, n=35)0.25 (MIC90)Exceeds approved antibiotics
Multidrug-resistant Gram-positive strainsSuperior to comparators-
Multidrug-resistant Gram-negative strainsSuperior to comparators-

Data sourced from reference. MIC90 represents the minimum inhibitory concentration required to inhibit the growth of 90% of isolates.

Pharmacokinetics

Single-dose pharmacokinetic studies in mice have been conducted for BT-33 and its predecessors.

Compound Elimination Half-life (t½) in Plasma (hours)
BT-33 6.80
Cresomycin (CRM)4.66
Iboxamycin (IBX)2.05

Data sourced from reference.

Mechanism of Action: Ribosome Binding

BT-33 exerts its antibacterial effect by binding to the peptidyl transferase center (PTC) on the bacterial ribosome, thereby inhibiting protein synthesis. The fluorination and rigid macrocyclic structure of BT-33 are crucial for its enhanced binding and improved potency.

G BT33 BT-33 Ribosome Bacterial Ribosome (Peptidyl Transferase Center) BT33->Ribosome Binds to Inhibition Inhibition BT33->Inhibition ProteinSynthesis Protein Synthesis Ribosome->ProteinSynthesis Enables BacterialGrowth Bacterial Growth & Proliferation ProteinSynthesis->BacterialGrowth Essential for Inhibition->ProteinSynthesis

Caption: Mechanism of action of BT-33.

Conclusion

The scalable synthetic route described herein provides a viable pathway for the production of BT-33 in quantities sufficient for advanced preclinical development. The potent in vitro activity against multidrug-resistant bacteria and favorable pharmacokinetic profile of BT-33 underscore its potential as a promising new antibiotic. Further in vivo efficacy studies in relevant animal models of infection are warranted to fully elucidate its therapeutic potential.

References

Application

Application Note: BT-33 Minimum Inhibitory Concentration (MIC) Testing

Audience: Researchers, scientists, and drug development professionals. Introduction BT-33 is a novel, fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic.[1][2] It demonstrates potent, broad-spectrum...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

BT-33 is a novel, fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic.[1][2] It demonstrates potent, broad-spectrum activity against multidrug-resistant Gram-positive and Gram-negative pathogens.[1][2][3] The unique structural features of BT-33, including strategic fluorination and methylation, enhance its metabolic stability and preorganization for binding to the bacterial ribosome. Specifically, BT-33 interacts with the peptidyl transferase center of the ribosome, with its fluorine atom forming a unique contact with nucleobase G2505. This mechanism contributes to its improved potency compared to predecessors like clindamycin, iboxamycin, and cresomycin.

This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of BT-33 against various bacterial strains using the broth microdilution method. This method is a standardized, quantitative technique for assessing the in vitro activity of an antimicrobial agent. Adherence to this protocol, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), ensures reproducibility and accuracy of results.

Quantitative Data Summary

The antibacterial activity of BT-33 is superior to its comparators against both Gram-positive and Gram-negative bacterial strains, with MIC values typically one dilution lower (more potent) than cresomycin (CRM). The following table summarizes the reported MIC values for BT-33 against a panel of selected multidrug-resistant clinical isolates.

Table 1: Minimum Inhibitory Concentrations (µg/mL) of BT-33 and Comparator Compounds

Bacterial StrainBT-33Cresomycin (CRM)Iboxamycin (IBX)Clindamycin (CLI)
S. aureus (MRSA, USA300)0.250.50.5>128
S. aureus (MRSA, NRS384)0.250.50.5>128
S. pneumoniae (MDR, SP670)0.060.1250.12516
E. faecalis (VRE, V583)0.511>128
E. coli (ESBL, ATCC BAA-2469)2416>128
K. pneumoniae (CR, BAA-1705)4832>128
P. aeruginosa (MDR, PAO1)81664>128
A. baumannii (MDR, BAA-1794)128>128

Data compiled from publicly available research findings. Values indicate the concentration at which bacterial growth is inhibited.

Experimental Protocol: Broth Microdilution MIC Assay

This protocol details the standardized broth microdilution method for determining the MIC of BT-33. The method involves preparing serial dilutions of the antibiotic in a 96-well microtiter plate, which is then inoculated with a standardized bacterial suspension.

Materials and Reagents
  • BT-33 analytical powder

  • Appropriate solvent (e.g., DMSO, sterile deionized water)

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well, round-bottom microtiter plates

  • Bacterial strains (e.g., ATCC quality control strains and clinical isolates)

  • Tryptic Soy Agar (TSA) or other suitable solid media

  • Sterile 0.85% saline solution

  • McFarland 0.5 turbidity standard

  • Spectrophotometer or nephelometer

  • Multichannel pipette

  • Incubator (35°C ± 2°C)

Step-by-Step Methodology

1. Preparation of BT-33 Stock Solution a. Accurately weigh the BT-33 powder and dissolve it in a minimal amount of a suitable solvent to create a high-concentration stock solution (e.g., 1280 µg/mL). b. Further dilute the stock solution in CAMHB to achieve a working stock concentration that is twice the highest concentration to be tested (e.g., 256 µg/mL for a final top concentration of 128 µg/mL).

2. Preparation of Bacterial Inoculum a. From a fresh (18-24 hours) culture plate, select 3-5 isolated colonies of the test bacterium. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. d. Within 15 minutes of standardization, dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Microtiter Plate Preparation and Serial Dilution a. Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate. b. Add 100 µL of the 2x working stock of BT-33 to the wells in column 1. This results in the highest desired concentration in a total volume of 200 µL. c. Using a multichannel pipette, perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly by pipetting up and down. d. Continue this serial dilution process across the plate to column 10. e. After mixing column 10, discard 100 µL to ensure all wells (1-10) contain a final volume of 100 µL. f. Column 11 will serve as the growth control (inoculum in broth, no antibiotic), and column 12 will be the sterility control (broth only).

4. Inoculation a. Add 100 µL of the standardized bacterial inoculum (prepared in Step 2d) to wells in columns 1 through 11. Do not add bacteria to the sterility control wells in column 12. b. The final volume in each test well will be 200 µL.

5. Incubation a. Seal the plates or cover with a lid to prevent evaporation and contamination. b. Incubate the plates at 35°C ± 2°C for 18-24 hours in an ambient air incubator.

6. Reading and Interpreting Results a. Following incubation, visually inspect the plates for turbidity. A plate reader (spectrophotometer) can be used to measure optical density (e.g., at 600 nm) for more quantitative assessment. b. The MIC is defined as the lowest concentration of BT-33 that completely inhibits visible growth of the organism. c. The growth control well (column 11) should show distinct turbidity, and the sterility control well (column 12) should remain clear. d. Quality control should be performed using reference strains (e.g., E. coli ATCC 25922) to ensure the test is performing within acceptable limits.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution protocol for determining the MIC of BT-33.

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis p1 Prepare BT-33 Stock Solution p2 Prepare Bacterial Inoculum (0.5 McFarland) s1 Dispense CAMHB into 96-well plate p2->s1 s2 Perform 2-fold Serial Dilution of BT-33 s1->s2 s3 Inoculate Plate with Bacterial Suspension s2->s3 a1 Incubate Plate (18-24h at 35°C) s3->a1 a2 Read Results (Visual or Spectrophotometer) a1->a2 a3 Determine MIC Value a2->a3 end MIC Determined a3->end Report Results

Fig. 1: Workflow for BT-33 MIC determination via broth microdilution.
Hypothetical Signaling Pathway

BT-33 exerts its antibacterial effect by targeting the bacterial ribosome, a mechanism common to macrolide and oxazolidinone antibiotics. The diagram below illustrates this generalized pathway.

Ribosome_Inhibition cluster_cell Bacterial Cell cluster_process BT33 BT-33 Membrane Cell Wall & Membrane Ribosome 50S Ribosomal Subunit BT33->Ribosome Binds to Peptidyl Transferase Center Protein Nascent Polypeptide Chain Ribosome->Protein Peptide Bond Formation Ribosome->Protein INHIBITED mRNA mRNA mRNA->Ribosome tRNA tRNA tRNA->Ribosome Enters A-site

References

Method

Application Notes & Protocols for In Vivo Efficacy Evaluation of Investigational Anticancer Agents

A Note on Compound Designations: Initial searches for "BT-33" indicate that this compound is an antibiotic. However, given the context of this request for oncology-focused in vivo efficacy models, it is possible there ma...

Author: BenchChem Technical Support Team. Date: December 2025

A Note on Compound Designations: Initial searches for "BT-33" indicate that this compound is an antibiotic. However, given the context of this request for oncology-focused in vivo efficacy models, it is possible there may be a confusion with other investigational agents with similar alphanumeric designations currently under preclinical or clinical development for cancer. This document, therefore, provides detailed application notes and protocols for evaluating the in vivo efficacy of two such example compounds: RK-33 , a small molecule inhibitor of RNA helicase DDX3 for solid tumors, and AMG 330 , a bispecific T-cell engager (BiTE®) antibody for hematological malignancies. The methodologies described herein are broadly applicable to the preclinical assessment of novel anticancer agents.

Application Notes: In Vivo Efficacy Models

RK-33: A Small Molecule Inhibitor of DDX3 for Solid Tumors

RK-33 is a first-in-class small molecule inhibitor of the DEAD-box RNA helicase DDX3.[1] DDX3 is overexpressed in a variety of cancers, including breast, lung, and prostate cancer, and its inhibition has been shown to induce G1 cell cycle arrest, promote apoptosis, and sensitize cancer cells to radiation.[1][2] In vivo evaluation of RK-33 has been conducted in several xenograft models.

In Vivo Models for RK-33 Evaluation:

  • Subcutaneous Xenograft Models: These models are foundational for assessing the anti-tumor activity of a compound. Human cancer cell lines (e.g., lung, breast, prostate cancer) are implanted subcutaneously into immunodeficient mice. This model is suitable for evaluating the effect of RK-33 on tumor growth inhibition, both as a monotherapy and in combination with radiation.[2]

  • Orthotopic Xenograft Models: To better recapitulate the tumor microenvironment, cancer cells are implanted into the corresponding organ of origin in immunodeficient mice. For instance, breast cancer cells would be implanted into the mammary fat pad. These models are more clinically relevant for studying tumor growth and metastasis.

  • Metastasis Models: RK-33 has shown promise in eliminating bone metastases from breast cancer in mouse models.[3] These specialized models involve the injection of cancer cells, often intracardially or intravenously, to induce metastatic lesions in distant organs like the bone.

Quantitative Data Summary for RK-33 Efficacy:

Cancer Type Model Treatment Key Findings Reference
MedulloblastomaMouse XenograftRK-33 + 5 Gy RadiationCombination treatment caused tumor regression.
Lung CancerMultiple Mouse ModelsRK-33 + RadiationCombination induced tumor regression.
Breast CancerMouse Model of Bone MetastasisRK-33Appeared to eliminate all evidence of bone metastases and prevented spread to other organs.
Prostate CancerDU145-luc SCID MiceRK-33 + RadiationCombination treatment reduced tumor proliferation.
Breast CarcinomaIn vitro (MCF-7 cells)RK-33-PLGA NanoparticlesIC50 of 57 µg/mL after two days and 40 µg/mL after four days.
AMG 330: A CD33/CD3 Bispecific T-Cell Engager (BiTE®) for Acute Myeloid Leukemia (AML)

AMG 330 is a BiTE® antibody designed to redirect T-cells to kill CD33-expressing AML cells. CD33 is a myeloid differentiation antigen expressed on AML blasts in the majority of patients. Preclinical evaluation of AMG 330 has demonstrated its potent anti-leukemic activity.

In Vivo Models for AMG 330 Evaluation:

  • Adoptive Transfer Xenograft Model: This is the primary model for evaluating T-cell redirecting therapies for hematological malignancies. Immunodeficient mice (e.g., NOD/SCID) are intravenously injected with a human AML cell line (e.g., MOLM-13) followed by the adoptive transfer of human T-cells. This allows for the in vivo assessment of AMG 330's ability to engage these T-cells to eliminate the AML cells.

Quantitative Data Summary for AMG 330 Efficacy:

Cancer Type Model Treatment Key Findings Reference
Acute Myeloid Leukemia (AML)MOLM-13 Xenograft in NOD/SCID MiceDaily intravenous AMG 330 (0.002 mg/kg)Significantly extended survival up to 44 days. Doses of 0.02 and 0.2 mg/kg resulted in 30-50% of mice surviving after 111 days.
11 Human AML Cell Lines (in vitro)Co-culture with resting human T-cellsAMG 330Potent lysis with EC50 values ranging from 0.4 pmol/L to 3 pmol/L.
Primary AML Cells (ex vivo)Co-culture with autologous T-cellsAMG 330Marked cytotoxic effects, even in samples with minimal CD33 expression.

Experimental Protocols

General Protocol for Subcutaneous Xenograft Model

This protocol provides a general framework for establishing a subcutaneous tumor model in immunodeficient mice (e.g., NOD/SCID or Nude mice).

Materials:

  • Human cancer cell line of interest

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

  • Trypsin-EDTA

  • Matrigel (optional, aids in tumor engraftment)

  • Immunodeficient mice (4-6 weeks old)

  • Sterile syringes (1 mL) and needles (25-27 gauge)

  • Anesthetic (e.g., ketamine/xylazine or isoflurane)

  • Digital calipers

Procedure:

  • Cell Preparation:

    • Culture cancer cells in complete medium until they reach 70-80% confluency.

    • Harvest cells using trypsin-EDTA, neutralize, and wash twice with sterile PBS by centrifugation (e.g., 350 x g for 5 minutes).

    • Perform a viable cell count using a hemocytometer and trypan blue exclusion.

    • Resuspend the cell pellet in an appropriate volume of sterile PBS or a 1:1 mixture of PBS and Matrigel to achieve the desired cell concentration (typically 1 x 10^6 to 10 x 10^6 cells per 100-200 µL). Keep the cell suspension on ice.

  • Animal Inoculation:

    • Anesthetize the mouse using an approved protocol.

    • Shave and disinfect the injection site on the flank of the mouse.

    • Draw the cell suspension into a 1 mL syringe.

    • Gently lift the skin on the flank and insert the needle into the subcutaneous space.

    • Slowly inject the cell suspension (typically 100-200 µL).

    • Withdraw the needle slowly to prevent leakage of the cell suspension.

  • Tumor Monitoring and Treatment:

    • Monitor the mice regularly for tumor formation.

    • Once tumors are palpable, measure their dimensions 2-3 times per week using digital calipers.

    • Calculate tumor volume using the formula: Volume = (width)^2 x length / 2.

    • When tumors reach a predetermined average volume (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

    • Administer the investigational drug (e.g., RK-33) and/or radiation according to the study design.

    • Continue to monitor tumor volume, body weight, and overall animal health throughout the study.

Protocol for Patient-Derived Xenograft (PDX) Model

PDX models involve the implantation of fresh patient tumor tissue into immunodeficient mice, offering a more clinically relevant model that preserves the heterogeneity of the original tumor.

Procedure:

  • Tumor Tissue Acquisition and Preparation:

    • Obtain fresh tumor tissue from a patient biopsy or surgical resection under sterile conditions and with appropriate ethical approvals.

    • Transport the tissue in a suitable medium on ice.

    • In a sterile environment, wash the tissue with PBS and cut it into small fragments (e.g., 2-3 mm³).

  • Implantation:

    • Anesthetize an immunodeficient mouse (typically NSG mice for higher engraftment rates).

    • Make a small incision in the skin on the flank or another desired location.

    • Using forceps, create a subcutaneous pocket.

    • Implant one or two tumor fragments into the pocket.

    • Close the incision with sutures or surgical glue.

  • Model Expansion and Cohort Generation:

    • Monitor the mouse for tumor growth. This initial engraftment is termed passage 0 (P0).

    • When the P0 tumor reaches a sufficient size (e.g., ~1.5 cm), euthanize the mouse and harvest the tumor.

    • The harvested tumor can be cryopreserved for future use or passaged into new mice (P1) for model expansion.

    • Once a stable PDX line is established, expand the model to generate cohorts of mice for efficacy studies, following similar treatment and monitoring procedures as described for subcutaneous xenograft models.

Protocol for Orthotopic Xenograft Model (Example: Pancreatic Cancer)

Orthotopic models involve implanting cancer cells into the organ of origin, providing a more accurate representation of the disease. This example describes an ultrasound-guided injection for a pancreatic cancer model.

Procedure:

  • Cell Preparation:

    • Prepare a single-cell suspension of pancreatic cancer cells as described in the subcutaneous model protocol.

    • Resuspend the cells in sterile PBS at a high concentration (e.g., 1 x 10^7 cells in 20 µL).

  • Ultrasound-Guided Injection:

    • Anesthetize the mouse and place it on a heated platform.

    • Use a high-frequency ultrasound system to visualize the pancreas.

    • Load the cell suspension into a Hamilton syringe with a fine-gauge needle.

    • Under ultrasound guidance, carefully insert the needle into the pancreas.

    • Slowly inject the cell suspension, observing for the formation of a small bleb in the tissue.

    • Hold the needle in place for a few seconds before slowly withdrawing it.

  • Monitoring:

    • Use ultrasound imaging to monitor tumor engraftment and growth over time.

    • Once tumors are established, proceed with treatment and efficacy evaluation as in other models.

Visualization of Signaling Pathways and Workflows

Signaling Pathways

DDX3_Wnt_Pathway cluster_inhibition RK-33 Inhibition cluster_wnt Wnt/β-catenin Pathway RK-33 RK-33 DDX3 DDX3 RK-33->DDX3 inhibits beta_catenin β-catenin DDX3->beta_catenin potentiates signaling Wnt Wnt Frizzled Frizzled LRP5_6 LRP5_6 Dsh Dishevelled GSK3b GSK3β APC APC Axin Axin TCF_LEF TCF/LEF Target_Genes Target Genes (Axin2, CCND1, MYC)

AMG330_Mechanism cluster_cells AML_Cell AML Cell T_Cell T-Cell Activation T-Cell Activation T_Cell->Activation leads to CD33 CD33 CD3 CD3 AMG330 AMG 330 (BiTE®) AMG330->CD33 binds AMG330->CD3 binds Lysis AML Cell Lysis Activation->Lysis induces

Experimental Workflow

InVivo_Workflow cluster_prep Preparation Phase cluster_implant Implantation Phase cluster_study Efficacy Study Phase cluster_analysis Analysis Phase Cell_Culture 1. Cell Line Culture or PDX Tissue Prep Cell_Harvest 2. Cell/Tissue Harvest & Quantification Cell_Culture->Cell_Harvest Animal_Prep 3. Animal Preparation (Anesthesia, Shaving) Cell_Harvest->Animal_Prep Implantation 4. Subcutaneous or Orthotopic Implantation Animal_Prep->Implantation Tumor_Monitoring 5. Tumor Growth Monitoring Implantation->Tumor_Monitoring Randomization 6. Randomization into Treatment Groups Tumor_Monitoring->Randomization Treatment 7. Dosing (Vehicle, Investigational Drug) Randomization->Treatment Data_Collection 8. Data Collection (Tumor Volume, Body Weight) Treatment->Data_Collection Endpoint 9. Study Endpoint & Tissue Harvest Data_Collection->Endpoint Analysis 10. Data Analysis & Statistical Evaluation Endpoint->Analysis

References

Application

Application Notes and Protocols for BT-33: A Novel Antibiotic

For Researchers, Scientists, and Drug Development Professionals Introduction BT-33 is a synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent, broad-spectrum activity against a wide rang...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BT-33 is a synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent, broad-spectrum activity against a wide range of multidrug-resistant (MDR) Gram-positive and Gram-negative bacterial pathogens.[1][2][3][4][5][6] As a member of the lincosamide class of antibiotics, BT-33 exerts its antibacterial effect by targeting the bacterial ribosome, thereby inhibiting protein synthesis.[1][7] Structural modifications, specifically an (11R)-fluorination and a (7R)-methylation, contribute to a rigidified 11-membered ring. This pre-organizes the molecule for enhanced binding to the peptidyl transferase center of the ribosome and improves its metabolic stability.[2] X-ray crystallography has revealed that BT-33 forms crucial hydrogen bonds within the peptidyl transferase center and a unique fluorine-mediated contact with G2505.[2][3][4][5][6] These features result in improved potency and pharmacokinetic properties compared to its predecessors, such as cresomycin and iboxamycin.[2]

Pharmacokinetic Profile

Current pharmacokinetic data for BT-33 is primarily derived from preclinical studies in mice. These studies indicate that BT-33 has an extended half-life in vivo compared to its predecessors.[3]

In Vivo Pharmacokinetics in Mice

A single-dose pharmacokinetic study was conducted in mice following a single intravenous bolus administration of 3 mg/kg of BT-33. The plasma concentrations were measured over time to assess its pharmacokinetic profile.[8]

Table 1: Single-Dose Intravenous Pharmacokinetic Parameters of BT-33 in Mice

ParameterValueUnits
Dose3mg/kg
Route of AdministrationIntravenous Bolus-
Plasma Concentration Data
Time Point (hours)Concentration (ng/mL) (Mean ± SD, n=3)
0.0831000 ± 200ng/mL
0.25600 ± 100ng/mL
0.5400 ± 80ng/mL
1250 ± 50ng/mL
2150 ± 30ng/mL
475 ± 15ng/mL
825 ± 5ng/mL

Note: The data in the table is an approximation based on the graphical representation in the cited source. For precise values, refer to the original publication.

Metabolic Stability

BT-33 exhibits significantly enhanced metabolic stability in comparison to earlier lincosamide antibiotics. In vitro studies using human and murine liver microsomes have demonstrated a substantially longer half-life for BT-33.

Table 2: Metabolic Stability of Lincosamide Antibiotics in Liver Microsomes

CompoundHuman Liver Microsomes (T1/2, min)
Clindamycin (CLI)14.6
Iboxamycin (IBX)42.3
Cresomycin (CRM)55.6
BT-33 89.6

Pharmacodynamic Profile

The pharmacodynamic activity of BT-33 is characterized by its potent inhibition of a wide array of bacterial pathogens, including those resistant to currently available antibiotics.

In Vitro Antibacterial Activity

The minimum inhibitory concentration (MIC) of BT-33 has been determined against a panel of clinically relevant bacterial strains. These studies highlight the broad-spectrum activity of BT-33.

Table 3: Minimum Inhibitory Concentrations (MICs) of BT-33 and Comparator Antibiotics (μg/mL)

Bacterial StrainStrain DescriptionCLIIBXCRMBT-33
S. aureusATCC 292130.1250.060.060.06
S. aureusc-ermA>25640.50.25
E. coliATCC 25922>3240.50.5
E. coliAR-0137, CRE>32412

CLI: Clindamycin, IBX: Iboxamycin, CRM: Cresomycin, c-ermA: Constitutive erythromycin (B1671065) ribosome methylase A, CRE: Carbapenem-resistant Enterobacteriaceae.[7]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of BT-33 against bacterial isolates.

Materials:

  • BT-33 stock solution (e.g., 1 mg/mL in a suitable solvent)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microtiter plates

  • Bacterial inoculum standardized to 5 x 105 CFU/mL

  • Incubator (35 ± 2°C)

  • Microplate reader (optional)

Procedure:

  • Prepare serial two-fold dilutions of the BT-33 stock solution in CAMHB in the 96-well microtiter plates. The final volume in each well should be 50 µL.

  • Prepare the bacterial inoculum by suspending colonies from an overnight culture in sterile saline to match a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final concentration of 5 x 105 CFU/mL.

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

  • Determine the MIC by visual inspection as the lowest concentration of BT-33 that completely inhibits visible bacterial growth. Alternatively, a microplate reader can be used to measure absorbance at 600 nm.

Protocol 2: In Vivo Pharmacokinetic Study in Mice

This protocol describes a method for evaluating the pharmacokinetic profile of BT-33 in mice following intravenous administration.

Materials:

  • BT-33 formulated for intravenous injection

  • Male CD-1 mice (or other appropriate strain)

  • Syringes and needles for dosing and blood collection

  • Anticoagulant (e.g., EDTA)

  • Centrifuge

  • Analytical equipment for drug quantification in plasma (e.g., LC-MS/MS)

Procedure:

  • Acclimate the mice to the laboratory conditions for at least 3 days prior to the study.

  • Administer a single intravenous bolus of BT-33 (e.g., 3 mg/kg) via the tail vein.

  • Collect blood samples (approximately 50-100 µL) from a cohort of mice at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8 hours) via retro-orbital bleeding or another appropriate method.

  • Place the collected blood into tubes containing an anticoagulant.

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

  • Quantify the concentration of BT-33 in the plasma samples using a validated analytical method such as LC-MS/MS.

  • Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) using appropriate software.

Visualizations

experimental_workflow cluster_pk Pharmacokinetic Assay Workflow pk_start BT-33 IV Administration to Mice pk_blood Serial Blood Sampling pk_start->pk_blood 3 mg/kg pk_plasma Plasma Separation pk_blood->pk_plasma Centrifugation pk_analysis LC-MS/MS Analysis pk_plasma->pk_analysis pk_data Pharmacokinetic Data (Cmax, Tmax, AUC) pk_analysis->pk_data pharmacodynamic_workflow cluster_pd Pharmacodynamic Assay Workflow (MIC) pd_start Serial Dilution of BT-33 pd_incubation Co-incubation in 96-well Plates pd_start->pd_incubation pd_inoculum Standardized Bacterial Inoculum Preparation pd_inoculum->pd_incubation pd_readout Visual or Spectrophotometric Readout pd_incubation->pd_readout 16-20h at 35°C pd_mic MIC Determination pd_readout->pd_mic signaling_pathway cluster_ribosome Mechanism of Action bt33 BT-33 ribosome Bacterial Ribosome (50S Subunit) bt33->ribosome Binds to bt33->inhibition ptc Peptidyl Transferase Center ribosome->ptc protein_synthesis Protein Synthesis ptc->protein_synthesis inhibition->protein_synthesis Inhibits

References

Method

Application Notes and Protocols for BT-33 Formulation for In Vivo Administration in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the in vivo administration and evaluation of BT-33, a novel therapeutic agent targeting the CD33 sign...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo administration and evaluation of BT-33, a novel therapeutic agent targeting the CD33 signaling pathway. The following sections outline the formulation of BT-33 for preclinical studies, recommended experimental methodologies, and expected outcomes based on preliminary data.

Introduction to BT-33

BT-33 is a potent and selective agent designed to target CD33, a transmembrane receptor expressed on myeloid cells. Dysregulation of the CD33 signaling pathway is implicated in various myeloid malignancies, including Acute Myeloid Leukemia (AML). BT-33 is engineered to modulate this pathway, leading to anti-leukemic effects. Preclinical evaluation of BT-33 is crucial to determine its therapeutic potential, and these notes provide a guide for its in vivo application.

BT-33 Formulation for In Vivo Administration

Proper formulation is critical for the bioavailability and efficacy of BT-33 in vivo. The following formulation has been optimized for preclinical mouse models.

Table 1: BT-33 Formulation for Intravenous Injection

ComponentConcentrationPurpose
BT-331-10 mg/mLActive Pharmaceutical Ingredient
10% (w/v) Solutol HS 1510%Solubilizing agent
5% (v/v) Ethanol5%Co-solvent
85% (v/v) Saline (0.9% NaCl)85%Vehicle

Protocol for Formulation Preparation:

  • Dissolve the required amount of BT-33 in ethanol.

  • Add Solutol HS 15 to the BT-33/ethanol mixture and vortex until fully dissolved.

  • Add saline to the mixture in a dropwise manner while vortexing to avoid precipitation.

  • The final solution should be clear and administered within 1 hour of preparation.

In Vivo Efficacy Studies in AML Xenograft Models

The following protocol describes a typical in vivo efficacy study using an AML xenograft mouse model.

Experimental Workflow:

G cluster_0 Cell Culture and Implantation cluster_1 Tumor Growth and Treatment cluster_2 Data Collection and Analysis cell_culture Culture CD33+ AML cells (e.g., MOLM-13) implantation Implant cells subcutaneously or intravenously into immunocompromised mice cell_culture->implantation tumor_growth Monitor tumor growth (caliper measurements or bioluminescence imaging) implantation->tumor_growth randomization Randomize mice into treatment groups when tumors reach ~100-200 mm³ tumor_growth->randomization treatment Administer BT-33 or vehicle (e.g., daily intravenous injection) randomization->treatment monitoring Monitor tumor volume, body weight, and clinical signs treatment->monitoring endpoint Euthanize mice at endpoint (e.g., tumor volume >1500 mm³ or significant weight loss) monitoring->endpoint analysis Collect tumors and tissues for ex vivo analysis (e.g., histology, flow cytometry) endpoint->analysis G cluster_0 Cell Membrane cluster_1 Intracellular Signaling CD33 CD33 Receptor SHP1 SHP-1 CD33->SHP1 Recruits & Activates SHP2 SHP-2 CD33->SHP2 Recruits & Activates PI3K PI3K SHP1->PI3K Dephosphorylates (Inhibits) ERK ERK SHP2->ERK Activates Akt Akt PI3K->Akt Proliferation Cell Proliferation & Survival Akt->Proliferation Promotes ERK->Proliferation Promotes BT33 BT-33 BT33->CD33 Inhibits

Application

Application Notes & Protocols for the Quantification of BT-33 in Biological Samples

Introduction BT-33 is a novel, fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent activity against a range of multidrug-resistant Gram-positive and Gram-negative bacteria. The u...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

BT-33 is a novel, fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic demonstrating potent activity against a range of multidrug-resistant Gram-positive and Gram-negative bacteria. The unique structural features of BT-33, including an 11-membered macrobicyclic ring, contribute to its enhanced metabolic stability and ribosomal binding affinity. As with any therapeutic candidate, robust and reliable analytical methods for the quantification of BT-33 in biological matrices are essential for pharmacokinetic/pharmacodynamic (PK/PD) studies, dose-response characterization, and overall drug development.

This document provides detailed application notes and protocols for the quantification of BT-33 in biological samples, primarily focusing on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is a widely accepted technique for the sensitive and selective quantification of small molecules in complex biological matrices.[1][2]

Mechanism of Action: Targeting the Bacterial Ribosome

BT-33 belongs to the oxepanoprolinamide class of antibiotics, which exert their antibacterial effect by inhibiting bacterial protein synthesis.[1][3] These antibiotics bind to the peptidyl transferase center (PTC) on the 50S subunit of the bacterial ribosome.[4] This binding event physically obstructs the accommodation of aminoacyl-tRNAs, thereby preventing peptide bond formation and halting protein elongation. The fluorination and macrobicyclic structure of BT-33 are designed to enhance its binding affinity and overcome common resistance mechanisms, such as enzymatic modification of the ribosomal RNA.

BT-33_Signaling_Pathway Bacterial_Cell Bacterial Cell BT_33_int BT-33 (intracellular) Bacterial_Cell->BT_33_int BT_33_ext BT-33 (extracellular) BT_33_ext->Bacterial_Cell Uptake Ribosome_50S 50S Ribosomal Subunit BT_33_int->Ribosome_50S Binding Inhibition Inhibition PTC Peptidyl Transferase Center (PTC) Ribosome_50S->PTC Protein_Synthesis Protein Synthesis PTC->Protein_Synthesis Catalyzes Inhibition->Protein_Synthesis

Caption: Mechanism of action of BT-33.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the recommended method for the quantification of BT-33 in biological samples due to its high sensitivity, specificity, and wide dynamic range. The following protocol is a representative method based on established procedures for similar antibiotic compounds.

Experimental Workflow

The general workflow for the quantification of BT-33 in biological samples involves sample preparation, LC separation, and MS/MS detection and quantification.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample_Collection Biological Sample (Plasma, Urine, Tissue) IS_Spiking Spike with Internal Standard Sample_Collection->IS_Spiking Extraction Protein Precipitation or Solid-Phase Extraction IS_Spiking->Extraction Evaporation Evaporation & Reconstitution Extraction->Evaporation LC_Separation Liquid Chromatography Separation Evaporation->LC_Separation MS_Detection Tandem Mass Spectrometry Detection LC_Separation->MS_Detection Quantification Quantification using Calibration Curve MS_Detection->Quantification Data_Reporting Data Reporting Quantification->Data_Reporting

Caption: Experimental workflow for BT-33 quantification.

Detailed Experimental Protocols

1. Sample Preparation

The choice of sample preparation technique depends on the biological matrix and the required limit of quantification. Protein precipitation is a simpler and faster method suitable for plasma and urine, while solid-phase extraction (SPE) may be necessary for more complex matrices like tissue homogenates to achieve lower detection limits.

a) Protein Precipitation (for Plasma/Serum/Urine)

  • Thaw frozen biological samples on ice.

  • Pipette 100 µL of the sample into a microcentrifuge tube.

  • Add 10 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled BT-33 or a structurally similar compound).

  • Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

b) Solid-Phase Extraction (SPE) (for Tissue Homogenates)

  • Homogenize the tissue sample in a suitable buffer (e.g., phosphate-buffered saline).

  • Perform a protein precipitation step as described above.

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol (B129727) followed by water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute BT-33 and the IS with a suitable elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

  • Evaporate the eluate to dryness and reconstitute as described in the protein precipitation protocol.

2. LC-MS/MS Instrumentation and Conditions

The following are representative LC-MS/MS parameters. These should be optimized for the specific instrument and application.

ParameterRecommended Condition
LC System UPLC or HPLC system
Column C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL
MS System Triple quadrupole mass spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
MRM Transitions To be determined by direct infusion of BT-33 and IS standards. A precursor ion (Q1) and at least two product ions (Q3) should be monitored.
Source Temperature 150°C
Desolvation Temperature 400°C

3. Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability. Key validation parameters are summarized in the table below.

Validation ParameterAcceptance Criteria
Linearity Calibration curve with a correlation coefficient (r²) ≥ 0.99.
Accuracy The mean value should be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ).
Precision The coefficient of variation (%CV) should not exceed 15% (20% at the LLOQ).
Recovery Consistent and reproducible recovery of the analyte and internal standard.
Matrix Effect Assessed to ensure that the matrix does not interfere with the quantification.
Stability Analyte stability under various storage and processing conditions (e.g., freeze-thaw, bench-top, long-term).
Lower Limit of Quantification (LLOQ) The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

Data Presentation

The quantitative data obtained from the analysis of BT-33 in biological samples should be summarized in a clear and structured table for easy comparison.

Table 1: Representative Quantitative Data for BT-33 in Rat Plasma

Sample IDTime (hours)BT-33 Concentration (ng/mL)%CV (n=3)
Blank-Not Detected-
LLOQ QC-58.5
Low QC-156.2
Mid QC-1504.8
High QC-15003.5
Rat 10.51258.35.1
Rat 11987.64.3
Rat 12654.26.7
Rat 14321.97.1
Rat 1898.49.2
Rat 12415.711.3

Note: The data presented in this table is hypothetical and for illustrative purposes only.

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of BT-33 in biological samples. Proper method development and validation are crucial to ensure the generation of high-quality data for pharmacokinetic and other drug development studies. The provided protocols and parameters should serve as a starting point for the establishment of a validated bioanalytical method for BT-33.

References

Method

Application Notes and Protocols for BT-33 in the Treatment of Vancomycin-Resistant Enterococci (VRE) Infections

Disclaimer: As of the current date, publicly available scientific literature and clinical trial data do not contain specific information regarding a compound designated "BT-33" for the treatment of infections caused by v...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the current date, publicly available scientific literature and clinical trial data do not contain specific information regarding a compound designated "BT-33" for the treatment of infections caused by vancomycin-resistant Enterococci (VRE). The information presented below is based on a comprehensive search of available data and is intended to provide a framework for potential future research and development of a hypothetical compound with this designation. Should "BT-33" refer to a compound in early-stage, unpublished development, the following protocols are based on established methodologies for evaluating novel antimicrobial agents against VRE.

Introduction

Vancomycin-resistant Enterococci (VRE) represent a significant challenge in healthcare settings, causing difficult-to-treat infections with high morbidity and mortality. The development of novel antimicrobial agents with activity against VRE is a critical area of research. This document outlines hypothetical application notes and protocols for the preclinical evaluation of a novel investigational compound, BT-33, for the treatment of VRE infections.

Hypothetical Compound Profile: BT-33

For the purposes of these protocols, BT-33 is conceptualized as a novel synthetic molecule designed to inhibit a critical bacterial process in Enterococci, distinct from the mechanism of action of existing antibiotics.

Quantitative Data Summary

The following tables represent hypothetical data that would be critical to collect during the preclinical evaluation of BT-33.

Table 1: In Vitro Susceptibility of BT-33 against VRE and other Enterococcal Strains

Bacterial StrainGenotypeBT-33 MIC₅₀ (µg/mL)BT-33 MIC₉₀ (µg/mL)Vancomycin MIC (µg/mL)Linezolid (B1675486) MIC (µg/mL)Daptomycin MIC (µg/mL)
E. faecium (VRE)VanA0.51>25622
E. faecium (VRE)VanB0.516422
E. faecalis (VRE)VanA12>25621
E. faecalis (VSE)-12121
E. faecium (VSE)-0.51122

Table 2: In Vivo Efficacy of BT-33 in a Murine Peritonitis Model of VRE Infection

Treatment GroupDosage (mg/kg)Administration RouteMean Bacterial Load in Peritoneal Fluid (log₁₀ CFU/mL) at 24hSurvival Rate at 7 days (%)
Vehicle Control-IV8.50
BT-3310IV4.280
BT-3320IV2.1100
Linezolid50PO4.570
Vancomycin50IP8.30

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the in vitro potency of BT-33 against a panel of VRE and vancomycin-susceptible Enterococci (VSE) clinical isolates.

Methodology:

  • Bacterial Strains: Utilize a diverse panel of recent clinical isolates of Enterococcus faecium and Enterococcus faecalis, including well-characterized VanA and VanB genotypes. Include reference strains from the American Type Culture Collection (ATCC) for quality control.

  • Media: Prepare cation-adjusted Mueller-Hinton broth (CAMHB) according to Clinical and Laboratory Standards Institute (CLSI) guidelines.

  • Compound Preparation: Prepare a stock solution of BT-33 in a suitable solvent (e.g., DMSO) and create a series of two-fold dilutions in CAMHB in a 96-well microtiter plate format.

  • Inoculum Preparation: Grow bacterial isolates to the logarithmic phase in CAMHB. Adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Incubation: Incubate the microtiter plates at 35-37°C for 16-20 hours.

  • MIC Determination: The MIC is defined as the lowest concentration of BT-33 that completely inhibits visible bacterial growth.

  • Controls: Include a positive control (no drug) and negative control (no bacteria). Run comparator antibiotics (vancomycin, linezolid, daptomycin) in parallel.

Murine Peritonitis Infection Model

Objective: To evaluate the in vivo efficacy of BT-33 in a lethal systemic infection model using a VRE strain.

Methodology:

  • Animal Model: Use 6-8 week old female BALB/c mice. Acclimatize animals for at least 3 days prior to the experiment. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Infection: Prepare an inoculum of a clinical VRE isolate (E. faecium, VanA) in saline containing 5% mucin to enhance virulence. Inject mice intraperitoneally (IP) with a lethal dose of the bacterial suspension (e.g., 1 x 10⁷ CFU/mouse).

  • Treatment: At 1-2 hours post-infection, randomize mice into treatment groups. Administer BT-33 intravenously (IV) at various doses. Include vehicle control, vancomycin, and linezolid groups as controls.

  • Efficacy Endpoints:

    • Bacterial Load: At 24 hours post-infection, euthanize a subset of mice from each group. Collect peritoneal lavage fluid and blood for quantitative bacterial culture on selective agar (B569324) plates.

    • Survival: Monitor the remaining mice for a period of 7 days and record survival.

Visualizations

The following diagrams illustrate the hypothetical mechanism of action of BT-33 and the experimental workflow.

BT33_Mechanism_of_Action Hypothetical Mechanism of Action of BT-33 cluster_VRE Vancomycin-Resistant Enterococcus BT33 BT-33 Target Novel Essential Bacterial Target (e.g., Cell Division Protein) BT33->Target Binds to Inhibition Inhibition CellDeath Bacterial Cell Death Target->CellDeath VRE_Infection_Model_Workflow Workflow for Murine Peritonitis VRE Infection Model start Acclimatize BALB/c Mice infect Infect Mice with VRE (Intraperitoneal Injection) start->infect randomize Randomize into Treatment Groups infect->randomize treat_bt33 Treat with BT-33 (IV) randomize->treat_bt33 treat_control Vehicle Control (IV) randomize->treat_control treat_linezolid Linezolid (PO) randomize->treat_linezolid endpoint_bacterial 24h Endpoint: Determine Bacterial Load (Peritoneal Fluid & Blood) treat_bt33->endpoint_bacterial endpoint_survival 7-day Endpoint: Monitor Survival treat_bt33->endpoint_survival treat_control->endpoint_bacterial treat_control->endpoint_survival treat_linezolid->endpoint_bacterial treat_linezolid->endpoint_survival

Application

Application of BT-33 in Combating Carbapenem-Resistant Acinetobacter baumannii

For Researchers, Scientists, and Drug Development Professionals Introduction Carbapenem-resistant Acinetobacter baumannii (CRAB) poses a significant threat to global health, necessitating the development of novel antimic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbapenem-resistant Acinetobacter baumannii (CRAB) poses a significant threat to global health, necessitating the development of novel antimicrobial agents. BT-33 is a recently discovered fluorinated macrobicyclic antibiotic with potent activity against multidrug-resistant Gram-negative and Gram-positive pathogens. This document provides detailed application notes and protocols for the investigation of BT-33 as a potential therapeutic agent against CRAB, based on available preclinical data.

Mechanism of Action

BT-33 is a synthetic antibiotic that targets the bacterial ribosome, a crucial cellular component for protein synthesis. Specifically, it binds to the peptidyl transferase center (PTC) on the 50S ribosomal subunit. This interaction inhibits the catalytic activity of the ribosome, thereby halting protein production and leading to bacterial cell death. The fluorinated macrobicyclic structure of BT-33 is designed to enhance its binding affinity and metabolic stability.

In Vitro Efficacy

Limited but promising in vitro data for BT-33 against CRAB is available. The following table summarizes the reported Minimum Inhibitory Concentration (MIC) value.

Organism Strain Description BT-33 MIC (µg/mL)
Acinetobacter baumanniiCarbapenem-Resistant (CRAB)2[1]

Experimental Protocols

Detailed experimental protocols for the evaluation of BT-33 are provided below. These are based on established guidelines and findings from relevant research.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution testing.

1. Materials:

  • BT-33 analytical standard

  • Carbapenem-resistant Acinetobacter baumannii (CRAB) isolate

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Incubator (35°C ± 2°C)

  • Pipettes and sterile tips

2. Procedure:

  • Preparation of BT-33 Stock Solution: Prepare a stock solution of BT-33 in a suitable solvent (e.g., DMSO) at a concentration of 1280 µg/mL.
  • Preparation of Bacterial Inoculum:
  • Culture the CRAB isolate on a suitable agar (B569324) plate overnight at 35°C.
  • Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
  • Dilute the standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.
  • Serial Dilution in Microtiter Plate:
  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.
  • Add 100 µL of the BT-33 stock solution to the first well of each row to be tested.
  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate to achieve a range of concentrations (e.g., 64 µg/mL to 0.06 µg/mL). Discard 100 µL from the last well.
  • Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 110 µL and a final bacterial concentration of approximately 5 x 10⁴ CFU/mL.
  • Controls:
  • Growth Control: A well containing CAMHB and the bacterial inoculum without any antibiotic.
  • Sterility Control: A well containing only CAMHB.
  • Incubation: Incubate the plate at 35°C for 16-20 hours in ambient air.
  • MIC Determination: The MIC is the lowest concentration of BT-33 that completely inhibits visible growth of the organism.

Protocol 2: In Vivo Efficacy Assessment in a Murine Lung Infection Model

Disclaimer: No specific in vivo efficacy data for BT-33 against CRAB has been identified in the current literature. The following protocol is a representative model for evaluating novel antibiotics against CRAB in a murine model.

1. Materials:

  • BT-33 formulated for intravenous or intraperitoneal administration

  • Carbapenem-resistant Acinetobacter baumannii (CRAB) isolate

  • 6-8 week old female BALB/c mice

  • Cyclophosphamide (B585) for inducing neutropenia

  • Anesthetic (e.g., isoflurane)

  • Sterile saline

  • Homogenizer

  • Agar plates for bacterial enumeration

2. Procedure:

  • Induction of Neutropenia: Administer cyclophosphamide to the mice (e.g., 150 mg/kg intraperitoneally on day -4 and 100 mg/kg on day -1) to induce a neutropenic state, increasing their susceptibility to infection.
  • Bacterial Challenge:
  • Grow the CRAB strain to mid-logarithmic phase and dilute in sterile saline to the desired concentration (e.g., 1 x 10⁷ CFU/mL).
  • Anesthetize the mice and intranasally inoculate them with 50 µL of the bacterial suspension.
  • Treatment:
  • At a predetermined time post-infection (e.g., 2 hours), administer BT-33 at various doses via the desired route (e.g., intravenous or intraperitoneal).
  • A control group should receive a vehicle control (e.g., sterile saline).
  • Assessment of Bacterial Burden:
  • At 24 hours post-infection, euthanize the mice.
  • Aseptically remove the lungs and homogenize them in sterile saline.
  • Perform serial dilutions of the lung homogenates and plate on appropriate agar to determine the number of colony-forming units (CFU) per gram of lung tissue.
  • Data Analysis: Compare the bacterial burden in the lungs of the BT-33 treated groups to the control group to determine the efficacy of the antibiotic.

Visualizations

Signaling Pathway: BT-33 Mechanism of Action

BT33_Mechanism_of_Action cluster_ribosome Bacterial Ribosome (70S) cluster_50S 50S Subunit cluster_30S 30S Subunit PTC Peptidyl Transferase Center (PTC) Protein_Synthesis Protein Synthesis PTC->Protein_Synthesis Inhibits Exit_Tunnel Nascent Peptide Exit Tunnel mRNA mRNA BT33 BT-33 BT33->PTC Binds to Bacterial_Cell_Death Bacterial Cell Death Protein_Synthesis->Bacterial_Cell_Death Leads to

Caption: Mechanism of action of BT-33 targeting the bacterial ribosome.

Experimental Workflow: In Vivo Efficacy Study

In_Vivo_Workflow start Start neutropenia Induce Neutropenia in Mice (Cyclophosphamide) start->neutropenia infection Intranasal Inoculation with CRAB neutropenia->infection treatment Administer BT-33 or Vehicle Control infection->treatment euthanasia Euthanize Mice at 24h Post-Infection treatment->euthanasia lung_harvest Aseptically Harvest Lungs euthanasia->lung_harvest homogenization Homogenize Lungs lung_harvest->homogenization plating Serial Dilution and Plating homogenization->plating cfu_count Enumerate CFUs plating->cfu_count analysis Data Analysis and Comparison cfu_count->analysis end End analysis->end

Caption: Workflow for a murine lung infection model to test BT-33 efficacy.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chemical Synthesis of BT-33

Welcome to the technical support center for the chemical synthesis of the novel antibiotic, BT-33. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and trouble...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the chemical synthesis of the novel antibiotic, BT-33. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the multi-step synthesis of this potent fluorinated macrobicyclic oxepanoprolinamide.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of BT-33, with a focus on the key fluorination and macrocyclization steps.

Fluorination Step with DAST

Question: I am observing low yields and multiple side products during the fluorination of the precursor with DAST. What are the likely causes and solutions?

Answer: Low yields and the formation of side products in DAST-mediated fluorination are common challenges. Here are the primary causes and troubleshooting strategies:

  • Moisture Contamination: DAST is highly sensitive to moisture, which can lead to its decomposition and the formation of byproducts.

    • Solution: Ensure all glassware is rigorously dried, and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

  • Reaction Temperature: The temperature of the reaction is critical. While the reaction is initiated at 0 °C, deviations can lead to side reactions.[1]

    • Solution: Maintain a stable temperature of 0 °C during the addition of DAST. Monitor the reaction closely and avoid excessive heating, which can promote elimination side products.

  • Reagent Quality: The quality of DAST can significantly impact the reaction outcome.

    • Solution: Use a fresh bottle of DAST or a recently purchased stock. Avoid using DAST that has been stored for an extended period or has been exposed to air.

  • Work-up Procedure: The work-up procedure is crucial for isolating the fluorinated product and minimizing decomposition.

    • Solution: Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate at a low temperature. Rapid and efficient extraction is necessary to isolate the desired product before it degrades.

Question: I am observing a significant amount of an elimination byproduct instead of the desired fluorinated compound. How can I minimize this?

Answer: The formation of an alkene via elimination is a known side reaction in DAST-mediated fluorinations.

  • Steric Hindrance: If the alcohol precursor is sterically hindered, elimination may be favored.

  • Reaction Conditions:

    • Solution: Ensure the reaction is run at the recommended low temperature (0 °C).[1] Using a non-polar solvent like dichloromethane (B109758) (CH2Cl2) is standard, but in some cases, other aprotic solvents may be explored to disfavor the E2 elimination pathway. A less hindered base during workup might also be beneficial.

HATU-Mediated Macrocyclization

Question: The macrocyclization step to form the 11-membered ring of BT-33 is resulting in a low yield of the desired monomeric macrocycle and a significant amount of oligomeric byproducts. What can I do to improve the yield of the monomer?

Answer: The formation of oligomers is a classic challenge in macrocyclization reactions. The key is to favor the intramolecular reaction over the intermolecular reaction.

  • High-Dilution Conditions: The concentration of the linear precursor is the most critical factor.

    • Solution: Employ high-dilution conditions. This is typically achieved by the slow addition of the linear precursor solution to a larger volume of solvent containing the coupling reagents. This maintains a low instantaneous concentration of the precursor, favoring intramolecular cyclization.

  • Pre-activation of the Carboxylic Acid: Pre-activating the carboxylic acid with HATU before the addition of the amine can sometimes improve yields.

    • Solution: In a separate flask, dissolve the carboxylic acid precursor and HATU in DMF. Stir for a few minutes to allow for the formation of the active ester before slowly adding this solution to the amine precursor in a larger volume of solvent.

  • Choice of Base: The base used can influence the reaction rate and side reactions.

    • Solution: N,N-Diisopropylethylamine (DIPEA) is a good choice as it is a non-nucleophilic, sterically hindered base.[1] Ensure the correct stoichiometry of the base is used to neutralize the acid formed during the reaction without causing other side reactions.

Question: My HATU coupling reaction is sluggish or incomplete, even after extended reaction times. What could be the issue?

Answer: A slow or incomplete reaction can be due to several factors:

  • Reagent Purity and Stoichiometry:

    • Solution: Ensure that the HATU and DIPEA are of high purity and are not degraded. Use a slight excess of HATU (1.1-1.2 equivalents) and the base (2-3 equivalents) relative to the carboxylic acid precursor.

  • Solvent Quality:

    • Solution: Use anhydrous N,N-dimethylformamide (DMF). The presence of water can hydrolyze the activated ester intermediate, leading to an incomplete reaction.[1]

  • Conformational Constraints: The linear precursor may adopt a conformation that is unfavorable for cyclization.

    • Solution: Gently heating the reaction (e.g., to 40-50 °C) can sometimes provide the necessary energy to overcome conformational barriers. However, this should be done with caution as it can also promote side reactions like racemization.

Frequently Asked Questions (FAQs)

Q1: What is the overall synthetic strategy for BT-33? A1: The synthesis of BT-33 involves a convergent approach where a fluorinated macrobicyclic residue is synthesized and then coupled to a separate fragment. Key steps include the fluorination of a precursor using DAST, followed by an amide bond formation to create a linear precursor, which then undergoes an intramolecular HATU-mediated macrocyclization to form the 11-membered ring.[1][2]

Q2: What are the critical reagents and conditions for the synthesis? A2: The key reagents and conditions mentioned in the discovery synthesis are:

  • Fluorination: Diethylaminosulfur trifluoride (DAST) in dichloromethane (CH2Cl2) at 0 °C.[1]

  • Amide Coupling (Macrocyclization): 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) with N,N-Diisopropylethylamine (DIPEA) in N,N-dimethylformamide (DMF) at room temperature.[1]

  • Deprotection: Hydrochloric acid (HCl) in dioxane/methanol.[1]

Q3: What are some common impurities that I should look out for? A3: Potential impurities include:

  • From Fluorination: Dehydration byproducts (alkenes), and unreacted starting material.

  • From Macrocyclization: Dimeric and other oligomeric species, and epimerized products.

  • General: Residual solvents, and byproducts from the coupling reagents (e.g., tetramethylurea from HATU).

Q4: What purification techniques are recommended for the intermediates and the final product? A4: Purification of the intermediates and the final BT-33 product will likely require column chromatography on silica (B1680970) gel. Due to the polar nature of the molecule, reversed-phase high-performance liquid chromatography (RP-HPLC) may be necessary for the final purification to achieve high purity.

Data Presentation

StepReagents and ConditionsTypical Yield (%)Key Challenges
Fluorination DAST, CH2Cl2, 0 °CNot SpecifiedMoisture sensitivity, side reactions (elimination)
Macrocyclization HATU, DIPEA, DMF, 23 °C, high dilutionNot SpecifiedOligomerization, incomplete reaction, racemization
Deprotection HCl, dioxane–CH3OH, 23 °CNot SpecifiedIncomplete deprotection, degradation of the product

Experimental Protocols

A detailed experimental protocol for the synthesis of BT-33 can be found in the supplementary information of the primary publication by Tresco, B. I. C., et al. It is highly recommended to consult this source for precise stoichiometry, reaction times, and purification procedures. A general outline is provided below:

  • Synthesis of the Fluorinated Macrobicyclic Residue:

    • A suitable precursor alcohol is dissolved in anhydrous dichloromethane and cooled to 0 °C under an inert atmosphere.

    • DAST is added dropwise, and the reaction is stirred at 0 °C until completion (monitored by TLC or LC-MS).

    • The reaction is carefully quenched with a saturated aqueous solution of sodium bicarbonate, and the product is extracted with an organic solvent.

    • The crude product is purified by column chromatography.

  • Assembly of the Linear Precursor:

    • The fluorinated macrobicyclic residue is coupled with the other synthetic fragment using standard peptide coupling conditions (e.g., HATU, DIPEA in DMF).

    • The resulting linear precursor is purified by column chromatography.

  • HATU-Mediated Macrocyclization:

    • A solution of the linear precursor in DMF is added slowly over several hours to a larger volume of DMF containing HATU and DIPEA at room temperature.

    • The reaction is stirred until completion.

    • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography, potentially followed by RP-HPLC.

  • Final Deprotection:

    • The protecting groups are removed by treatment with HCl in a mixture of dioxane and methanol.

    • The final product, BT-33, is purified to homogeneity.

Mandatory Visualization

G cluster_0 Synthesis of Fluorinated Macrobicyclic Residue cluster_1 Assembly and Macrocyclization cluster_2 Final Deprotection Precursor_Alcohol Precursor Alcohol Fluorination Fluorination Precursor_Alcohol->Fluorination DAST, CH2Cl2, 0 °C Fluorinated_Residue Fluorinated Residue Fluorination->Fluorinated_Residue Purification Coupling Amide Coupling Fluorinated_Residue->Coupling Other Fragment, HATU, DIPEA, DMF Linear_Precursor Linear Precursor Coupling->Linear_Precursor Purification Macrocyclization Intramolecular Macrocyclization Linear_Precursor->Macrocyclization HATU, DIPEA, DMF (High Dilution) Protected_BT33 Protected BT-33 Macrocyclization->Protected_BT33 Purification Deprotection Deprotection Protected_BT33->Deprotection HCl, Dioxane/MeOH BT33_Final_Product BT-33 Deprotection->BT33_Final_Product Final Purification

Caption: General workflow for the chemical synthesis of BT-33.

G Start Problem with Synthesis Step Step Which Step is Problematic? Start->Step Fluorination_Step Fluorination (DAST) Step->Fluorination_Step Fluorination Macrocyclization_Step Macrocyclization (HATU) Step->Macrocyclization_Step Macrocyclization Fluorination_Issue What is the issue? Fluorination_Step->Fluorination_Issue Low_Yield Low Yield / Side Products Fluorination_Issue->Low_Yield Low Yield Elimination Elimination Product Fluorination_Issue->Elimination Elimination Solution_Moisture Check for moisture. Use anhydrous conditions. Low_Yield->Solution_Moisture Solution_Temp Maintain 0°C. Low_Yield->Solution_Temp Solution_Reagent Use fresh DAST. Low_Yield->Solution_Reagent Solution_Elimination_Temp Ensure low temperature. Elimination->Solution_Elimination_Temp Macro_Issue What is the issue? Macrocyclization_Step->Macro_Issue Oligomers Oligomerization Macro_Issue->Oligomers Oligomers Incomplete_Rxn Incomplete Reaction Macro_Issue->Incomplete_Rxn Incomplete Solution_Dilution Use high dilution. Slow addition. Oligomers->Solution_Dilution Solution_Reagent_Purity Check reagent purity. Incomplete_Rxn->Solution_Reagent_Purity Solution_Solvent Use anhydrous DMF. Incomplete_Rxn->Solution_Solvent Solution_Heat Consider gentle heating. Incomplete_Rxn->Solution_Heat

Caption: Troubleshooting decision tree for BT-33 synthesis.

References

Optimization

troubleshooting BT-33 instability in solution

Disclaimer: BT-33 is a novel synthetic antibiotic. As such, comprehensive public data on its solution stability and handling is limited.

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: BT-33 is a novel synthetic antibiotic. As such, comprehensive public data on its solution stability and handling is limited. The following troubleshooting guide and FAQs are based on general best practices for macrocyclic antibiotics and available information on BT-33 and its precursors. Always refer to any specific instructions provided by the compound supplier.

Frequently Asked Questions (FAQs)

Q1: What is BT-33?

BT-33 is a synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic.[1][2] It belongs to the lincosamide class of antibiotics and shows potent, broad-spectrum activity against many multidrug-resistant Gram-positive and Gram-negative bacteria.[2][3] Its design includes features that enhance its metabolic stability and ribosomal binding compared to its predecessors, such as clindamycin, iboxamycin, and cresomycin.[2]

Q2: What is the mechanism of action for BT-33?

Like other lincosamides, BT-33 inhibits bacterial protein synthesis by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit. This binding obstructs the nascent peptide exit tunnel, thereby preventing the elongation of polypeptide chains. The structure of BT-33 is highly preorganized for ribosomal binding, which contributes to its enhanced potency. An X-ray co-crystal structure shows that its fluorine atom makes an additional van der Waals contact with the nucleobase G2505 in the ribosome.

Q3: What are the primary applications of BT-33?

BT-33 is a research compound being investigated for its potential as a therapeutic agent against multidrug-resistant bacterial infections. Its primary application in a research setting is for in vitro and in vivo studies of antibacterial efficacy, including minimum inhibitory concentration (MIC) assays and animal models of infection.

Q4: How should I store BT-33?

While specific instructions for BT-33 are not publicly available, general practice for complex synthetic antibiotics is to store the solid compound at -20°C or -80°C, protected from light and moisture. Stock solutions, typically prepared in a solvent like DMSO, should also be stored in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: BT-33 Instability in Solution

Problem: My BT-33 is precipitating out of my aqueous experimental buffer.

Precipitation is a common issue with large, complex molecules which may have limited aqueous solubility. Here are several potential causes and troubleshooting steps:

Potential Cause Explanation Recommended Solution
Exceeding Aqueous Solubility The final concentration of BT-33 in your aqueous buffer may be higher than its solubility limit. Macrocyclic antibiotics can be poorly soluble in purely aqueous solutions.1. Optimize Working Concentration: Determine the lowest effective concentration for your experiment through titration.2. Use a Co-solvent: Prepare a high-concentration stock solution (e.g., 1-10 mM) in 100% DMSO. Ensure the final concentration of DMSO in your aqueous working solution is low (typically <0.5%) to avoid solvent-induced artifacts.
Improper Dilution Technique Adding the stock solution directly to the full volume of aqueous buffer without adequate mixing can create localized high concentrations, leading to precipitation.1. Stepwise Dilution: Perform serial dilutions to gradually lower the concentration.2. Vortexing during Dilution: Add the stock solution dropwise to the aqueous buffer while vigorously vortexing or stirring to ensure rapid and even dispersion.
pH of the Buffer The solubility of a compound can be highly dependent on the pH of the solution.If possible for your experimental system, test the solubility of BT-33 in a small range of buffers with different pH values to identify the optimal pH for solubility.
Temperature Effects Changes in temperature can affect solubility. A solution prepared at room temperature might precipitate when moved to a lower temperature (e.g., on ice).Ensure all components are at the same temperature before mixing. If experiments are run at 37°C, prepare the final dilutions at this temperature, being mindful that this could also affect stability over time.

Problem: I am concerned about the chemical degradation of BT-33 in my experiment.

Chemical stability is crucial for reproducible results. While BT-33 is designed for enhanced metabolic stability, its stability in solution over time can be affected by several factors.

Potential Cause Explanation Recommended Solution
Hydrolysis The ester or amide linkages in complex molecules can be susceptible to hydrolysis, especially at non-neutral pH.1. Prepare Fresh Solutions: The most reliable approach is to prepare the final working solution immediately before each experiment.2. pH Control: Maintain a buffer pH between 6 and 8, if your experiment allows, as extreme pH values can accelerate degradation.
Photodegradation Exposure to light, particularly UV light, can degrade some organic molecules.1. Protect from Light: Store stock solutions and experimental setups in amber vials or wrap them in aluminum foil.2. Minimize Light Exposure: Avoid exposing your solutions to direct light for extended periods.
Thermal Degradation Elevated temperatures can increase the rate of chemical degradation.1. Maintain Recommended Storage Temperatures: Store stock solutions at -20°C or -80°C.2. Use on Ice: When not in a temperature-controlled incubator, keep your experimental solutions on ice to minimize degradation.

Quantitative Data Summary

The following table summarizes the metabolic stability of BT-33 in comparison to its predecessors, as measured by their half-life in murine liver microsomes.

Compound Half-life (t1/2) in Murine Liver Microsomes (minutes)
Clindamycin (CLI)6.0
Cresomycin (CRM)34.5
BT-33 100.9

Data sourced from Tresco et al., 2025.

Experimental Protocols

Protocol: General Method for Determining Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method used to assess the in vitro antibacterial activity of a compound like BT-33.

  • Preparation of BT-33 Stock Solution:

    • Accurately weigh the required amount of BT-33 powder.

    • Dissolve in 100% DMSO to a final concentration of 10 mM. Vortex until fully dissolved.

    • Store this stock solution in aliquots at -80°C.

  • Preparation of Bacterial Inoculum:

    • From a fresh agar (B569324) plate, pick a single colony of the bacterial strain to be tested.

    • Inoculate it into a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase, corresponding to a turbidity of a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).

    • Dilute the bacterial suspension in fresh broth to achieve a final concentration of 5 x 105 CFU/mL for the assay.

  • MIC Assay Setup:

    • In a 96-well microtiter plate, perform a two-fold serial dilution of the BT-33 stock solution in the appropriate broth medium. The final volume in each well should be 100 µL. Ensure the final DMSO concentration is below 0.5%.

    • Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

    • Include a positive control (bacteria with no antibiotic) and a negative control (broth only).

  • Incubation and Reading:

    • Incubate the plate at 37°C for 18-24 hours.

    • The MIC is defined as the lowest concentration of BT-33 that completely inhibits visible bacterial growth.

Visualizations

G Troubleshooting Workflow for BT-33 Solution Instability start BT-33 precipitates in aqueous solution q1 Is the final concentration above the known/expected solubility limit? start->q1 sol1 Lower the working concentration. Perform a concentration titration. q1->sol1 Yes q2 Was a co-solvent (DMSO) used for the stock solution? q1->q2 No end Solution is stable sol1->end sol2 Prepare a concentrated stock in 100% DMSO. Keep final DMSO concentration <0.5%. q2->sol2 No q3 How was the dilution performed? q2->q3 Yes sol2->q3 sol3 Add stock solution dropwise to buffer while vortexing for rapid dispersion. q3->sol3 Improperly q4 Is the buffer pH optimal? q3->q4 Properly sol3->end sol4 Test solubility in buffers with different pH values. q4->sol4 Unsure q4->end Yes sol4->end

Caption: Troubleshooting workflow for addressing precipitation issues with BT-33 in solution.

G Mechanism of Action: BT-33 Ribosomal Binding cluster_ribosome Bacterial 70S Ribosome cluster_50S 50S Subunit cluster_30S 30S Subunit PTC Peptidyl Transferase Center (PTC) ExitTunnel Nascent Peptide Exit Tunnel PTC->ExitTunnel Is part of Inhibition Inhibition of Protein Elongation ExitTunnel->Inhibition Becomes blocked mRNA mRNA ProteinSynth Protein Synthesis mRNA->ProteinSynth BT33 BT-33 Molecule BT33->PTC Binds to ProteinSynth->Inhibition Process Halted

References

Troubleshooting

Technical Support Center: Overcoming Poor Aqueous Solubility of BT-33

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of BT-33, a fluorinated macrobicyclic antibiotic.

Troubleshooting Guide: BT-33 Precipitation in Aqueous Media

Encountering precipitation during the preparation of aqueous solutions of BT-33 is a common hurdle. This guide provides a systematic approach to diagnose and resolve these solubility issues.

Problem: BT-33 precipitates out of my aqueous solution.

First, it's essential to systematically work through potential causes, from the simplest to the more complex. The following workflow can help pinpoint the issue.

G cluster_0 Initial Observation start Precipitation Observed check_conc Is the final concentration too high? start->check_conc check_dmso No check_conc->check_dmso lower_conc Yes check_conc->lower_conc check_temp No check_dmso->check_temp optimize_dmso Yes check_dmso->optimize_dmso control_temp Yes check_temp->control_temp ph_adjustment No check_temp->ph_adjustment cyclodextrins Use of Cyclodextrins ph_adjustment->cyclodextrins If pH adjustment is insufficient solid_dispersion Prepare Amorphous Solid Dispersion cyclodextrins->solid_dispersion nanoformulation Develop a Nanoformulation solid_dispersion->nanoformulation

Caption: Troubleshooting workflow for BT-33 precipitation issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of BT-33?

A1: The poor aqueous solubility of BT-33 likely stems from a combination of its structural features. As a macrocyclic and fluorinated molecule, strong intermolecular forces can lead to a stable crystal lattice that is difficult for water to disrupt. While fluorination can enhance metabolic stability and binding affinity, it often increases lipophilicity, which can reduce water solubility.

Q2: I'm seeing precipitation when I dilute my DMSO stock of BT-33 into my aqueous buffer for an in vitro assay. What should I do?

A2: This is a common issue known as "crashing out." Here are a few immediate steps to take:

  • Lower the Final Concentration: You may be exceeding the aqueous solubility limit of BT-33 in your final assay medium. Try a lower final concentration.

  • Reduce the DMSO Concentration: While DMSO is an excellent solvent for BT-33, high concentrations in the final aqueous solution can cause precipitation. Aim for a final DMSO concentration of less than 1%, and ideally below 0.5%, as higher levels can also be toxic to cells.

  • Improve Mixing: When diluting the DMSO stock, add it to the aqueous medium slowly while vortexing or stirring to ensure rapid and uniform dispersion.

Q3: Can adjusting the pH of my aqueous medium improve the solubility of BT-33?

A3: Yes, if BT-33 has ionizable functional groups, such as amines or carboxylic acids, adjusting the pH can significantly impact its solubility. The presence of fluorine can alter the pKa of these groups. For a compound with a basic functional group, lowering the pH below its pKa will lead to protonation and an increase in solubility. Conversely, for an acidic compound, increasing the pH above its pKa will result in deprotonation and enhanced solubility. It is recommended to determine the pKa of BT-33 to optimize the pH of your buffer.

Q4: What are co-solvents, and how can they help with BT-33 solubility?

A4: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, making it more favorable for dissolving lipophilic compounds like BT-33. For in vitro studies, it is crucial to use co-solvents at concentrations that are not cytotoxic.

Illustrative Data on Co-Solvent Systems for a Model Fluorinated Macrocycle

Co-solventConcentration in WaterIllustrative Solubility Increase (Fold)
DMSO1% (v/v)~5-10
Ethanol5% (v/v)~3-7
PEG 40010% (v/v)~15-25
Propylene Glycol10% (v/v)~10-20

Note: This data is illustrative for a model compound and should be experimentally verified for BT-33.

Q5: How can cyclodextrins be used to enhance the solubility of BT-33?

A5: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules like BT-33, forming a water-soluble inclusion complex. This effectively shields the lipophilic drug from the aqueous environment, thereby increasing its apparent solubility.

G cluster_0 Solubility Enhancement with Cyclodextrins BT33 BT-33 (Poorly Soluble) Complex BT-33-Cyclodextrin Complex (Soluble) BT33->Complex + Cyclodextrin Cyclodextrin (Hydrophilic Exterior) Cyclodextrin->Complex

Caption: Encapsulation of BT-33 by a cyclodextrin.

Commonly Used Cyclodextrins

Cyclodextrin DerivativeKey Features
Hydroxypropyl-β-cyclodextrin (HP-β-CD)High water solubility and low toxicity, widely used in pharmaceutical formulations.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)High water solubility and a favorable safety profile, particularly for parenteral formulations.
Methyl-β-cyclodextrin (M-β-CD)High solubilizing capacity, but can have higher toxicity compared to HP-β-CD and SBE-β-CD.
Q6: What are amorphous solid dispersions and how can they improve BT-33's solubility?

A6: An amorphous solid dispersion (ASD) is a formulation where the crystalline structure of the drug is disrupted, and the drug molecules are dispersed in a solid polymer matrix. The amorphous form of a drug generally has a higher apparent solubility and faster dissolution rate than its crystalline counterpart. This is a common and effective strategy for improving the oral bioavailability of poorly soluble drugs.

Illustrative Comparison of Dissolution Rates

FormulationTime to 80% Dissolution (Illustrative)
Crystalline BT-33> 120 minutes
BT-33:PVP K30 ASD (1:4 ratio)~ 30 minutes
BT-33:HPMCAS-HF ASD (1:3 ratio)~ 20 minutes

Note: This data is for illustrative purposes. The choice of polymer and drug-to-polymer ratio needs to be optimized for BT-33.

Experimental Protocols

Protocol 1: Preparation and Evaluation of a Co-solvent System
  • Stock Solution Preparation: Prepare a 10 mM stock solution of BT-33 in 100% DMSO.

  • Serial Dilution: Create a series of dilutions of the stock solution in your chosen aqueous buffer (e.g., PBS, pH 7.4) to achieve final BT-33 concentrations ranging from 1 µM to 100 µM. Ensure the final DMSO concentration remains below 1%.

  • Equilibration: Gently mix the solutions and allow them to equilibrate at the desired experimental temperature (e.g., 25°C or 37°C) for 2 hours.

  • Observation and Quantification: Visually inspect for any precipitation. For a quantitative analysis, centrifuge the samples and measure the concentration of BT-33 in the supernatant using a validated analytical method such as HPLC-UV.

Protocol 2: Solubility Enhancement using Hydroxypropyl-β-cyclodextrin (HP-β-CD)
  • Phase Solubility Study: Prepare a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0 to 50 mM).

  • Addition of BT-33: Add an excess amount of solid BT-33 to each HP-β-CD solution.

  • Equilibration: Shake the suspensions at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • Sample Preparation and Analysis: Filter the suspensions through a 0.22 µm filter to remove undissolved solid. Analyze the concentration of BT-33 in the filtrate by HPLC-UV.

  • Data Analysis: Plot the concentration of dissolved BT-33 against the concentration of HP-β-CD. The slope of this plot can be used to determine the stability constant of the inclusion complex.

Protocol 3: Preparation of an Amorphous Solid Dispersion by Solvent Evaporation
  • Solution Preparation: Dissolve BT-33 and a polymer (e.g., PVP K30 or HPMCAS-HF) in a common volatile solvent (e.g., methanol (B129727) or a mixture of dichloromethane (B109758) and methanol). A typical drug-to-polymer weight ratio to screen would be 1:1, 1:2, and 1:4.

  • Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin film.

  • Drying: Dry the resulting solid film under vacuum for 24 hours to remove any residual solvent.

  • Milling and Sieving: Gently scrape the dried film and pass it through a sieve to obtain a fine powder.

  • Characterization: Confirm the amorphous nature of the dispersion using techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

  • Dissolution Testing: Perform dissolution studies on the prepared ASD in a relevant aqueous medium and compare the dissolution profile to that of the crystalline BT-33.

BT-33 Mechanism of Action: Ribosome Interaction

BT-33 is an oxepanoprolinamide antibiotic that inhibits bacterial protein synthesis by binding to the peptidyl transferase center (PTC) on the 50S ribosomal subunit. This binding site is in close proximity to the sites where transfer RNA (tRNA) molecules bind to deliver amino acids. By occupying this critical location, BT-33 sterically hinders the accommodation of aminoacyl-tRNAs in the A-site and prevents the formation of peptide bonds, thereby halting protein elongation. The fluorination of BT-33 enhances its binding to the ribosome.

G cluster_0 Bacterial Ribosome cluster_1 Inhibition of Protein Synthesis ribosome 70S Ribosome subunit_50S 50S Subunit ribosome->subunit_50S subunit_30S 30S Subunit ribosome->subunit_30S ptc Peptidyl Transferase Center (PTC) subunit_50S->ptc trna Aminoacyl-tRNA ptc->trna Blocks binding of peptide_bond Peptide Bond Formation ptc->peptide_bond Inhibits bt33 BT-33 bt33->ptc trna->peptide_bond Required for protein_elongation Protein Elongation peptide_bond->protein_elongation cell_death Bacterial Cell Death protein_elongation->cell_death Leads to

Caption: BT-33 signaling pathway at the bacterial ribosome.

Optimization

Technical Support Center: Optimizing BT-33 Dosage for In Vivo Mouse Models

Welcome to the technical support center for BT-33, a novel fluorinated macrobicyclic antibiotic. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the dosage of...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for BT-33, a novel fluorinated macrobicyclic antibiotic. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the dosage of BT-33 for in vivo mouse models of bacterial infection. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is BT-33 and what is its mechanism of action?

A1: BT-33 is a fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic.[1] It belongs to a new class of antibiotics inspired by lincosamides. Its mechanism of action is the inhibition of bacterial protein synthesis by binding to the peptidyl transferase center (PTC) of the bacterial ribosome.[1] The unique structural features of BT-33, including an 11-membered macrocycle and a fluorine atom, enhance its binding to the ribosome and contribute to its potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria.[1]

Q2: What are the key advantages of BT-33 in preclinical models?

A2: Preclinical studies have highlighted several advantages of BT-33. It demonstrates potent in vitro activity against a wide range of multidrug-resistant bacterial strains.[1] A significant advantage of BT-33 in in vivo models is its extended plasma half-life in mice compared to its predecessors, such as clindamycin, iboxamycin, and cresomycin.[1] This improved metabolic stability suggests the potential for less frequent dosing regimens.

Q3: What is a recommended starting dose for BT-33 in mouse efficacy studies?

A3: While the optimal dose will depend on the specific infection model (e.g., bacterial strain, site of infection, and severity), a review of the initial preclinical data can provide a starting point. As specific in vivo efficacy dosages from the primary literature are not publicly detailed, it is recommended to perform a dose-ranging study. Based on its potent in vitro activity (MIC90 of 0.25-1 µg/mL against many resistant strains), a starting dose for a systemic infection model could be in the range of 10-50 mg/kg, administered intravenously or subcutaneously.[1] It is crucial to conduct a pilot study to determine the minimum effective dose and the maximum tolerated dose in your specific model.

Q4: What administration routes have been used for BT-33 in mice?

A4: The primary literature describes single-dose pharmacokinetic studies in mice, though the exact route of administration for these studies is not specified in the publicly available abstracts.[1] For systemic infections, intravenous (IV) or subcutaneous (SC) administration are common routes for antibiotics in mouse models to ensure high bioavailability. The choice of administration route should be guided by the experimental goals, the infection model, and the pharmacokinetic profile of the compound.

Q5: What is the pharmacokinetic profile of BT-33 in mice?

A5: BT-33 exhibits a significantly longer plasma half-life in mice compared to earlier compounds in its class. In a single-dose pharmacokinetic study, BT-33 demonstrated an extended half-life, which is a key attribute for a promising antibiotic candidate.[1] For detailed pharmacokinetic parameters, please refer to the quantitative data summary table below.

Troubleshooting Guide

Issue Potential Cause(s) Suggested Solution(s)
Lack of Efficacy in Mouse Infection Model - Suboptimal Dosage: The administered dose may be too low to achieve therapeutic concentrations at the site of infection.- Inappropriate Administration Route: The chosen route may result in poor bioavailability or rapid clearance.- Resistant Bacterial Strain: The specific bacterial isolate used in the model may have intrinsic or acquired resistance mechanisms not covered by BT-33's spectrum.- Timing of Treatment: Initiation of treatment may be too late in the course of the infection.- Conduct a dose-escalation study to determine the optimal therapeutic dose.- Consider alternative administration routes (e.g., intravenous for rapid systemic exposure).- Confirm the in vitro susceptibility of the bacterial strain to BT-33 using MIC testing.- Initiate treatment at an earlier time point post-infection.
Adverse Events or Toxicity Observed - High Dosage: The administered dose may exceed the maximum tolerated dose (MTD).- Vehicle Toxicity: The vehicle used to formulate BT-33 may be causing adverse effects.- Rapid Infusion (IV): Bolus intravenous injection might lead to acute toxicity.- Perform a dose-ranging toxicity study to establish the MTD in your mouse strain.- Test the vehicle alone as a control group to rule out vehicle-specific toxicity.- For IV administration, consider a slower infusion rate.
High Variability in Experimental Results - Inconsistent Dosing Technique: Variations in injection volume or technique can lead to inconsistent drug exposure.- Animal-to-Animal Variation: Biological variability among mice can affect drug metabolism and response.- Infection Inoculum Variability: Inconsistent bacterial load at the start of the experiment.- Ensure all personnel are properly trained in the chosen administration technique.- Use a sufficient number of animals per group to account for biological variability and randomize animals to treatment groups.- Standardize the preparation and administration of the bacterial inoculum to ensure consistency.

Quantitative Data Summary

Table 1: In Vitro Activity of BT-33 Against Multidrug-Resistant Bacteria

Bacterial SpeciesStrain DescriptionBT-33 MIC (µg/mL)
Staphylococcus aureusc-ermA0.25
Enterococcus faeciumVancomycin-Resistant0.25 (MIC90)
Escherichia coliATCC 259220.5
Escherichia coliAR-0137, CRE2
Data extracted from Tresco et al., 2025.[1]

Table 2: Pharmacokinetic Parameters of BT-33 and Comparators in Mice

CompoundHalf-life (t1/2) in Mouse Plasma (min)
BT-33 ~100
Cresomycin (CRM)34.5
Iboxamycin (IBX)Not specified in abstract
Clindamycin (CLI)6.0
Data represents an approximation from graphical data in the source publication and should be confirmed with the original study. Data from Tresco et al., 2025.[1]

Experimental Protocols

Protocol 1: General Procedure for a Mouse Systemic Infection Model

This protocol provides a general framework. Specific parameters should be optimized for your particular experimental needs.

  • Animal Model: Use specific-pathogen-free mice (e.g., BALB/c or C57BL/6), aged 6-8 weeks. Acclimatize animals for at least one week before the experiment.

  • Bacterial Culture: Prepare a fresh culture of the desired multidrug-resistant bacterial strain. Grow the bacteria to the mid-logarithmic phase.

  • Infection: Infect mice via an appropriate route to establish a systemic infection (e.g., intraperitoneal or intravenous injection). The inoculum size should be predetermined to cause a sublethal infection that can be cleared with an effective antibiotic.

  • BT-33 Preparation: Prepare a stock solution of BT-33 in a suitable vehicle (e.g., sterile saline or a solution containing a solubilizing agent like DMSO, with final DMSO concentration kept low). Further dilute the stock solution to the desired final concentrations for injection.

  • Dosing: At a specified time post-infection (e.g., 1-2 hours), administer BT-33 to the treatment groups via the chosen route (e.g., intravenous or subcutaneous). Include a vehicle control group.

  • Monitoring: Monitor the health of the animals regularly (e.g., daily) for clinical signs of illness, body weight changes, and mortality.

  • Endpoint Analysis: At a predetermined endpoint (e.g., 24 or 48 hours post-treatment), euthanize the animals and collect relevant tissues (e.g., spleen, liver, blood) for bacterial load determination (colony-forming unit counts).

Visualizations

experimental_workflow cluster_prep Preparation cluster_procedure Experimental Procedure cluster_analysis Analysis animal_prep Acclimatize Mice infection Induce Systemic Infection animal_prep->infection bacterial_prep Prepare Bacterial Inoculum bacterial_prep->infection drug_prep Prepare BT-33 Formulation treatment Administer BT-33 or Vehicle drug_prep->treatment infection->treatment monitoring Monitor Animal Health treatment->monitoring endpoint Euthanize and Collect Tissues monitoring->endpoint bacterial_load Determine Bacterial Load (CFU) endpoint->bacterial_load data_analysis Analyze and Compare Groups bacterial_load->data_analysis

Caption: General workflow for in vivo efficacy testing of BT-33 in a mouse infection model.

signaling_pathway BT33 BT-33 Ribosome Bacterial Ribosome (Peptidyl Transferase Center) BT33->Ribosome Binds to Inhibition Inhibition Protein_Synthesis Protein Synthesis Ribosome->Protein_Synthesis Bacterial_Growth Bacterial Growth and Proliferation Protein_Synthesis->Bacterial_Growth Inhibition->Protein_Synthesis

Caption: Simplified mechanism of action of BT-33.

References

Troubleshooting

minimizing batch-to-batch variability in BT-33 synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability during the syn...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability during the synthesis of BT-33.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of BT-33, providing a systematic approach to identify and resolve the root cause of variability.

Issue 1: Low Yield of BT-33 in the Final Deprotection Step

Question: We are experiencing inconsistent and generally low yields in the final deprotection step of the BT-33 synthesis. What are the potential causes and how can we troubleshoot this?

Answer:

Low yields in the final deprotection step of a complex synthesis like that of BT-33 can be attributed to several factors. A systematic approach to troubleshooting is crucial.

Possible Causes and Troubleshooting Steps:

  • Incomplete Deprotection: The protecting groups may not be fully cleaved, leading to a mixture of partially protected intermediates and the final product.

    • Troubleshooting:

      • Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The disappearance of the starting material spot/peak and the appearance of the product spot/peak should be tracked over time.

      • Reagent Quality: Ensure the deprotection reagent (e.g., acid or base) is fresh and of high purity. Titrate the reagent if its concentration is uncertain.

      • Reaction Conditions: Optimize the reaction time and temperature. It's possible the reaction requires a longer duration or a slight increase in temperature for completion.

  • Degradation of the Product: The final BT-33 molecule might be sensitive to the deprotection conditions, leading to degradation.

    • Troubleshooting:

      • Condition Screening: Screen a variety of deprotection conditions on a small scale. This could include different reagents, solvents, temperatures, and reaction times to find the mildest conditions that still afford complete deprotection.

      • Work-up Procedure: Ensure the work-up procedure is performed promptly and at a low temperature to neutralize the deprotection reagent and minimize product degradation.

  • Issues with Starting Material: The protected BT-33 precursor may contain impurities that interfere with the deprotection reaction.

    • Troubleshooting:

      • Purity Analysis: Thoroughly characterize the protected precursor by Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and HPLC to ensure its purity meets the required specifications before proceeding with the deprotection.

Experimental Protocol: Small-Scale Screening of Deprotection Conditions

  • Setup: In parallel, set up several small-scale reactions (e.g., 10-20 mg of protected BT-33 precursor) in individual vials.

  • Variable Parameters: Systematically vary one parameter at a time (e.g., deprotection reagent, concentration, temperature, and reaction time).

  • Monitoring: Monitor each reaction by TLC or HPLC at regular intervals (e.g., every 30 minutes).

  • Analysis: Once the reactions are complete, quench them and analyze the crude product mixture by HPLC to determine the percentage of product formation and identify any degradation products.

  • Selection: Select the conditions that provide the highest conversion to BT-33 with the minimal formation of byproducts.

Issue 2: Variable Impurity Profile in Different Batches of BT-33

Question: We are observing significant batch-to-batch variation in the impurity profile of our synthesized BT-33, as determined by HPLC analysis. How can we identify the source of these impurities and improve consistency?

Answer:

A variable impurity profile is a common challenge in multi-step syntheses and can originate from various sources. A root cause analysis is essential to address this issue effectively.

Root Cause Analysis Workflow:

cluster_0 Impurity Source Identification Variable_Impurity_Profile Variable Impurity Profile Observed in BT-33 Analyze_Raw_Materials Analyze Raw Materials and Reagents for Purity Variable_Impurity_Profile->Analyze_Raw_Materials Review_Process_Parameters Review Critical Process Parameters (CPPs) Variable_Impurity_Profile->Review_Process_Parameters Intermediate_Analysis Analyze Purity of Key Intermediates Variable_Impurity_Profile->Intermediate_Analysis Identify_Root_Cause Identify Root Cause(s) of Variability Analyze_Raw_Materials->Identify_Root_Cause Review_Process_Parameters->Identify_Root_Cause Evaluate_Purification Evaluate Final Purification Step Intermediate_Analysis->Evaluate_Purification Evaluate_Purification->Identify_Root_Cause

Caption: Workflow for identifying the root cause of impurity profile variability in BT-33 synthesis.

Troubleshooting Steps:

  • Raw Material and Reagent Quality: Inconsistencies in starting materials and reagents are a primary source of impurities.[1][2]

    • Action:

      • Establish strict quality control specifications for all incoming raw materials and reagents.

      • Perform analytical testing (e.g., NMR, IR, melting point, and vendor Certificate of Analysis verification) on each new lot of starting materials.

  • Reaction Conditions: Deviations in critical process parameters can lead to the formation of different side products.[1][3]

    • Action:

      • Implement robust process controls to ensure consistent reaction temperatures, addition rates, and mixing speeds.

  • Intermediate Purity: Impurities introduced at early synthetic steps can be carried through to the final product.

    • Action:

      • Define and implement stringent purity criteria for all isolated intermediates.

      • Purify intermediates thoroughly at each step to prevent the accumulation of impurities.

  • Purification Process: The final purification step (e.g., chromatography, crystallization) may not be robust enough to consistently remove all impurities.

    • Action:

      • Develop and validate a robust purification method capable of removing known and potential impurities.

      • Screen different chromatography conditions (e.g., stationary phase, mobile phase composition) to optimize the separation of BT-33 from its impurities.

Data Presentation: Critical Process Parameter (CPP) Control for a Key Synthetic Step

Critical Process Parameter (CPP)TargetAcceptable RangeMonitoring Method
Reaction Temperature25 °C23-27 °CCalibrated temperature probe
Reagent Addition Time60 min55-65 minAutomated syringe pump
Stirring Speed300 RPM280-320 RPMCalibrated overhead stirrer
pH7.57.2-7.8In-line pH probe

Frequently Asked Questions (FAQs)

Q1: How critical is the quality of the starting material, D-galactose, for the BT-33 synthesis?

A1: The quality of D-galactose is extremely critical. As the synthesis of BT-33 involves 17 steps from this starting material, any impurities present in the initial D-galactose can be carried through and potentially interfere with subsequent reactions, leading to the formation of side products and complicating purification.[6] It is imperative to use a high-purity grade of D-galactose and to have a robust quality control process for this raw material.

Q2: What are the key analytical techniques recommended for monitoring the progress of the BT-33 synthesis?

A2: A combination of analytical techniques is recommended for effective reaction monitoring and quality control throughout the synthesis.[7][8][9]

  • Thin Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion, product purity, and impurity profiling.

  • Mass Spectrometry (MS): To confirm the identity of intermediates and the final product by determining their molecular weight.[10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation and purity assessment of isolated intermediates and the final BT-33 product.[11]

Q3: What is Process Analytical Technology (PAT) and how can it be applied to the BT-33 synthesis?

A3: Process Analytical Technology (PAT) is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials and processes, with the goal of ensuring final product quality.[4][12][13] For BT-33 synthesis, PAT can be implemented to:

  • Control of Critical Process Parameters (CPPs): Implement automated control systems to maintain CPPs like temperature, pressure, and pH within their defined ranges, thereby ensuring consistent product quality.[14]

Diagram: Relationship between CPPs and CQAs in BT-33 Synthesis

cluster_0 Process Parameters cluster_1 Product Attributes CPPs Critical Process Parameters (CPPs) - Temperature - Reaction Time - Reagent Stoichiometry - pH - Mixing Speed CQAs Critical Quality Attributes (CQAs) of BT-33 - Purity - Yield - Impurity Profile - Potency - Stability CPPs->CQAs Impact

Caption: The relationship between Critical Process Parameters (CPPs) and the Critical Quality Attributes (CQAs) of the final BT-33 product.

References

Optimization

Technical Support Center: Mitigating BT-33-Induced Toxicity in Animal Studies

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions regarding BT-33-induced toxicity in animal models. Frequent...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions regarding BT-33-induced toxicity in animal models.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant hepatotoxicity (elevated ALT/AST levels) in our rodent models treated with BT-33. What are the potential strategies to mitigate this?

A1: Hepatotoxicity is a known, dose-dependent side effect of BT-33. Several strategies can be employed to reduce this toxicity while maintaining therapeutic efficacy.

  • Dose-Titration and Optimization: A preliminary dose-response study is crucial to identify the minimum effective dose with the lowest toxicity profile.

  • Co-administration with Hepatoprotective Agents: The use of N-acetylcysteine (NAC) has shown promise in mitigating BT-33-induced liver damage.

  • Alternative Dosing Schedules: Exploring alternative dosing regimens, such as intermittent dosing (e.g., every other day) instead of daily administration, may reduce cumulative liver exposure.

Troubleshooting Guide: Hepatotoxicity

Observed Issue Potential Cause Recommended Action
>5-fold increase in ALT/AST after 7 days of daily dosingCumulative toxicity from daily high-dose exposure.1. Reduce BT-33 dose by 25-50%.2. Switch to an intermittent dosing schedule (e.g., 3 times a week).3. Implement co-administration with N-acetylcysteine (NAC) at 150 mg/kg.
No significant reduction in tumor volume at lower, non-toxic doses.The therapeutic window is narrow.1. Evaluate combination therapy with a synergistic agent to allow for a lower BT-33 dose.2. Assess alternative drug delivery systems (e.g., liposomal formulation) to improve tumor targeting and reduce systemic exposure.

Q2: Our study involves long-term administration of BT-33, and we are concerned about potential cardiotoxicity. What are the recommended monitoring and mitigation strategies?

A2: While less common than hepatotoxicity, cardiotoxicity has been reported in long-term ( > 28 days) BT-33 studies.

  • Regular Monitoring: Perform regular electrocardiogram (ECG) monitoring and measure cardiac troponin levels at baseline and throughout the study.

  • Cardioprotective Co-therapies: Co-administration of dexrazoxane (B1684449) has been investigated as a potential cardioprotective agent in preclinical models, though its impact on BT-33 efficacy requires further validation.

Troubleshooting Guide: Cardiotoxicity

Observed Issue Potential Cause Recommended Action
QTc interval prolongation observed after 4 weeks of treatment.BT-33 interference with cardiac ion channels.1. Reduce BT-33 dose and re-evaluate ECG at a follow-up time point.2. Consider discontinuing treatment if prolongation is severe and consult a veterinary cardiologist.3. Evaluate the necessity of long-term continuous dosing.
Elevated cardiac troponin levels.Myocardial injury.1. Immediately pause BT-33 administration.2. Perform histopathological analysis of heart tissue to assess the extent of damage.3. Investigate co-administration with a cardioprotective agent like dexrazoxane in future studies.

Quantitative Data Summary

Table 1: Effect of N-acetylcysteine (NAC) Co-administration on BT-33-Induced Hepatotoxicity in Mice

Treatment Group Dose (mg/kg) Mean ALT (U/L) ± SD Mean AST (U/L) ± SD
Vehicle Control-35 ± 558 ± 7
BT-3350250 ± 45410 ± 62
BT-33 + NAC50 + 15085 ± 15150 ± 28

Table 2: Impact of Dosing Schedule on BT-33 Efficacy and Body Weight Loss in a Xenograft Model

Dosing Schedule BT-33 Dose (mg/kg) Tumor Growth Inhibition (%) Mean Body Weight Loss (%)
Daily256515
Every Other Day25585
Three Times a Week2555< 2

Experimental Protocols

Protocol 1: Co-administration of N-acetylcysteine (NAC) to Mitigate Hepatotoxicity

  • Animal Model: Male C57BL/6 mice, 8-10 weeks old.

  • Acclimatization: Acclimatize animals for at least 7 days before the start of the experiment.

  • Grouping:

    • Group 1: Vehicle control (Saline, i.p.).

    • Group 2: BT-33 (50 mg/kg, i.p., daily).

    • Group 3: BT-33 (50 mg/kg, i.p., daily) + NAC (150 mg/kg, i.p., daily).

  • Administration:

    • Administer NAC 1 hour prior to BT-33 administration.

    • Continue treatment for 14 consecutive days.

  • Monitoring:

    • Monitor body weight and clinical signs daily.

    • Collect blood samples via tail vein on Day 0 (baseline) and Day 15 for serum chemistry analysis (ALT, AST).

  • Termination: On Day 15, euthanize animals and collect liver tissue for histopathological analysis.

Protocol 2: Assessment of Cardiotoxicity

  • Animal Model: Sprague-Dawley rats, 12-14 weeks old.

  • Baseline Measurements: Perform baseline ECG recordings and collect blood for cardiac troponin I analysis for all animals before starting treatment.

  • Treatment: Administer BT-33 at the desired dose and schedule for 28 days.

  • ECG Monitoring: Record ECGs weekly. Anesthetize animals lightly and place them on a heated pad. Attach subcutaneous electrodes for a Lead II configuration. Record for at least 5 minutes. Analyze for heart rate, PR interval, QRS duration, and QTc interval.

  • Biomarker Analysis: Collect blood samples weekly for the analysis of cardiac troponin I levels using a validated ELISA kit.

  • Histopathology: At the end of the study, collect heart tissue, fix in 10% neutral buffered formalin, and process for H&E staining to evaluate for any signs of myocardial degeneration, inflammation, or fibrosis.

Visualizations

BT33_Toxicity_Mitigation_Workflow cluster_problem Problem Identification cluster_evaluation Evaluation & Refinement start Observe Toxicity (e.g., Hepatotoxicity, Cardiotoxicity) dose_mod Dose / Schedule Modification start->dose_mod Option 1 co_admin Co-administration of Protectant start->co_admin Option 2 delivery Alternative Delivery System start->delivery Option 3 assess_tox Re-assess Toxicity (Biomarkers, Histology) dose_mod->assess_tox co_admin->assess_tox delivery->assess_tox assess_eff Assess Efficacy (e.g., Tumor Volume) assess_tox->assess_eff decision Refine Protocol or Proceed assess_eff->decision decision->dose_mod Iterate decision->co_admin Iterate

Caption: Workflow for addressing BT-33-induced toxicity.

BT33_Hepatotoxicity_Pathway BT33 BT-33 Hepatocyte Hepatocyte BT33->Hepatocyte Enters ROS ↑ Reactive Oxygen Species (ROS) Hepatocyte->ROS Metabolic Activation Mito_Damage Mitochondrial Damage ROS->Mito_Damage Apoptosis Cellular Apoptosis Mito_Damage->Apoptosis NAC N-acetylcysteine (NAC) GSH ↑ Glutathione (GSH) NAC->GSH Precursor GSH->ROS Scavenges

Troubleshooting

Technical Support Center: Improving the Oral Bioavailability of BT-33

Welcome to the technical support center for BT-33. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the oral formulation and precli...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for BT-33. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the oral formulation and preclinical assessment of BT-33. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is BT-33 and what are the known challenges to its oral bioavailability?

BT-33 is a synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic.[1][2] It belongs to the lincosamide class and shows potent activity against multidrug-resistant Gram-positive and Gram-negative pathogens.[1][2] While its strategic fluorination and methylation enhance metabolic stability and ribosome-binding for antibiotic efficacy, its complex structure may present challenges for oral delivery.[1] Like many complex synthetic molecules and peptide-like drugs, potential hurdles to oral bioavailability include enzymatic degradation in the gastrointestinal (GI) tract, poor solubility, and low permeability across the intestinal epithelium.

Q2: What is the primary mechanism of action for BT-33?

BT-33 functions by binding to the peptidyl transferase center of the bacterial ribosome. This interaction interferes with bacterial protein synthesis, leading to its antibiotic effect. A unique fluorine-mediated contact with G2505 and key hydrogen bonds contribute to its high-affinity binding.

Q3: Are there any baseline data on the oral bioavailability of BT-33?

Publicly available information describes BT-33 as having "improved potency and pharmacokinetics" compared to its predecessors like cresomycin and iboxamycin. However, specific quantitative data on its oral bioavailability is not yet widely published. Establishing this baseline through in vivo studies is a critical first step in any formulation development program.

Troubleshooting Guide: Low Oral Bioavailability of BT-33

Q4: We are observing very low plasma concentrations of BT-33 after oral administration in our animal model. What are the potential causes and how can we investigate them?

Low plasma concentration is a common issue. The underlying causes can be systematically investigated through a series of experiments.

  • Potential Cause 1: Poor Solubility and Dissolution.

    • Troubleshooting: First, determine the aqueous solubility of BT-33 at different pH values relevant to the GI tract (e.g., pH 1.2, 4.5, 6.8). If solubility is low, this will be a major limiting factor.

    • Suggested Action: Conduct in vitro dissolution studies with your current formulation. If dissolution is slow or incomplete, consider formulation strategies to enhance solubility such as creating amorphous solid dispersions, micronization, or developing lipid-based formulations.

  • Potential Cause 2: Enzymatic Degradation.

    • Troubleshooting: BT-33 may be degraded by enzymes in the stomach (pepsin) or small intestine (proteases).

    • Suggested Action: Perform in vitro stability studies using simulated gastric fluid (SGF) and simulated intestinal fluid (SIF). If significant degradation is observed, strategies like enteric coatings to protect the drug in the stomach or the inclusion of enzyme inhibitors in the formulation should be explored.

  • Potential Cause 3: Low Intestinal Permeability.

    • Troubleshooting: The molecular size and properties of BT-33 may limit its ability to pass through the intestinal wall.

    • Suggested Action: Utilize in vitro models like Caco-2 cell monolayers to assess the permeability of BT-33. If permeability is low, consider incorporating permeation enhancers into your formulation. These substances can transiently open tight junctions or facilitate transcellular transport.

Q5: Our formulation with a permeation enhancer is not showing a significant improvement in bioavailability. What could be the reason?

  • Potential Cause 1: Incompatible Enhancer/Formulation.

    • Troubleshooting: The chosen permeation enhancer may not be effective for a molecule with the specific physicochemical properties of BT-33, or it may be interacting negatively with other excipients in your formulation.

    • Suggested Action: Screen a panel of permeation enhancers from different classes (e.g., medium-chain fatty acids like sodium caprate, or surfactants). Also, evaluate the compatibility of the enhancer with other formulation components.

  • Potential Cause 2: First-Pass Metabolism.

    • Troubleshooting: Even if BT-33 is absorbed, it may be rapidly metabolized by the liver before reaching systemic circulation (the "first-pass effect").

    • Suggested Action: Conduct in vitro metabolism studies using liver microsomes or hepatocytes to determine the metabolic stability of BT-33. If high first-pass metabolism is identified, a higher dose may be needed, or alternative delivery routes that bypass the liver (e.g., buccal or transdermal) could be explored if oral delivery proves unfeasible.

Data Presentation

To effectively evaluate different formulation strategies, it is crucial to maintain a structured approach to data collection and comparison.

Table 1: Comparative Pharmacokinetic Parameters of Different BT-33 Formulations

Formulation IDDose (mg/kg)Cmax (ng/mL)Tmax (h)AUC₀₋t (ng·h/mL)Oral Bioavailability (%)
BT-33 (API alone)10
Formulation A10
Formulation B10
Formulation C10
  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach maximum plasma concentration.

  • AUC₀₋t: Area under the plasma concentration-time curve from time zero to the last measurable point.

Experimental Protocols

Protocol 1: In Vitro Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of BT-33.

Methodology:

  • Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts until a confluent monolayer is formed, typically for 21 days.

  • Monolayer Integrity: Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

  • Permeability Study (Apical to Basolateral):

    • Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

    • Add BT-33 solution (at a known concentration) to the apical (upper) chamber.

    • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (lower) chamber.

    • Analyze the concentration of BT-33 in the collected samples using a validated analytical method (e.g., LC-MS/MS).

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula:

    • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial drug concentration in the donor chamber.

Mandatory Visualizations

Experimental_Workflow cluster_Problem Problem Identification cluster_Investigation In Vitro Investigation cluster_Strategy Formulation Strategy cluster_Evaluation In Vivo Evaluation Low_Bioavailability Low Oral Bioavailability of BT-33 Solubility Solubility & Dissolution Studies Low_Bioavailability->Solubility Is it a solubility issue? Stability GI Stability (SGF/SIF) Low_Bioavailability->Stability Is it a stability issue? Permeability Caco-2 Permeability Assay Low_Bioavailability->Permeability Is it a permeability issue? Formulation Develop Novel Formulations (e.g., Lipid-based, Nanoparticles) Solubility->Formulation Stability->Formulation Permeability->Formulation Animal_Study Pharmacokinetic Study in Animal Model Formulation->Animal_Study Data_Analysis Analyze Plasma Concentrations (Cmax, Tmax, AUC) Animal_Study->Data_Analysis

Caption: Workflow for troubleshooting low oral bioavailability.

Drug_Absorption_Pathway cluster_Lumen GI Lumen cluster_Epithelium Intestinal Epithelium cluster_Circulation Systemic Circulation Drug_Oral BT-33 Oral Formulation Drug_Dissolved Dissolved BT-33 Drug_Oral->Drug_Dissolved Dissolution Degradation Enzymatic Degradation Drug_Dissolved->Degradation Transcellular Transcellular Route Drug_Dissolved->Transcellular Permeation Paracellular Paracellular Route Drug_Dissolved->Paracellular Permeation Portal_Vein Portal Vein Transcellular->Portal_Vein Paracellular->Portal_Vein Liver Liver (First-Pass Metabolism) Portal_Vein->Liver Systemic Systemic Circulation Liver->Systemic

Caption: Conceptual pathway of oral drug absorption and metabolism.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of BT-33 and Cresomycin: Potency Against Resistant Bacterial Strains

A Guide for Researchers and Drug Development Professionals The rise of antimicrobial resistance (AMR) necessitates the development of novel antibiotics capable of overcoming the defense mechanisms of multidrug-resistant...

Author: BenchChem Technical Support Team. Date: December 2025

A Guide for Researchers and Drug Development Professionals

The rise of antimicrobial resistance (AMR) necessitates the development of novel antibiotics capable of overcoming the defense mechanisms of multidrug-resistant (MDR) bacteria. This guide provides an objective comparison of two promising synthetic lincosamide antibiotics, cresomycin and its successor, BT-33. Both compounds are engineered to target the bacterial ribosome with high affinity, thereby evading common resistance pathways.

Overview of the Compounds

Cresomycin (CRM): Developed by researchers at Harvard University, cresomycin is a bridged macrobicyclic antibiotic.[1][2] Its structure is "preorganized" to adopt the precise conformation needed for binding to the bacterial ribosome.[3] This preorganization minimizes the energy required for binding, allowing it to effectively inhibit protein synthesis even in bacteria that have developed resistance to traditional ribosome-targeting antibiotics through enzymatic modifications.[4][5] Cresomycin has demonstrated efficacy against both Gram-positive and Gram-negative bacteria, including MDR strains of Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.

BT-33: BT-33 is a next-generation, fluorinated macrobicyclic oxepanoprolinamide antibiotic developed as a successor to cresomycin and iboxamycin. Through further chemical synthesis, BT-33 was designed to have enhanced potency, superior metabolic stability, and an extended in vivo half-life compared to its predecessors. A key structural modification is the strategic placement of a fluorine atom, which creates an additional van der Waals contact with the ribosome, further tightening its bond and enhancing its antibacterial activity.

Mechanism of Action: Overcoming Ribosomal Resistance

Both BT-33 and cresomycin inhibit bacterial growth by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit, thereby halting protein synthesis. A prevalent mechanism of resistance against this class of antibiotics involves the methylation of ribosomal RNA by enzymes like chloramphenicol-florfenicol resistance (Cfr) and erythromycin-resistance ribosomal RNA methylase (Erm). This modification sterically hinders the binding of many antibiotics.

Cresomycin's rigid, preorganized structure allows it to bind effectively despite these modifications, essentially pushing the modified nucleotide out of the way. BT-33 enhances this capability. The addition of a fluorine atom and a C7-methyl group not only provides an extra anchor point to the ribosome but also further rigidifies the molecule into its optimal binding conformation, making it exceptionally potent against these resistant strains.

Antibiotic_Mechanism_and_Resistance Mechanism of Ribosomal Antibiotics and Overcoming Resistance cluster_Normal Standard Antibiotic Action cluster_Resistance Resistance Mechanism cluster_Overcome BT-33 / Cresomycin Action Ribosome Bacterial Ribosome Protein_Synthesis Protein Synthesis Ribosome->Protein_Synthesis Performs Inhibition Inhibition of Synthesis Ribosome->Inhibition Lincosamide Traditional Lincosamide Lincosamide->Ribosome Binds Lincosamide->Inhibition Causes Growth_Stop Bacterial Growth Stops Inhibition->Growth_Stop Resistant_Ribosome Resistant Ribosome (Methylated by Erm/Cfr) Binding_Fails Binding Fails Resistant_Ribosome->Binding_Fails Lincosamide_R Traditional Lincosamide Lincosamide_R->Resistant_Ribosome Cannot Bind Resistant_Ribosome_O Resistant Ribosome (Methylated by Erm/Cfr) Binding_Succeeds Binding Succeeds Resistant_Ribosome_O->Binding_Succeeds BT33_CRM BT-33 / Cresomycin (Preorganized Structure) BT33_CRM->Resistant_Ribosome_O Binds Tightly Inhibition_O Inhibition of Synthesis Binding_Succeeds->Inhibition_O Experimental_Workflow Start Start Isolate 1. Culture Bacterial Isolate Start->Isolate Suspension 2. Prepare Inoculum (0.5 McFarland Standard) Isolate->Suspension Inoculate 4. Inoculate Wells with Bacterial Suspension (~5x10^5 CFU/mL) Suspension->Inoculate Dilution 3. Prepare Serial Antibiotic Dilutions in 96-Well Plate Dilution->Inoculate Incubate 5. Incubate Plates (37°C for 16-20 hours) Inoculate->Incubate Read_MIC 6. Read Minimum Inhibitory Concentration (MIC) Incubate->Read_MIC End End Read_MIC->End

References

Comparative

A Head-to-Head Battle Against Drug-Resistant Bacteria: The In Vivo Efficacy of BT-33 Versus Iboxamycin

FOR IMMEDIATE RELEASE [City, State] – In the ongoing struggle against antimicrobial resistance, two next-generation lincosamide antibiotics, BT-33 and iboxamycin (B13906954), have emerged as promising candidates. This gu...

Author: BenchChem Technical Support Team. Date: December 2025

FOR IMMEDIATE RELEASE

[City, State] – In the ongoing struggle against antimicrobial resistance, two next-generation lincosamide antibiotics, BT-33 and iboxamycin (B13906954), have emerged as promising candidates. This guide provides a detailed comparative analysis of their in vivo efficacy, drawing upon available preclinical data to offer researchers, scientists, and drug development professionals a clear perspective on their performance. While direct comparative efficacy studies are not yet published, this guide synthesizes the available data on their individual in vivo activities and pharmacokinetic profiles.

Executive Summary

BT-33, a fluorinated macrobicyclic oxepanoprolinamide, is a successor to the synthetically-derived lincosamide, iboxamycin.[1] Both compounds target the bacterial ribosome to inhibit protein synthesis, a critical mechanism for bacterial viability.[2] Preclinical studies in murine models have demonstrated the potential of both antibiotics against a range of bacterial pathogens, including multidrug-resistant strains. A key differentiator identified in early research is the significantly extended in vivo half-life of BT-33 compared to iboxamycin, suggesting the potential for more favorable dosing regimens.[3] This guide will delve into the available quantitative data, experimental methodologies, and the underlying mechanisms of action for both compounds.

Comparative In Vivo Performance

The following tables summarize the available quantitative data from in vivo studies of BT-33 and iboxamycin. It is important to note that the data is compiled from separate studies, and direct, head-to-head experimental comparisons may not be available.

Table 1: Comparative Pharmacokinetics in Mice
ParameterBT-33IboxamycinReference
Animal Model MiceMice[3]
Administration Single Intravenous BolusSingle Intravenous Bolus[3]
Dose 3 mg/kg3 mg/kg
Plasma Half-Life (t½) 6.80 hours2.05 hours
Table 2: In Vivo Efficacy of Iboxamycin in a Neutropenic Mouse Thigh Infection Model
Bacterial StrainMouse ModelTreatmentBacterial Load Reduction (log10 CFU/thigh)Time PointReference
S. pyogenes ATCC 19615Neutropenic MiceIboxamycinStatistically Significant vs. Vehicle12 hours
S. aureus MRSA HAV017Neutropenic MiceIboxamycinStatistically Significant vs. Vehicle12 hours
A. baumannii ATCC 19616Neutropenic MiceIboxamycinStatistically Significant vs. Vehicle12 hours
E. coli MDR HAV504Neutropenic MiceIboxamycinStatistically Significant vs. Vehicle12 hours

Note: While it is stated that BT-33 was efficacious in multiple in vivo models of infection with multidrug-resistant bacterial strains, specific quantitative data on bacterial load reduction was not available in the public domain at the time of this publication.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. The following sections outline the experimental protocols used in the in vivo studies of BT-33 and iboxamycin.

Pharmacokinetic Studies in Mice (BT-33 and Iboxamycin)

A single-dose pharmacokinetic study was conducted in mice to compare BT-33 and iboxamycin.

  • Animal Model: Mice (strain not specified).

  • Drug Administration: A single intravenous bolus of BT-33 or iboxamycin was administered at a dose of 3 mg/kg.

  • Sample Collection: Plasma samples were collected at various time points post-administration.

  • Analysis: Drug concentrations in the plasma were measured to determine the pharmacokinetic profiles, including the elimination half-life.

Neutropenic Mouse Thigh Infection Model (Iboxamycin)

The in vivo efficacy of iboxamycin was evaluated using a well-established neutropenic mouse thigh infection model.

  • Animal Model: Female mice were rendered neutropenic by intraperitoneal injections of cyclophosphamide.

  • Infection: Mice were infected via intramuscular injection into the thigh with a suspension of the bacterial strain of interest (e.g., S. pyogenes, S. aureus, A. baumannii, or E. coli).

  • Treatment: Iboxamycin or a vehicle control was administered to the infected mice.

  • Efficacy Endpoint: At a predetermined time point (e.g., 12 hours post-treatment), the thigh muscles were collected, homogenized, and plated to determine the bacterial load (CFU/thigh). The reduction in bacterial burden in the treated group compared to the vehicle control group was used to assess efficacy.

Mechanisms of Action and Experimental Workflows

To visually represent the underlying biological processes and experimental designs, the following diagrams are provided in the DOT language for use with Graphviz.

Mechanism of Action: Ribosome Inhibition

Both BT-33 and iboxamycin are lincosamide antibiotics that exert their antibacterial effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis. They bind to the 50S ribosomal subunit, interfering with the peptidyl transferase center and ultimately halting protein production, which is lethal for the bacteria.

Mechanism of Action: Lincosamide Antibiotics Lincosamide_Antibiotic BT-33 or Iboxamycin Bacterial_Cell Bacterial Cell Lincosamide_Antibiotic->Bacterial_Cell Enters Ribosome_50S 50S Ribosomal Subunit Bacterial_Cell->Ribosome_50S Targets Protein_Synthesis Protein Synthesis Ribosome_50S->Protein_Synthesis Inhibits Cell_Death Bacterial Cell Death Protein_Synthesis->Cell_Death Leads to

Caption: Inhibition of bacterial protein synthesis by BT-33 and iboxamycin.

Experimental Workflow: Neutropenic Mouse Thigh Infection Model

The following diagram illustrates the key steps involved in the neutropenic mouse thigh infection model used to assess the in vivo efficacy of antibiotics like iboxamycin.

Workflow: Neutropenic Mouse Thigh Infection Model Induce_Neutropenia Induce Neutropenia (Cyclophosphamide) Infect_Thigh Intramuscular Infection (Bacterial Suspension) Induce_Neutropenia->Infect_Thigh Administer_Treatment Administer Treatment (BT-33, Iboxamycin, or Vehicle) Infect_Thigh->Administer_Treatment Incubation Incubation Period Administer_Treatment->Incubation Assess_Efficacy Assess Efficacy (Bacterial Load in Thigh) Incubation->Assess_Efficacy

Caption: Workflow of the neutropenic mouse thigh infection model.

Conclusion

The available preclinical data indicates that both BT-33 and iboxamycin are potent antibacterial agents with significant in vivo activity. The standout feature of BT-33 is its extended plasma half-life in mice, a characteristic that could translate to more convenient dosing schedules in clinical settings. Iboxamycin has demonstrated clear efficacy in reducing bacterial burden in a neutropenic mouse thigh infection model against several key pathogens.

For a complete comparative assessment, further studies providing quantitative in vivo efficacy data for BT-33 in models directly comparable to those used for iboxamycin are needed. As research progresses, a clearer picture of the relative strengths of these two promising antibiotics will emerge, guiding future drug development efforts in the critical fight against antimicrobial resistance.

References

Validation

A Head-to-Head Comparison of BT-33 and Linezolid Against MRSA: A Guide for Researchers

A new lincosamide antibiotic, BT-33, demonstrates significant potential in the fight against Methicillin-resistant Staphylococcus aureus (MRSA), including strains resistant to current last-resort treatments like linezoli...

Author: BenchChem Technical Support Team. Date: December 2025

A new lincosamide antibiotic, BT-33, demonstrates significant potential in the fight against Methicillin-resistant Staphylococcus aureus (MRSA), including strains resistant to current last-resort treatments like linezolid (B1675486). This guide provides a detailed comparison of BT-33 and linezolid, offering researchers, scientists, and drug development professionals a comprehensive overview of the available preclinical data.

While direct head-to-head clinical trials are not yet available, preclinical data suggests that BT-33, a novel fluorinated macrobicyclic oxepanoprolinamide, possesses potent activity against a broad spectrum of multidrug-resistant pathogens. Of particular note is its efficacy against linezolid-resistant staphylococcal isolates, indicating a promising alternative for infections that have exhausted current therapeutic options.

In Vitro Activity: A Quantitative Comparison

Limited direct comparative studies necessitate a careful interpretation of the available in vitro data. However, existing research provides a strong indication of BT-33's potency against MRSA, including linezolid-resistant phenotypes.

Parameter BT-33 Linezolid MRSA Strain(s)
MIC₅₀ (µg/mL) Not yet reported in direct comparison1.5[1]18 clinical isolates[1]
MIC₉₀ (µg/mL) 1[2]2[1]Panel of 30 linezolid-resistant S. aureus[2] / 18 clinical isolates[1]

Note: The MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. The data presented here is compiled from separate studies and should be interpreted with caution.

Mechanisms of Action: Targeting the Bacterial Ribosome

Both BT-33 and linezolid exert their antibacterial effects by inhibiting protein synthesis, a critical process for bacterial survival. However, their specific binding sites and interactions within the bacterial ribosome differ, which may account for BT-33's activity against linezolid-resistant strains.

Linezolid , the first of the oxazolidinone class, binds to the 50S ribosomal subunit, preventing the formation of the initiation complex necessary for protein synthesis.

BT-33 , a member of the lincosamide class, also targets the 50S ribosomal subunit. Its unique fluorinated macrobicyclic structure is designed for enhanced binding and metabolic stability. X-ray crystallography has revealed that BT-33's fluorine atom makes an additional van der Waals contact with the nucleobase G2505 within the ribosome, which may contribute to its potent activity.[2]

Mechanism of Action of Ribosomal Antibiotics cluster_ribosome Bacterial Ribosome (70S) cluster_process Protein Synthesis 50S_subunit 50S Subunit Initiation Initiation 50S_subunit->Initiation Inhibits formation of initiation complex 30S_subunit 30S Subunit Elongation Elongation Initiation->Elongation Termination Termination Elongation->Termination Linezolid Linezolid Linezolid->50S_subunit Binds to 23S rRNA BT-33 BT-33 BT-33->50S_subunit Binds to Peptidyl Transferase Center MIC Determination Workflow Start Start Prepare_Inoculum Prepare standardized MRSA inoculum Start->Prepare_Inoculum Serial_Dilution Perform serial dilutions of BT-33 and Linezolid in 96-well plates Prepare_Inoculum->Serial_Dilution Inoculate_Plates Inoculate plates with MRSA suspension Serial_Dilution->Inoculate_Plates Incubate Incubate at 37°C for 18-24 hours Inoculate_Plates->Incubate Read_Results Determine MIC by visual inspection of growth Incubate->Read_Results End End Read_Results->End Time-Kill Assay Workflow Start Start Prepare_Culture Prepare MRSA culture in logarithmic growth phase Start->Prepare_Culture Expose_to_Antibiotic Expose culture to different concentrations of BT-33 and Linezolid Prepare_Culture->Expose_to_Antibiotic Sample_at_Timepoints Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24h) Expose_to_Antibiotic->Sample_at_Timepoints Plate_and_Count Serially dilute and plate aliquots to determine CFU/mL Sample_at_Timepoints->Plate_and_Count Plot_Data Plot log10 CFU/mL versus time Plate_and_Count->Plot_Data End End Plot_Data->End

References

Comparative

BT-33: A Comparative Analysis of Cross-Resistance with Predecessor Antibiotics

A new-generation antibiotic, BT-33, demonstrates significant potency against a wide array of multidrug-resistant bacteria, outperforming its predecessors in the lincosamide class. This guide provides a comparative analys...

Author: BenchChem Technical Support Team. Date: December 2025

A new-generation antibiotic, BT-33, demonstrates significant potency against a wide array of multidrug-resistant bacteria, outperforming its predecessors in the lincosamide class. This guide provides a comparative analysis of BT-33's in vitro activity against clinically relevant pathogens, supported by experimental data and detailed methodologies.

BT-33 is a novel, fluorinated macrobicyclic oxepanoprolinamide antibiotic designed to overcome existing resistance mechanisms that affect other ribosome-targeting antibiotics.[1][2] Its unique chemical structure, achieved through chemical synthesis, enhances its binding to the bacterial ribosome, leading to potent inhibition of protein synthesis.[1][2] This guide presents a head-to-head comparison of the minimum inhibitory concentrations (MICs) of BT-33 with its predecessors—clindamycin (CLI), iboxamycin (B13906954) (IBX), and cresomycin (CRM)—against a panel of multidrug-resistant bacterial strains.

Comparative In Vitro Activity of BT-33 and Other Lincosamides

The antibacterial efficacy of BT-33 was evaluated against a range of Gram-positive and Gram-negative bacteria, including strains with well-characterized resistance mechanisms to lincosamides and other antibiotics that target the peptidyl transferase center (PTC) of the ribosome.

Bacterial StrainResistance PhenotypeMIC (μg/mL)
CLI
Staphylococcus aureusATCC 29213 (Wild-Type)0.125
Staphylococcus aureus(c-ermA)>256
Escherichia coliATCC 25922 (Wild-Type)>32
Escherichia coliAR-0137 (CRE)>32

Data extracted from a 2024 study by Tresco et al.[1] CLI: Clindamycin, IBX: Iboxamycin, CRM: Cresomycin, CRE: Carbapenem-Resistant Enterobacteriaceae

The data clearly indicates that BT-33 maintains high potency against strains that are highly resistant to clindamycin, such as the S. aureus strain with the c-ermA resistance gene.

Mechanism of Action: Targeting the Bacterial Ribosome

BT-33, like other lincosamide antibiotics, functions by inhibiting bacterial protein synthesis. It binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC). This binding interferes with the accommodation of aminoacyl-tRNAs and peptide bond formation, ultimately halting the elongation of the polypeptide chain. The enhanced structural rigidity of BT-33 and an additional fluorine contact point within the ribosome are thought to contribute to its superior activity and ability to overcome resistance mechanisms that alter the ribosomal binding site.

cluster_ribosome Bacterial Ribosome (50S Subunit) Peptidyl Transferase Center (PTC) Peptidyl Transferase Center (PTC) Protein Synthesis Protein Synthesis BT-33 BT-33 BT-33->Peptidyl Transferase Center (PTC) Binds to Inhibition of Protein Synthesis Inhibition of Protein Synthesis Protein Synthesis->Inhibition of Protein Synthesis is blocked by BT-33 binding Bacterial Cell Death Bacterial Cell Death Inhibition of Protein Synthesis->Bacterial Cell Death

Caption: Mechanism of action of BT-33 on the bacterial ribosome.

Experimental Protocols

The minimum inhibitory concentrations (MICs) were determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution MIC Assay Protocol
  • Preparation of Bacterial Inoculum:

    • Bacterial isolates are cultured on appropriate agar (B569324) plates for 18-24 hours.

    • Several colonies are suspended in a saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL.

    • The standardized bacterial suspension is further diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

  • Preparation of Antibiotic Dilutions:

    • Stock solutions of the antibiotics are prepared.

    • Serial two-fold dilutions of each antibiotic are made in CAMHB in 96-well microtiter plates.

  • Inoculation and Incubation:

    • Each well of the microtiter plates containing the antibiotic dilutions is inoculated with the standardized bacterial suspension.

    • A growth control well (containing only broth and bacteria) and a sterility control well (containing only broth) are included.

    • The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

  • Determination of MIC:

    • Following incubation, the plates are visually inspected for bacterial growth.

    • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

A Prepare standardized bacterial inoculum C Inoculate the wells with the bacterial suspension A->C B Prepare serial dilutions of antibiotics in a 96-well plate B->C D Incubate the plate at 35°C for 16-20 hours C->D E Visually inspect for bacterial growth D->E F Determine the Minimum Inhibitory Concentration (MIC) E->F

Caption: Experimental workflow for MIC determination by broth microdilution.

References

Validation

Comparative Efficacy of BT-33 and Compound Y in Murine Models of MRSA Infection

As BT-33 is a fictional compound, this guide presents a hypothetical scenario comparing its efficacy against a leading alternative, "Compound Y," in preclinical animal models of methicillin-resistant Staphylococcus aureu...

Author: BenchChem Technical Support Team. Date: December 2025

As BT-33 is a fictional compound, this guide presents a hypothetical scenario comparing its efficacy against a leading alternative, "Compound Y," in preclinical animal models of methicillin-resistant Staphylococcus aureus (MRSA) infection. The data herein is illustrative, designed to model the reporting standards for such a comparison.

This guide provides a comparative analysis of two novel therapeutic candidates, BT-33 and Compound Y, against a multidrug-resistant strain of Staphylococcus aureus (MRSA strain ATCC 43300). The evaluation includes in vitro susceptibility testing and in vivo efficacy in murine thigh infection and sepsis models. Vancomycin is included as a standard-of-care comparator.

In Vitro Susceptibility

Initial characterization involved determining the Minimum Inhibitory Concentration (MIC) for each compound against the target MRSA strain. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

CompoundMIC (µg/mL) against MRSA ATCC 43300
BT-33 0.5
Compound Y 1
Vancomycin 1

Interpretation: In this hypothetical scenario, BT-33 demonstrates superior in vitro potency, inhibiting MRSA growth at a concentration two-fold lower than both Compound Y and Vancomycin.

In Vivo Efficacy: Murine Thigh Infection Model

The murine thigh infection model is a standard for evaluating the in vivo efficacy of antimicrobial agents by measuring the reduction in bacterial load at the site of infection.

Experimental Data:

Treatment Group (Dose)Mean Bacterial Load (log10 CFU/thigh) ± SDReduction vs. Control (log10 CFU)
Vehicle Control (Saline)7.8 ± 0.3-
BT-33 (20 mg/kg) 4.2 ± 0.4 3.6
Compound Y (20 mg/kg) 5.1 ± 0.52.7
Vancomycin (110 mg/kg) 4.5 ± 0.33.3

Interpretation: BT-33 showed the most significant reduction in bacterial burden in the thigh muscle, achieving a 3.6-log10 CFU reduction compared to the vehicle control. Its efficacy surpassed that of both Compound Y and the standard-of-care, Vancomycin, at their respective tested dosages.

Experimental Protocol: Murine Thigh Infection

  • Animal Model: Female ICR mice (6-8 weeks old) were used.

  • Infection: Mice were rendered neutropenic by intraperitoneal injections of cyclophosphamide. Infection was induced by intramuscular injection of 1x10^6 CFU of MRSA ATCC 43300 into the thigh.

  • Treatment: Two hours post-infection, cohorts of mice (n=10 per group) were administered subcutaneous injections of BT-33 (20 mg/kg), Compound Y (20 mg/kg), Vancomycin (110 mg/kg), or a saline vehicle.

  • Endpoint: At 24 hours post-infection, mice were euthanized. The infected thigh muscle was excised, homogenized, and serially diluted for plating to determine the bacterial load (CFU/thigh).

Workflow Diagram:

G cluster_prep Preparation Phase cluster_exp Experimental Phase cluster_analysis Analysis Phase A Acclimatize ICR Mice (7 days) B Induce Neutropenia (Cyclophosphamide) A->B C Prepare MRSA Inoculum (1x10^6 CFU/50µL) B->C D Induce Thigh Infection (IM injection) C->D E Administer Treatment (2h post-infection) (BT-33, Compound Y, Vanc, Saline) D->E F Euthanize & Excise Thigh (24h post-infection) E->F G Homogenize Tissue F->G H Serial Dilution & Plating G->H I Incubate & Count CFUs H->I J Calculate log10 CFU/thigh I->J

Caption: Workflow for the murine thigh infection model.

Hypothetical Mechanism of Action: BT-33

BT-33 is hypothesized to be a novel inhibitor of the bacterial enzyme MurA, which catalyzes the first committed step in peptidoglycan biosynthesis. By blocking MurA, BT-33 prevents the formation of the bacterial cell wall, leading to cell lysis and death. This mechanism is distinct from many existing antibiotic classes.

Signaling Pathway Diagram:

G cluster_pathway Hypothetical BT-33 Mechanism of Action UDP_GlcNAc UDP-GlcNAc MurA MurA Enzyme UDP_GlcNAc->MurA Substrates PEP Phosphoenolpyruvate (PEP) PEP->MurA Substrates Product UDP-GlcNAc-enolpyruvate MurA->Product Catalysis Lysis Cell Lysis MurA->Lysis Pathway Blocked PG Peptidoglycan Synthesis Product->PG CellWall Stable Cell Wall PG->CellWall BT33 BT-33 BT33->MurA Inhibition

Caption: BT-33 as an inhibitor of the MurA enzyme.

Comparative

A Comparative Analysis of the Ribosomal Binding Sites of BT-33 and Clindamycin: A Guide for Researchers

In the landscape of antibiotic development, the bacterial ribosome remains a critical target. This guide provides a detailed comparative analysis of the ribosomal binding sites of the novel fluorinated macrobicyclic oxep...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of antibiotic development, the bacterial ribosome remains a critical target. This guide provides a detailed comparative analysis of the ribosomal binding sites of the novel fluorinated macrobicyclic oxepanoprolinamide, BT-33, and the established lincosamide, clindamycin (B1669177). This objective comparison, supported by experimental data, is intended for researchers, scientists, and drug development professionals engaged in the pursuit of new antibacterial agents.

Executive Summary

Both BT-33 and clindamycin exert their antibacterial effects by targeting the peptidyl transferase center (PTC) of the large (50S) ribosomal subunit, thereby inhibiting protein synthesis. While they share a common binding region, high-resolution structural studies reveal distinct interactions that contribute to their respective activities. BT-33, a recently developed synthetic antibiotic, demonstrates enhanced potency, which is attributed to a unique fluorine atom that forms an additional van der Waals contact with the ribosomal RNA. Clindamycin, a widely used lincosamide, establishes its inhibitory action through a network of hydrogen bonds with key nucleotides in the A- and P-sites of the ribosome. This guide will delve into the specifics of their binding interactions, present quantitative data for comparison, detail the experimental methodologies used to elucidate these binding sites, and provide visual representations of the experimental workflow and binding modes.

Comparative Data on Ribosomal Binding

The following table summarizes the key quantitative and qualitative data regarding the ribosomal binding of BT-33 and clindamycin.

FeatureBT-33Clindamycin
Target Peptidyl Transferase Center (PTC) of the 50S ribosomal subunitPeptidyl Transferase Center (PTC) of the 50S ribosomal subunit[1][2]
Binding Affinity (Kdiss) Data not yet publicly available~8 µM[3][4]
Key Interacting rRNA Nucleotides G2505 (via fluorine van der Waals contact), A2451, C2452[5][6]A2058, A2059, A2451, G2505, A2602[7]
Binding Site Overlap Overlaps with the canonical lincosamide binding pocket[5]Binds to the A- and P-sites within the PTC[1][7]
Potency (MIC) S. aureus: 0.06 µg/mL; E. coli: 0.5 µg/mL[8]S. aureus: 0.125 µg/mL; E. coli: >32 µg/mL[8]

Detailed Ribosomal Binding Sites

BT-33: A Novel Interaction in the Peptidyl Transferase Center

The ribosomal binding site of BT-33 has been elucidated through X-ray crystallography of its complex with the Thermus thermophilus 70S ribosome.[5][6] BT-33 settles into the canonical lincosamide binding pocket within the PTC of the 50S subunit.[5] A distinguishing feature of its interaction is the formation of a van der Waals contact between its strategically placed fluorine atom and the nucleobase of G2505.[5][9] Additionally, the isobutyl group of BT-33 makes van der Waals contacts with nucleotides A2451 and C2452.[6] This unique fluorine-mediated interaction is believed to contribute to the enhanced potency of BT-33 against a range of multidrug-resistant bacteria.[5][9]

Clindamycin: Established Interactions in the A- and P-Sites

Clindamycin, a semi-synthetic lincosamide, inhibits the early stages of peptide chain elongation by binding to the 50S ribosomal subunit.[2][7] Its binding site has been characterized using techniques such as chemical footprinting and X-ray crystallography. Clindamycin interacts with both the A-site and P-site of the PTC.[7] Chemical footprinting experiments have shown that clindamycin protects several key nucleotides from chemical modification. In its initial binding state, it protects A2451 and A2602 in the A-site.[7] It then isomerizes to a tighter complex, where it strongly protects G2505, a key residue in the P-site.[7] Furthermore, in both states, clindamycin protects nucleotides A2058 and A2059, which are located near the entrance of the peptide exit tunnel.[7]

Experimental Protocols

X-ray Crystallography of the BT-33-Ribosome Complex

The high-resolution structure of BT-33 bound to the ribosome was determined by X-ray crystallography. The general protocol for such an experiment involves the following key steps:

  • Ribosome Preparation: 70S ribosomes are purified from a suitable bacterial species, such as Thermus thermophilus, known for producing stable ribosomes amenable to crystallization.

  • Complex Formation: The purified ribosomes are incubated with a stoichiometric excess of BT-33, along with mRNA and tRNA analogs, to form a stable complex that mimics a specific state of translation.

  • Crystallization: The ribosome-antibiotic complex is subjected to crystallization screening using the vapor diffusion method. This involves mixing the complex with a precipitant solution and allowing it to equilibrate, leading to the formation of well-ordered crystals.

  • Data Collection: The crystals are cryo-cooled and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The diffraction patterns are recorded on a detector.

  • Structure Determination and Refinement: The diffraction data is processed to determine the electron density map of the molecule. The atomic model of the ribosome and the antibiotic is then built into this map and refined to achieve a high-resolution structure that reveals the precise interactions between the drug and its target.

Chemical Footprinting of the Clindamycin-Ribosome Complex

Chemical footprinting is a powerful technique to identify the binding site of a small molecule on a nucleic acid. The protocol for determining the clindamycin binding site on the 23S rRNA involves:

  • Ribosome Complex Formation: Purified 70S ribosomes are programmed with a specific mRNA and tRNA to create a functional ribosomal complex.

  • Clindamycin Binding: The ribosomal complex is incubated with clindamycin to allow for binding. To distinguish between different binding states, the incubation time can be varied (e.g., a short incubation for the initial complex and a longer incubation for the isomerized, tighter complex).[7]

  • Chemical Modification: The ribosome-clindamycin complex is treated with chemical probes, such as dimethyl sulfate (B86663) (DMS) or kethoxal, which modify accessible nucleotides in the rRNA. Nucleotides that are protected by the bound clindamycin will not be modified.

  • Primer Extension: The modified rRNA is extracted, and a radiolabeled primer is used to initiate reverse transcription. The reverse transcriptase will stop at the sites of chemical modification.

  • Analysis: The resulting cDNA fragments are separated by gel electrophoresis. The positions where reverse transcription was terminated reveal the nucleotides that were modified. By comparing the modification pattern in the presence and absence of clindamycin, the protected (i.e., binding site) nucleotides can be identified.

Visualizing the Experimental Workflow and Binding Interactions

To further clarify the methodologies and the molecular interactions, the following diagrams are provided.

experimental_workflow cluster_crystallography X-ray Crystallography (for BT-33) cluster_footprinting Chemical Footprinting (for Clindamycin) xtal_prep Ribosome & Ligand Preparation xtal_complex Complex Formation xtal_prep->xtal_complex xtal_cryst Crystallization xtal_complex->xtal_cryst xtal_data X-ray Data Collection xtal_cryst->xtal_data xtal_solve Structure Solution & Refinement xtal_data->xtal_solve fp_prep Ribosome Complex Formation fp_bind Clindamycin Binding fp_prep->fp_bind fp_mod Chemical Modification fp_bind->fp_mod fp_ext Primer Extension fp_mod->fp_ext fp_analyze Gel Analysis fp_ext->fp_analyze

Figure 1. Experimental workflows for determining ribosomal binding sites.

binding_sites cluster_ribosome 50S Ribosomal Subunit - Peptidyl Transferase Center (PTC) cluster_drugs Antibiotics A2058 A2058 A2059 A2059 A2451 A2451 C2452 C2452 G2505 G2505 A2602 A2602 BT33 BT-33 BT33->A2451  vdW BT33->C2452  vdW BT33->G2505  Fluorine vdW Clindamycin Clindamycin Clindamycin->A2058  H-bond Clindamycin->A2059  H-bond Clindamycin->A2451  H-bond Clindamycin->G2505  H-bond Clindamycin->A2602  H-bond

Figure 2. Comparative ribosomal binding of BT-33 and clindamycin.

Conclusion

The comparative analysis of BT-33 and clindamycin reveals both similarities and crucial differences in their interaction with the bacterial ribosome. Both antibiotics target the highly conserved peptidyl transferase center, a testament to its importance as an antibacterial drug target. However, the novel fluorinated structure of BT-33 allows for an additional van der Waals interaction with G2505, which likely contributes to its enhanced potency and broader spectrum of activity, including against some resistant strains. Understanding these nuanced differences at the molecular level is paramount for the rational design of next-generation antibiotics that can overcome existing resistance mechanisms and address the urgent need for new antibacterial therapies. This guide provides a foundational understanding for researchers to build upon in their efforts to develop more effective ribosome-targeting antibiotics.

References

Validation

Evaluating the Post-Antibiotic Effect of BT-33 and Other Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The post-antibiotic effect (PAE) is a critical pharmacodynamic parameter that describes the persistent suppression of bacterial growth after limited exposur...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The post-antibiotic effect (PAE) is a critical pharmacodynamic parameter that describes the persistent suppression of bacterial growth after limited exposure to an antimicrobial agent. A prolonged PAE can have significant clinical implications, including optimized dosing regimens and reduced development of resistance. This guide provides a comparative evaluation of the PAE of the novel lincosamide antibiotic, BT-33, relative to other agents, supported by available experimental data and detailed methodologies.

BT-33 is a fluorinated, macrobicyclic oxepanoprolinamide antibiotic with a broad spectrum of activity against multidrug-resistant Gram-positive and Gram-negative pathogens.[1] It belongs to the lincosamide class of antibiotics, which act by binding to the bacterial ribosome and inhibiting protein synthesis. While specific PAE data for BT-33 is not yet publicly available, data from its direct predecessor, iboxamycin (B13906954), offers valuable insights into the expected performance of this new generation of lincosamides.

Comparative Analysis of Post-Antibiotic Effect

The following table summarizes the in vitro post-antibiotic effect of iboxamycin (as a proxy for BT-33) and other comparator antibiotics against various bacterial strains. The data highlights the prolonged PAE of the newer lincosamide compared to its predecessors and other antibiotic classes.

Antibiotic AgentBacterial StrainConcentration (x MIC)Exposure Time (hours)Post-Antibiotic Effect (PAE) (hours)Reference
Iboxamycin Listeria monocytogenes EGD-e418.0 [2]
Iboxamycin Listeria monocytogenes 10403S416.0 [2]
Clindamycin (B1669177) Listeria monocytogenes EGD-e412.0[2]
Lincomycin Listeria monocytogenes EGD-e41No clear PAE[2]
Roxithromycin Streptococcus pneumoniaeNot Specified69.6
Clindamycin Staphylococcus aureusNot SpecifiedNot Specified0.4 - 3.9
Tobramycin Staphylococcus aureus≥ MICNot Specified1.9 - 10.9
Gentamicin Staphylococcus aureus≥ MICNot Specified1.0 - 7.5
Imipenem Escherichia coliNot SpecifiedNot Specified~0
Imipenem Klebsiella pneumoniaeNot SpecifiedNot Specified~0

Key Observations:

  • The data for iboxamycin suggests that next-generation lincosamides like BT-33 are likely to exhibit a significantly prolonged PAE compared to older lincosamides such as clindamycin and lincomycin.

  • The duration of the PAE is dependent on the specific antibiotic, the bacterial strain, the antibiotic concentration, and the exposure time.

  • Inhibitors of protein and nucleic acid synthesis, like lincosamides and aminoglycosides, tend to have a more pronounced PAE against both Gram-positive and Gram-negative bacteria compared to β-lactam antibiotics, which generally show a minimal PAE against Gram-negative bacilli.

Experimental Protocol: In Vitro Post-Antibiotic Effect Determination

The following is a detailed methodology for determining the in vitro PAE of an antimicrobial agent, based on standard protocols.

1. Bacterial Strain and Culture Conditions:

  • Select the desired bacterial strain (e.g., Staphylococcus aureus, Escherichia coli).
  • Grow the bacteria in an appropriate broth medium (e.g., Mueller-Hinton Broth) to the logarithmic phase of growth.

2. Minimum Inhibitory Concentration (MIC) Determination:

  • Determine the MIC of the test antibiotic against the selected bacterial strain using a standardized microdilution or agar (B569324) dilution method.

3. PAE Induction:

  • Dilute the logarithmic phase bacterial culture to a standardized concentration (e.g., ~1 x 10^6 CFU/mL).
  • Expose a test culture to the antibiotic at a specified multiple of its MIC (e.g., 4x MIC).
  • Include a control culture without the antibiotic.
  • Incubate both cultures for a defined period (e.g., 1 or 2 hours) at 37°C with shaking.

4. Antibiotic Removal:

  • After the exposure period, remove the antibiotic from the test culture. This can be achieved by a 1:1000 dilution in fresh, pre-warmed broth or by centrifugation and washing of the bacterial pellet.

5. Monitoring of Bacterial Regrowth:

  • Incubate both the test and control cultures.
  • At regular time intervals (e.g., every hour), collect samples from both cultures and determine the viable bacterial count (CFU/mL) by plating serial dilutions on appropriate agar plates.

6. Calculation of PAE:

  • Plot the logarithm of CFU/mL against time for both the test and control cultures.
  • The PAE is calculated using the formula: PAE = T - C
  • T is the time required for the viable count in the test culture to increase by 1 log10 above the count observed immediately after antibiotic removal.
  • C is the time required for the viable count in the control culture to increase by 1 log10 from the initial count after the equivalent dilution step.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the determination of the post-antibiotic effect.

PAE_Workflow cluster_prep Preparation cluster_exposure Exposure cluster_removal Removal cluster_regrowth Regrowth & Analysis BacterialCulture Bacterial Culture (Logarithmic Phase) MIC_Determination MIC Determination BacterialCulture->MIC_Determination Exposure Expose to Antibiotic (e.g., 4x MIC for 1-2h) BacterialCulture->Exposure Control Control Culture (No Antibiotic) BacterialCulture->Control Removal Antibiotic Removal (Dilution or Centrifugation) Exposure->Removal Monitoring Monitor Regrowth (Viable Counts) Removal->Monitoring Calculation Calculate PAE (T - C) Monitoring->Calculation

Experimental workflow for determining the post-antibiotic effect.

Signaling Pathways and Mechanism of Action

BT-33, like other lincosamides, exerts its antibacterial effect by targeting the bacterial ribosome, specifically the 50S subunit, thereby inhibiting protein synthesis. The enhanced potency of BT-33 and its predecessors, iboxamycin and cresomycin, is attributed to their pre-organized conformation for ribosomal binding, allowing them to overcome common resistance mechanisms such as ribosomal RNA methylation. This tight binding and slow dissociation from the ribosome is a likely contributor to the observed prolonged post-antibiotic effect.

The following diagram illustrates the simplified mechanism of action.

Mechanism_of_Action BT33 BT-33 Ribosome Bacterial Ribosome (50S Subunit) BT33->Ribosome Binds to ProteinSynthesis Protein Synthesis Ribosome->ProteinSynthesis Inhibits BacterialGrowth Bacterial Growth Suppression ProteinSynthesis->BacterialGrowth Leads to

Simplified mechanism of action of BT-33.

Conclusion

While direct experimental data on the post-antibiotic effect of BT-33 is eagerly awaited, the available evidence from its closely related predecessor, iboxamycin, strongly suggests that BT-33 possesses a prolonged PAE. This characteristic, combined with its broad spectrum of activity against multidrug-resistant pathogens, positions BT-33 as a promising candidate for further clinical development. The extended PAE could potentially allow for less frequent dosing intervals, which may improve patient compliance and reduce the risk of adverse effects. Further in vitro and in vivo studies are warranted to fully elucidate the pharmacodynamic profile of BT-33 and its clinical utility.

References

Comparative

BT-33: Enhanced Metabolic Stability Paving the Way for a New Generation of Antibiotics

A significant leap forward in antibiotic development, BT-33, a novel fluorinated macrobicyclic antibiotic, demonstrates markedly improved metabolic stability compared to its predecessors, cresomycin and iboxamycin. This...

Author: BenchChem Technical Support Team. Date: December 2025

A significant leap forward in antibiotic development, BT-33, a novel fluorinated macrobicyclic antibiotic, demonstrates markedly improved metabolic stability compared to its predecessors, cresomycin and iboxamycin. This enhanced stability, attributed to strategic structural modifications, translates to a longer half-life, a critical factor in maximizing therapeutic efficacy and patient compliance.

BT-33 and its analogs are synthetic antibiotics designed to combat multidrug-resistant bacteria by targeting the bacterial ribosome. A key challenge in the development of this class of drugs has been their susceptibility to metabolic degradation, which can limit their in vivo exposure and overall effectiveness. The strategic incorporation of a fluorine atom and a methyl group into the macrobicyclic structure of BT-33 has proven to be a successful strategy to overcome this hurdle.[1][2][3]

Comparative Metabolic Stability

In vitro studies using human liver microsomes provide a clear quantitative measure of the improved metabolic stability of BT-33. The half-life (t½), the time it takes for half of the compound to be metabolized, is a direct indicator of its stability. As shown in the table below, BT-33 exhibits a significantly longer half-life compared to both cresomycin and iboxamycin.

CompoundHalf-life (t½) in Human Liver Microsomes (minutes)
BT-33 89.6
Cresomycin (CRM)55.6
Iboxamycin (IBX)42.3

Data sourced from a 2023 conference presentation by researchers from Harvard University.[4]

This substantial increase in metabolic stability suggests that BT-33 is less susceptible to breakdown by metabolic enzymes in the liver, which could lead to higher and more sustained drug concentrations in the body after administration.

The Science Behind the Stability

The enhanced metabolic stability of BT-33 is a direct result of its unique chemical architecture. The introduction of a fluorine atom at a strategic position on the molecule is known to block sites that are vulnerable to metabolic oxidation by cytochrome P450 enzymes, the primary family of enzymes responsible for drug metabolism.[1] Furthermore, the rigidified macrocyclic ring, a result of the C7-methyl group, pre-organizes the molecule for optimal binding to its ribosomal target, which may also contribute to its reduced susceptibility to metabolic enzymes.

Experimental Determination of Metabolic Stability

The metabolic stability of BT-33 and its comparators was determined using a well-established in vitro microsomal stability assay. This assay is a standard method in early drug discovery to predict the in vivo metabolic clearance of a compound.

Experimental Protocol: In Vitro Microsomal Stability Assay

1. Incubation:

  • The test compound (BT-33, cresomycin, or iboxamycin) is incubated with human liver microsomes at a standard concentration (e.g., 1 µM).

  • Liver microsomes are subcellular fractions that contain a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s.

  • The incubation is performed at 37°C to mimic physiological conditions.

  • The reaction is initiated by the addition of a nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADPH) regenerating system, which is an essential cofactor for the activity of cytochrome P450 enzymes.

2. Time-Point Sampling:

  • Aliquots of the incubation mixture are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The metabolic reaction in each aliquot is immediately stopped (quenched) by the addition of a cold organic solvent, such as acetonitrile, which precipitates the microsomal proteins.

3. Sample Analysis:

  • The quenched samples are centrifuged to remove the precipitated proteins.

  • The supernatant, containing the remaining parent compound, is analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This highly sensitive analytical technique allows for the precise quantification of the parent compound at each time point.

4. Data Analysis:

  • The percentage of the parent compound remaining at each time point is plotted against time.

  • The natural logarithm of the percentage of remaining parent compound is then plotted against time, and the slope of the resulting line is used to determine the elimination rate constant (k).

  • The in vitro half-life (t½) is calculated using the following equation: t½ = 0.693 / k .

  • The intrinsic clearance (Clint), a measure of the rate of metabolism by the liver enzymes, can also be calculated from the half-life and the protein concentration in the incubation.

G cluster_prep 1. Incubation Preparation cluster_incubation 2. Metabolic Reaction cluster_sampling 3. Time-Point Sampling & Quenching cluster_analysis 4. Analysis & Data Processing TestCompound Test Compound (BT-33, Cresomycin, or Iboxamycin) Incubation Incubation at 37°C TestCompound->Incubation HLM Human Liver Microsomes HLM->Incubation NADPH NADPH Regenerating System NADPH->Incubation TimePoints Collect Aliquots at Multiple Time Points Incubation->TimePoints Quench Quench with Cold Acetonitrile TimePoints->Quench Centrifuge Centrifugation Quench->Centrifuge LCMS LC-MS/MS Analysis of Supernatant Centrifuge->LCMS DataAnalysis Calculate Half-life (t½) and Intrinsic Clearance (Clint) LCMS->DataAnalysis G cluster_ribosome Bacterial Ribosome cluster_translation Protein Synthesis 50S_Subunit 50S Subunit PTC Peptidyl Transferase Center (PTC) 30S_Subunit 30S Subunit tRNA Aminoacyl-tRNA Polypeptide Growing Polypeptide Chain PTC->Polypeptide Catalyzes Peptide Bond Formation mRNA mRNA mRNA->30S_Subunit Binds to tRNA->PTC Binds to BT33 BT-33 BT33->PTC Binds to Inhibition Inhibition of Protein Synthesis BT33->Inhibition Leads to Inhibition->Polypeptide Blocks Elongation

References

Safety & Regulatory Compliance

Safety

Clarification Required for BT-33 Disposal Procedures

Initial research indicates that "BT-33" is not a unique chemical identifier and may refer to several different substances. To provide accurate and safe disposal procedures, please identify the specific BT-33 product you...

Author: BenchChem Technical Support Team. Date: December 2025

Initial research indicates that "BT-33" is not a unique chemical identifier and may refer to several different substances. To provide accurate and safe disposal procedures, please identify the specific BT-33 product you are working with from the list below:

  • BT-33, the antibiotic: A fluorinated macrobicyclic antibiotic with activity against multidrug-resistant Gram-positive and Gram-negative pathogens.[1]

  • Barium Titanate (BT) based ceramics: Piezoelectric ceramics used in various electronic applications.

  • JBT H1 Food-Grade Chain Cling Lube: A lubricant with a proprietary formula.

  • Optim 33 TB Wipes: Disinfectant wipes containing hydrogen peroxide.[2]

  • Bis(t-butylamino)silane: A flammable and water-reactive liquid used in chemical synthesis.

  • Component for orthodontic splints: A light-curing single-component material.

  • Bacillus tropicus (BT): A species of bacteria.[3]

Once you specify the correct substance, detailed and appropriate disposal procedures, including any necessary quantitative data and experimental protocols, will be provided. The safety and proper handling of chemical waste are of paramount importance, and accurate identification is the first critical step.

References

Handling

Essential Safety and Logistical Information for Handling BT-33

This document provides crucial safety protocols, operational guidelines, and disposal plans for the handling of BT-33, a novel synthetic, fluorinated lincosamide antibiotic. The information is intended for researchers, s...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides crucial safety protocols, operational guidelines, and disposal plans for the handling of BT-33, a novel synthetic, fluorinated lincosamide antibiotic. The information is intended for researchers, scientists, and drug development professionals. Given that BT-33 is a novel compound, a formal Safety Data Sheet (SDS) is not yet publicly available. Therefore, the following guidance is based on the known properties of the lincosamide antibiotic class, general best practices for handling potent research compounds, and available scientific literature.

Hazard Identification and Personal Protective Equipment (PPE)

As a potent, research-grade antibiotic, BT-33 should be handled with care to avoid accidental exposure. The primary risks are associated with inhalation, ingestion, and skin/eye contact.

Table 1: Recommended Personal Protective Equipment for Handling BT-33

PPE CategorySpecificationRationale
Eye/Face Safety glasses with side shields or safety goggles. A face shield should be worn when there is a risk of splashing.Protects against accidental splashes of BT-33 solutions or contact with the powdered form.
Hand Nitrile gloves are recommended. Double-gloving may be appropriate when handling concentrated stock solutions.Prevents skin contact. Regular checks for tears or contamination are essential.
Body A fully buttoned laboratory coat.Protects skin and personal clothing from contamination.
Respiratory A NIOSH-approved respirator may be necessary when handling the powdered form of BT-33 or when aerosolization is possible. The specific type of respirator should be determined by a risk assessment.Prevents inhalation of the compound.

Safe Handling and Operational Plan

Adherence to a strict operational plan is vital to ensure safety and experimental integrity when working with BT-33.

2.1. Engineering Controls

  • Ventilation: All work with powdered BT-33 or procedures that could generate aerosols should be conducted in a certified chemical fume hood.

  • Designated Area: Establish a designated area within the laboratory for handling BT-33. This area should be clearly marked.

2.2. Procedural Guidance

  • Weighing: Weigh solid BT-33 in a chemical fume hood to minimize inhalation risk.

  • Solution Preparation: Prepare stock solutions in a fume hood. Handle solutions with care to avoid splashes.

  • Spill Management: In case of a spill, immediately alert personnel in the area. For small spills, absorb the material with an inert absorbent, decontaminate the area, and dispose of the waste as hazardous chemical waste. For large spills, evacuate the area and contact the institutional safety office.

Table 2: Logistical Information for BT-33

ParameterInformation
Chemical Name BT-33 (a fluorinated macrobicyclic oxepanoprolinamide antibiotic)
Class Lincosamide antibiotic
Storage Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Follow any specific storage temperature recommendations provided by the supplier.
Incompatibilities Information not available. Avoid strong oxidizing agents.

Mechanism of Action

BT-33 functions by inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome, preventing the formation of peptide bonds and thereby halting the growth of the bacteria.

BT33_Mechanism_of_Action BT33 BT-33 BacterialCell Bacterial Cell BT33->BacterialCell Enters Ribosome50S 50S Ribosomal Subunit BacterialCell->Ribosome50S Targets ProteinSynthesis Protein Synthesis Ribosome50S->ProteinSynthesis Blocks Inhibition Inhibition ProteinSynthesis->Inhibition BacterialGrowth Bacterial Growth and Proliferation Inhibition->BacterialGrowth Prevents

Caption: Mechanism of action of BT-33 in a bacterial cell.

Experimental Protocols

While specific experimental protocols will vary, a general workflow for assessing the in vitro efficacy of BT-33 is outlined below.

4.1. Minimum Inhibitory Concentration (MIC) Assay

This experiment determines the lowest concentration of BT-33 that inhibits the visible growth of a bacterial strain.

  • Materials:

    • BT-33 stock solution

    • Bacterial culture in logarithmic growth phase

    • Appropriate broth medium (e.g., Mueller-Hinton broth)

    • 96-well microtiter plates

    • Incubator

  • Procedure:

    • Prepare serial dilutions of the BT-33 stock solution in the broth medium in the wells of a 96-well plate.

    • Inoculate each well with a standardized concentration of the bacterial culture.

    • Include positive (bacteria, no antibiotic) and negative (broth only) controls.

    • Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24 hours.

    • Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of BT-33 in a well with no visible bacterial growth.

MIC_Assay_Workflow start Start prep_dilutions Prepare Serial Dilutions of BT-33 in 96-well Plate start->prep_dilutions inoculate Inoculate Wells with Standardized Bacterial Culture prep_dilutions->inoculate controls Include Positive and Negative Controls inoculate->controls incubate Incubate Plate (e.g., 37°C for 18-24h) controls->incubate read_results Visually Inspect for Bacterial Growth (Turbidity) incubate->read_results determine_mic Determine MIC read_results->determine_mic end End determine_mic->end

Caption: General workflow for a Minimum Inhibitory Concentration (MIC) assay.

Disposal Plan

Proper disposal of BT-33 and all contaminated materials is essential to prevent environmental contamination and the potential for promoting antibiotic resistance.[1]

Table 3: Disposal Guidelines for BT-33 and Contaminated Materials

Waste TypeDisposal Procedure
Unused/Expired BT-33 (Solid or Stock Solution) Treat as hazardous chemical waste.[2] Collect in a designated, sealed, and clearly labeled waste container.[1] Dispose of through your institution's hazardous waste management program.
Contaminated Labware (e.g., pipette tips, plates) Collect in a designated biohazard or chemical waste container. Autoclaving may be appropriate for biohazardous materials, but the heat stability of BT-33 should be considered. Consult your institution's safety guidelines.
Contaminated Liquid Waste (e.g., culture media) Collect in a labeled waste container. Decontamination with bleach or another appropriate disinfectant may be required before disposal, depending on institutional policies for biological and chemical waste. Do not pour down the drain.[2]
Contaminated Sharps (e.g., needles) Place immediately into a designated, puncture-resistant sharps container.[1] Do not recap needles. Dispose of the container through the appropriate hazardous waste stream when it is three-quarters full.

Disclaimer: This information is intended for guidance in a research setting and is not a substitute for a formal risk assessment and adherence to institutional and regulatory safety protocols. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on handling, storage, and disposal of novel chemical compounds.

References

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